Mebufotenin benzoate

• CAS: 282103-25-7

Core Science & Biosynthesis

Mebufotenin benzoate chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemical Structure and Properties

Mebufotenin benzoate (B1203000) is comprised of the active moiety, Mebufotenin (5-MeO-DMT), and a benzoate counter-ion.[7] The chemical structure of Mebufotenin benzoate is depicted below.

Chemical Structure:

• Mebufotenin (5-MeO-DMT):

  • IUPAC Name: 2-(5-methoxy-1H-indol-3-yl)-N,N-dimethylethanamine[7]

  • Chemical Formula: C₁₃H₁₈N₂O[8]

  • Molecular Weight: 218.3 g/mol [8]

• Benzoic Acid:

  • IUPAC Name: Benzoic acid[7]

  • Chemical Formula: C₇H₆O₂

  • Molecular Weight: 122.12 g/mol

• Mebufotenin Benzoate:

  • IUPAC Name: benzoic acid;2-(5-methoxy-1H-indol-3-yl)-N,N-dimethylethanamine[7]

  • Chemical Formula: C₂₀H₂₄N₂O₃[7]

  • Molecular Weight: 340.4 g/mol [7]

Physicochemical Properties

A summary of the key physicochemical properties of Mebufotenin benzoate and its constituent parts is provided in the table below. The benzoate salt formulation is being developed to improve the stability and delivery characteristics of the active compound, particularly for intranasal administration.[1]

Property	Value	Reference
Mebufotenin Benzoate
Molecular Formula	C₂₀H₂₄N₂O₃	[7]
Molecular Weight	340.4 g/mol	[7]
Melting Point	Endothermic events at 90°C, 106°C, and 180°C (polymorphic forms)	[1]
Mebufotenin (5-MeO-DMT)
Molecular Formula	C₁₃H₁₈N₂O	[8]
Molecular Weight	218.3 g/mol	[8]
Benzoic Acid
Molecular Formula	C₇H₆O₂
Molecular Weight	122.12 g/mol
Melting Point	122.4 °C
Boiling Point	249.2 °C
Solubility in Water	3.5 g/L at 25 °C

Pharmacology

Mechanism of Action

Mebufotenin is a non-selective serotonin (B10506) (5-HT) receptor agonist with a high affinity for the 5-HT₁A receptor subtype.[1][9][10] Its psychedelic and potential therapeutic effects are believed to be primarily mediated through its interaction with the 5-HT₁A and 5-HT₂A receptors.[9][11] Activation of the 5-HT₁A receptor, a G-protein coupled receptor (GPCR), leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[9][11] This signaling cascade is thought to modulate neuronal excitability and neurotransmitter release, contributing to the profound alterations in consciousness and mood observed with Mebufotenin administration.

Receptor Binding Affinities

The binding affinities of Mebufotenin (5-MeO-DMT) for various serotonin receptors have been characterized in vitro. The following table summarizes key binding affinity (Ki) and half-maximal inhibitory concentration (IC50) values.

Receptor	Ki (nM)	IC50 (nM)	Reference
5-HT₁A	< 10	[1]
5-HT₂A	>1000	[1]
5-HT Reuptake	comparable to cocaine	[1]

Pharmacokinetics

Clinical studies with the intranasal formulation of Mebufotenin benzoate (BPL-003) have demonstrated a rapid onset of action and a short duration of effects.[12] Key pharmacokinetic parameters are summarized below.

Parameter	Value	Reference
Time to Peak Plasma Concentration (Tmax)	8-10 minutes	[12]
Terminal Elimination Half-life (t½)	< 27 minutes	[12]

Experimental Protocols

Synthesis of Mebufotenin Benzoate

A common method for the synthesis of Mebufotenin benzoate involves the reaction of Mebufotenin (5-MeO-DMT) freebase with benzoic acid. A plausible synthetic protocol is outlined below:

Materials:

• 5-methoxy-N,N-dimethyltryptamine (Mebufotenin)

• Benzoic acid

• Suitable solvent (e.g., isopropanol, ethanol)

• Base (if starting from a salt form of Mebufotenin, e.g., HCl salt)

• Reaction vessel

• Stirring apparatus

• Heating and cooling apparatus

• Filtration apparatus

Procedure:

• Preparation of Mebufotenin Freebase: If starting with a salt of Mebufotenin (e.g., hydrochloride), dissolve the salt in an appropriate solvent and treat with a base to liberate the freebase. The freebase can then be extracted into an organic solvent.

• Reaction: Dissolve the Mebufotenin freebase in a suitable solvent (e.g., isopropanol) in the reaction vessel.

• In a separate container, dissolve a stoichiometric equivalent of benzoic acid in the same solvent.

• Slowly add the benzoic acid solution to the Mebufotenin solution while stirring.

• The Mebufotenin benzoate salt will precipitate out of the solution. The reaction may be gently heated to ensure complete reaction and then cooled to maximize precipitation.

• Isolation and Purification: Collect the precipitated Mebufotenin benzoate by filtration.

• Wash the collected solid with a small amount of cold solvent to remove any unreacted starting materials.

• The purity of the synthesized Mebufotenin benzoate can be assessed using High-Performance Liquid Chromatography (HPLC).[1][13] Further purification can be achieved by recrystallization from a suitable solvent.[13]

Radioligand Binding Assay for 5-HT₁A Receptor

This protocol describes a general method for determining the binding affinity of Mebufotenin at the 5-HT₁A receptor using a competitive radioligand binding assay.

Materials:

• Cell membranes expressing the human 5-HT₁A receptor

• Radioligand (e.g., [³H]8-OH-DPAT)

• Mebufotenin (test compound)

• Non-specific binding agent (e.g., 10 µM serotonin)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 10 mM MgCl₂ and 0.2 mM EDTA)

• 96-well microplates

• Filtration apparatus (cell harvester)

• Glass fiber filters

• Scintillation fluid and vials

• Liquid scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Assay buffer, radioligand, and cell membranes.

  • Non-specific Binding: Assay buffer, radioligand, cell membranes, and the non-specific binding agent.

  • Competition Binding: Assay buffer, radioligand, cell membranes, and varying concentrations of Mebufotenin.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time (e.g., 60 minutes) to reach binding equilibrium.

• Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding CPM from the total binding CPM.

  • Plot the percentage of specific binding against the logarithm of the Mebufotenin concentration.

  • Use non-linear regression analysis to fit the data and determine the IC50 value (the concentration of Mebufotenin that inhibits 50% of the specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation.

Signaling Pathways and Experimental Workflows

5-HT₁A Receptor Signaling Pathway

The activation of the 5-HT₁A receptor by Mebufotenin initiates a cascade of intracellular events. The following diagram illustrates the primary signaling pathway.

Caption: 5-HT1A Receptor Signaling Cascade.

Experimental Workflow for Clinical Trials

Caption: Phase II Clinical Trial Workflow.

Clinical Data

Clinical trials investigating Mebufotenin benzoate (BPL-003) for treatment-resistant depression have shown promising results. The primary efficacy endpoint in these studies is often the change from baseline in the Montgomery-Åsberg Depression Rating Scale (MADRS) score.

Study Phase	Dosage	Primary Outcome (Change in MADRS Score)	Reference
Phase 2b	8 mg	-12.1 points at Day 29	[15]
Phase 2b	12 mg	-11.1 points at Day 29	[15]
Phase 2a	8 mg (initial dose)	-13.3 points at Day 2	[16]
Phase 2a	12 mg (second dose)	-19.0 points one week after second dose	[16]

Conclusion

Mebufotenin benzoate is a novel formulation of the potent psychedelic 5-MeO-DMT that is demonstrating significant potential as a rapid-acting antidepressant. Its primary mechanism of action through the 5-HT₁A receptor and its favorable pharmacokinetic profile make it a compelling candidate for further drug development. The data presented in this technical guide provide a comprehensive overview for researchers and scientists working to advance the understanding and therapeutic application of this promising compound. Further research is warranted to fully elucidate its long-term safety and efficacy and to explore its potential in other psychiatric and neurological disorders.

References

• 1. WO2023111544A2 - Benzoate salt of 5-methoxy-n,n-dimethyltryptamine - Google Patents [patents.google.com]
• 2. 5-HT1A receptor-mediated phosphorylation of extracellular signal-regulated kinases (ERK1/2) is modulated by regulator of G protein signaling protein 19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. Synthesis and Characterization of 5-MeO-DMT Succinate for Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Mebufotenin benzoate | C20H24N2O3 | CID 44783953 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. GSRS [precision.fda.gov]
• 9. The recombinant 5-HT1A receptor: G protein coupling and signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 5-HT1A receptor-mediated phosphorylation of extracellular signal-regulated kinases (ERK1/2) is modulated by regulator of G protein signaling protein 19 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. EP3753923A1 - Recrystallisation of 5-methoxy-n,n-dimethyltryptamine (5-meo-dmt) in methyl tert.-butyl ether (mtbe) without adding an anti-solvent - Google Patents [patents.google.com]
• 14. psychiatrictimes.com [psychiatrictimes.com]
• 15. atai and Beckley Report Positive Phase 2b Results for BPL-003 in Treatment-Resistant Depression [synapse.patsnap.com]
• 16. clinicaltrialvanguard.com [clinicaltrialvanguard.com]

The Serotonergic Pharmacology of Mebufotenin Benzoate: A Technical Guide to Its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebufotenin benzoate (B1203000), the benzoate salt of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), is a potent psychedelic compound with a growing body of research investigating its therapeutic potential. Understanding its precise mechanism of action at the molecular level is critical for the rational design of novel therapeutics and for contextualizing its physiological and psychological effects. This technical guide provides an in-depth overview of the interaction of mebufotenin (5-MeO-DMT) and its primary active metabolite, bufotenin (5-HO-DMT), with serotonin (B10506) (5-HT) receptors. This document summarizes key quantitative pharmacological data, details common experimental protocols for assessing these interactions, and visualizes the core signaling pathways involved.

Pharmacological Profile at Serotonin Receptors

Mebufotenin (5-MeO-DMT) is a non-selective serotonin receptor agonist, exhibiting high affinity for multiple 5-HT receptor subtypes. Its psychoactive effects are primarily attributed to its activity at the 5-HT2A receptor, a common feature among classic psychedelics. However, its distinct pharmacological profile, characterized by particularly high affinity for the 5-HT1A receptor, is thought to contribute to its unique subjective effects.[1][2] The primary active metabolite of 5-MeO-DMT, bufotenin, also demonstrates significant activity at various serotonin receptors and contributes to the overall pharmacological effects.[1]

Binding Affinity

The binding affinity of a ligand for a receptor is typically quantified by the inhibition constant (Ki), which represents the concentration of the ligand that will bind to 50% of the receptors at equilibrium in a competition binding assay. A lower Ki value indicates a higher binding affinity. The following tables summarize the reported Ki values for mebufotenin (5-MeO-DMT) and bufotenin at various human serotonin receptor subtypes.

Table 1: Binding Affinities (Ki, nM) of Mebufotenin (5-MeO-DMT) at Human Serotonin Receptors

Receptor Subtype	Ki (nM)
5-HT1A	< 10
5-HT2A	> 1000

Note: Data is compiled from various sources and experimental conditions may differ.[3]

Table 2: Binding Affinities (Ki or IC50, nM) of Bufotenin (5-HO-DMT) at Human Serotonin Receptors

Receptor Subtype	Ki or IC50 (nM)
5-HT1A	4.9
5-HT1B	High Affinity
5-HT1D	High Affinity
5-HT2A	High Affinity
5-HT2C	High Affinity
5-HT3	High Affinity
5-HT6	High Affinity
5-HT7	High Affinity

Note: Data is compiled from various sources and experimental conditions may differ.[1]

Functional Activity

Functional activity assays measure the biological response elicited by a ligand upon binding to a receptor. Key parameters include the half-maximal effective concentration (EC50), which is the concentration of an agonist that produces 50% of the maximal response, and the maximum efficacy (Emax).

Table 3: Functional Activity (EC50, nM) of Mebufotenin (5-MeO-DMT) at Human Serotonin Receptors

Receptor Subtype	Assay Type	EC50 (nM)	Emax (% of 5-HT)
5-HT1A	G-protein Binding	~100	~115%
5-HT2A	Calcium Mobilization	-	Full Agonist

Note: Data is compiled from various sources and experimental conditions may differ.[2][3]

Table 4: Functional Activity (EC50, nM) of Bufotenin (5-HO-DMT) at Human Serotonin Receptors

Receptor Subtype	Assay Type	EC50 (nM)
5-HT1A	-	13
5-HT2A	-	3.49
-	Serotonin Releasing Agent	30.5

Note: Data is compiled from various sources and experimental conditions may differ.[1]

Signaling Pathways

The interaction of mebufotenin with 5-HT1A and 5-HT2A receptors triggers distinct intracellular signaling cascades.

5-HT1A Receptor Signaling

The 5-HT1A receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gi/o family of G-proteins. Activation of the 5-HT1A receptor by an agonist like mebufotenin leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. This pathway ultimately leads to the modulation of various downstream effectors, contributing to the inhibitory effects on neuronal firing.

Caption: 5-HT1A receptor signaling pathway.

5-HT2A Receptor Signaling

The 5-HT2A receptor is a GPCR that couples to the Gq/11 family of G-proteins. Upon activation by mebufotenin, Gq/11 stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores, while DAG activates protein kinase C (PKC). This signaling cascade is central to the excitatory and psychedelic effects of 5-HT2A agonists.

Caption: 5-HT2A receptor signaling pathway.

Experimental Protocols

The quantitative data presented in this guide are primarily derived from two key types of in vitro assays: radioligand binding assays and functional assays such as calcium flux assays.

Radioligand Binding Assay (Competition)

This assay is used to determine the binding affinity (Ki) of an unlabeled compound (e.g., mebufotenin) by measuring its ability to compete with a radiolabeled ligand for binding to a specific receptor.

Methodology:

• Membrane Preparation:

  • Cells stably expressing the target human serotonin receptor (e.g., HEK293-h5-HT1A) are cultured and harvested.

  • Cells are lysed, and the cell membranes containing the receptors are isolated by centrifugation.

  • The membrane preparation is washed and resuspended in an appropriate assay buffer. Protein concentration is determined.

• Assay Setup:

  • In a 96-well plate, add the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A), and varying concentrations of the unlabeled test compound (mebufotenin).

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known non-labeled ligand).

• Incubation:

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a defined period to allow the binding to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

  • Wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting:

  • Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Radioligand binding assay workflow.

Calcium Flux Assay

This functional assay is used to measure the increase in intracellular calcium concentration following the activation of Gq/11-coupled receptors like 5-HT2A.

Methodology:

• Cell Preparation:

  • Plate cells stably expressing the target receptor (e.g., CHO-h5-HT2A) in a 96-well or 384-well microplate and culture overnight.

• Dye Loading:

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) by incubating them with a dye-loading solution for a specific time at a controlled temperature (e.g., 37°C).

• Compound Addition:

  • Add varying concentrations of the test compound (mebufotenin) to the wells.

• Fluorescence Measurement:

  • Use a fluorescence plate reader to measure the baseline fluorescence.

  • Inject a solution of a known 5-HT2A agonist (e.g., serotonin) to stimulate the receptors.

  • Immediately begin kinetic fluorescence readings to measure the change in intracellular calcium concentration over time.

• Data Analysis:

  • Determine the peak fluorescence response for each concentration of the test compound.

  • Plot the response against the log concentration of the test compound to generate a dose-response curve.

  • Calculate the EC50 and Emax values from the curve.

Conclusion

Mebufotenin (5-MeO-DMT) and its active metabolite bufotenin are potent agonists at multiple serotonin receptors. The data and methodologies presented in this guide provide a foundational understanding of their serotonergic pharmacology. A comprehensive characterization of the binding and functional profiles of these compounds is essential for advancing our knowledge of their therapeutic potential and for the development of next-generation serotonergic modulators. Further research is warranted to fully elucidate the complex interplay between the various serotonin receptor subtypes in mediating the overall effects of mebufotenin benzoate.

References

• 1. Bufotenin - Wikipedia [en.wikipedia.org]
• 2. Structure-activity relationships of serotonergic 5-MeO-DMT derivatives: insights into psychoactive and thermoregulatory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Psychedelic 5-Methoxy-N,N-dimethyltryptamine: Metabolism, Pharmacokinetics, Drug Interactions, and Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Pharmacology of Mebufotenin Benzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebufotenin benzoate (B1203000), also known by the developmental code BPL-003, is the benzoate salt form of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), a potent, short-acting psychedelic tryptamine.[1][2] It is under clinical investigation as a novel, rapid-acting treatment for Treatment-Resistant Depression (TRD).[3][4][5] Developed by Atai Beckley (formerly Beckley Psytech), BPL-003 is a proprietary intranasal formulation designed for controlled administration and rapid onset of action.[4][6][7] This technical guide provides an in-depth overview of the preclinical and early clinical pharmacology of Mebufotenin benzoate, focusing on its mechanism of action, pharmacokinetics, pharmacodynamics, and safety profile as indicated by publicly available data.

Mechanism of Action

Mebufotenin is a serotonin (B10506) (5-HT) receptor modulator.[8] Its psychoactive and potential therapeutic effects are primarily attributed to its activity as a non-selective serotonin receptor agonist.[2] While it interacts with a variety of serotonin receptors, it displays a notably high affinity for the 5-HT1A receptor, with a selectivity that is 300 to 1000 times greater than for the 5-HT2A receptor.[9] Despite this, the characteristic psychedelic and consciousness-altering effects of tryptamines are predominantly mediated through partial agonism of the 5-HT2A receptor.[9] Preclinical research in rodents suggests that activation of the 5-HT1A receptor may modulate and potentially attenuate some of the effects mediated by the 5-HT2A receptor.[9][10]

The downstream signaling from these receptors is thought to induce rapid changes in neuroplasticity, which may underlie the observed rapid and sustained antidepressant effects.

Figure 1: Proposed signaling pathway of Mebufotenin benzoate.

Pharmacological Profile

Pharmacodynamics

The pharmacodynamic effects of Mebufotenin benzoate are characterized by a rapid onset of profound, consciousness-altering experiences.[9] In clinical studies, these subjective effects are dose-dependent and correlate with plasma concentrations of 5-MeO-DMT.[9][11] Key pharmacodynamic endpoints used in clinical evaluation include the Mystical Experience Questionnaire (MEQ-30) and the Ego Dissolution Inventory (EDI), with higher doses (10 mg and 12 mg) reliably inducing what is classified as a "complete mystical experience" in a majority of participants.[9]

The primary therapeutic effect under investigation is the rapid and sustained reduction in depressive symptoms. Clinical trials have demonstrated significant reductions in scores on the Montgomery-Asberg Depression Rating Scale (MADRS) as early as the day after a single administration, with effects lasting for several weeks to months.[4][6][12][13]

Pharmacokinetics

Pharmacokinetic data is primarily derived from a Phase I, single ascending dose study in healthy, psychedelic-naïve participants receiving intranasal BPL-003.[9][11] The formulation demonstrates rapid absorption and elimination.

Table 1: Pharmacokinetic Parameters of Intranasal Mebufotenin Benzoate (BPL-003) in Healthy Adults

Parameter	Value	Source(s)
Route of Administration	Intranasal Powder	[1][9]
Time to Peak Plasma Conc. (Tmax)	~8–10 minutes	[9][11]
Terminal Elimination Half-life (t½)	< 27 minutes	[9][11]
Dose Proportionality	Systemic exposure (AUC) increases approximately dose-proportionally	[9][14]
Metabolism	Primary route is O-demethylation by Cytochrome P450 2D6 (CYP2D6). Also metabolized by monoamine oxidase (MAO) enzymes.	[2][9]

| Metabolites | Bufotenine (B1668041) (5-HO-DMT) is the primary active metabolite. 5-methoxyindoleacetic acid is an inactive metabolite. Plasma concentrations of bufotenine were negligible in the Phase 1 study. |[2][9] |

Figure 2: Metabolic pathway of Mebufotenin (5-MeO-DMT).

Safety and Toxicology

Publicly available information on the toxicology of Mebufotenin benzoate is limited to safety data from human clinical trials. Specific preclinical toxicology studies in animal models have been conducted to support clinical development but the detailed results are not published.[5]

Table 2: Summary of Treatment-Emergent Adverse Events (TEAEs) from Phase I/II Clinical Trials

Adverse Event Category	Most Common Events	Severity	Source(s)
General	Nasal discomfort, Nausea, Headache, Vomiting	Mild to Moderate	[9][11][14]
Serious Adverse Events (SAEs)	No drug-related serious adverse events reported.	N/A	[4][12][15]

Experimental Protocols

Detailed preclinical experimental protocols are not publicly available. However, the clinical trial designs provide insight into the methods used to evaluate the pharmacology of Mebufotenin benzoate in humans.

Protocol: Phase I, Double-Blind, Placebo-Controlled, Single Ascending Dose Study (Adapted from NCT05347849)

• Objective: To assess the safety, tolerability, pharmacokinetics (PK), and pharmacodynamics (PD) of BPL-003 in healthy participants.[9][11]

• Population: 44 psychedelic-naïve healthy adult participants.[9]

• Design: Participants were enrolled in cohorts to receive a single ascending dose of intranasal BPL-003 (ranging from 1 mg to 12 mg) or a placebo.[9]

• PK Assessments: Serial blood and urine samples were collected to determine concentrations of 5-MeO-DMT and its metabolite, bufotenine, over time.[9][11]

• PD Assessments: Subjective effects were measured using validated scales including the Subjective Drug Intensity (SDI) rating, the Mystical Experience Questionnaire (MEQ-30), and the Ego Dissolution Inventory (EDI).[9][11][14]

• Safety Assessments: Continuous monitoring of vital signs, electrocardiograms (ECGs), and recording of all adverse events.[16]

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. 5-MeO-DMT - Wikipedia [en.wikipedia.org]
• 3. proactiveinvestors.com [proactiveinvestors.com]
• 4. Beckley Psytech announces positive topline data from Part 2 of its Phase IIa study of BPL-003 (intranasal 5-MeO-DMT benzoate) in combination with SSRIs for treatment resistant depression [beckleypsytech.com]
• 5. Dosing begins in 5-MeO-DMT trial for resistant depression [psychedelichealth.co.uk]
• 6. Beckley Psytech announces positive initial data from Phase IIa study of novel 5-MeO-DMT formulation BPL-003 for Treatment Resistant Depression [beckleypsytech.com]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. Mebufotenin benzoate- Atai Beckley - AdisInsight [adisinsight.springer.com]
• 9. Phase 1, placebo-controlled, single ascending dose trial to evaluate the safety, pharmacokinetics and effect on altered states of consciousness of intranasal BPL-003 (5-methoxy-N,N-dimethyltryptamine benzoate) in healthy participants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. crb.wisc.edu [crb.wisc.edu]
• 11. Phase 1, placebo-controlled, single ascending dose trial to evaluate the safety, pharmacokinetics and effect on altered states of consciousness of intranasal BPL-003 (5-methoxy- N,N-dimethyltryptamine benzoate) in healthy participants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. consultant360.com [consultant360.com]
• 13. Beckley Psytech to present data on BPL-003 (intranasal mebufotenin benzoate) and anhedonia at ECNP 2025 [beckleypsytech.com]
• 14. researchgate.net [researchgate.net]
• 15. atai and Beckley Report Positive Phase 2b Results for BPL-003 in Treatment-Resistant Depression [synapse.patsnap.com]
• 16. clinicaltrials.eu [clinicaltrials.eu]

In Vitro Receptor Binding Profile of 5-MeO-DMT: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro receptor binding profile of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT). The information presented herein is intended to support research, drug development, and a deeper understanding of the pharmacological actions of this compound. While the focus is on the active molecule, 5-MeO-DMT, it is important to note that in research and clinical settings, it is often formulated as a salt, such as benzoate (B1203000) or succinate. In the buffered aqueous environments of in vitro assays, these salts dissociate, and the binding characteristics are representative of the 5-MeO-DMT cation.

Core Summary

5-MeO-DMT is a potent psychedelic compound that acts as a non-selective serotonin (B10506) receptor agonist.[1][2] Its highest affinity is for the 5-HT1A receptor, exhibiting a significantly higher selectivity for this subtype over the 5-HT2A receptor.[1][3][4] This distinguishes it from classic psychedelics like psilocybin and LSD, where 5-HT2A receptor agonism is the primary driver of their effects.[4] Beyond the serotonergic system, 5-MeO-DMT also interacts with other receptor systems, albeit with lower affinity.

Quantitative Receptor Binding and Functional Activity Data

The following tables summarize the in vitro binding affinities (Ki) and functional potencies (EC50) of 5-MeO-DMT at various human and rodent receptors.

Table 1: Serotonergic Receptor and Transporter Binding Affinities (Ki) of 5-MeO-DMT

Receptor Subtype	Species	Ki (nM)	Reference(s)
5-HT1A	Human	1.9 - 3	[4]
Rat	< 10	[5]
5-HT1B	Human	16	[6]
5-HT1D	Human	17	[6]
5-HT2A	Human	907 - >1000	[4][5]
5-HT2B	Human	130	[6]
5-HT2C	Human	220	[6]
5-HT6	Human	57	[6]
5-HT7	Human	39	[6]
SERT	Human	2032 - 3603	[6]

Table 2: Functional Activity (EC50) of 5-MeO-DMT at Serotonin Receptors

Receptor Subtype	Assay Type	EC50 (nM)	Reference(s)
5-HT1A	G-protein activation	~100	[5]
5-HT2A	Calcium Flux	1.80 - 3.87

Table 3: Non-Serotonergic Receptor and Transporter Binding Affinities (Ki) of 5-MeO-DMT

Receptor/Transporter	Species	Ki (nM)	Reference(s)
α2A-adrenergic	Human	938 - 1890	[6]
α2B-adrenergic	Human	430 - 2640	[6]
α2C-adrenergic	Human	206 - 508.1	[6]
β2-adrenergic	Human	2679	[6]
Dopamine D1	Human	>10,000	[6]
Dopamine D2	Human	>10,000	[6]
Dopamine D3	Human	>10,000	[6]
Dopamine D4	Human	>10,000	[6]
Dopamine D5	Human	>10,000	[6]
Muscarinic M1-M5	Human	>10,000	[6]
Sigma1	Human	>10,000	[6]
Sigma2	Human	3689	[6]
H1	Human	7580	[6]
DAT	Human	>10,000	[6]
NET	Human	2859 - >10,000	[6]

Experimental Protocols

Radioligand Binding Assay

This method is employed to determine the binding affinity (Ki) of a test compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

Objective: To quantify the affinity of 5-MeO-DMT for a target receptor.

Materials:

• Cell membranes expressing the target receptor (e.g., human recombinant 5-HT1A or 5-HT2A receptors).

• Radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A, [3H]ketanserin for 5-HT2A).

• 5-MeO-DMT (or its salt form, which will dissociate in the buffer).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgSO4, 0.5 mM EDTA, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• 96-well filter plates.

• Scintillation counter.

Procedure:

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of 5-MeO-DMT.

• Equilibrium: Allow the binding reaction to reach equilibrium (e.g., 60 minutes at room temperature).

• Filtration: Rapidly filter the contents of each well through the filter plate to separate the bound from the unbound radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of 5-MeO-DMT that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.

Calcium Flux Assay

This functional assay is used to determine the potency (EC50) of an agonist at a G-protein coupled receptor (GPCR) that signals through the release of intracellular calcium, such as the 5-HT2A receptor.

Objective: To measure the increase in intracellular calcium concentration in response to 5-HT2A receptor activation by 5-MeO-DMT.

Materials:

• Cells stably expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• 5-MeO-DMT.

• A known 5-HT2A agonist as a positive control (e.g., serotonin).

• A fluorescence plate reader with kinetic read capability and automated injectors.

Procedure:

• Cell Plating: Seed the cells into 96-well black-walled, clear-bottom plates and allow them to adhere overnight.

• Dye Loading: Load the cells with the calcium-sensitive dye according to the manufacturer's protocol.

• Compound Addition: Add varying concentrations of 5-MeO-DMT to the wells.

• Measurement: Place the plate in the fluorescence reader and measure the baseline fluorescence. Inject a solution of a known 5-HT2A agonist (if measuring antagonist activity) or buffer (if measuring agonist activity of 5-MeO-DMT) and immediately begin kinetic measurement of fluorescence intensity.

• Data Analysis: Determine the peak fluorescence response for each well. Plot the response against the log concentration of 5-MeO-DMT and fit the data to a four-parameter logistic equation to determine the EC50 value.

Visualizations

Signaling Pathways

Caption: Signaling pathways of 5-MeO-DMT at 5-HT1A and 5-HT2A receptors.

Experimental Workflows

Caption: Experimental workflows for radioligand binding and calcium flux assays.

Conclusion

The in vitro receptor binding profile of 5-MeO-DMT is characterized by its high affinity for the 5-HT1A receptor and a broader interaction with other serotonin receptors. Its activity at non-serotonergic targets is generally much lower. This unique pharmacological signature likely underlies its distinct subjective effects compared to other classic psychedelics. The provided experimental protocols and workflows offer a foundational methodology for the continued investigation of 5-MeO-DMT and related compounds. This in-depth understanding is crucial for the rational design of future studies and the potential development of novel therapeutics.

References

• 1. Dimethyltryptamine - Wikipedia [en.wikipedia.org]
• 2. 5-MeO-DMT | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. The clinical pharmacology and potential therapeutic applications of 5‐methoxy‐N,N‐dimethyltryptamine (5‐MeO‐DMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Subtypes of muscarinic receptors in vagal inhibitory pathway to the lower esophageal sphincter of the opossum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Psychedelic 5-Methoxy-N,N-dimethyltryptamine: Metabolism, Pharmacokinetics, Drug Interactions, and Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A narrative synthesis of research with 5-MeO-DMT - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Pharmacology of Mebufotenin (5-MeO-DMT)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the pharmacological properties of Mebufotenin, also known as 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT). A critical point of clarification is that "Mebufotenin" and "5-MeO-DMT" are synonymous terms for the same chemical entity[1]. This document will proceed using the more common nomenclature, 5-MeO-DMT. The guide details its pharmacodynamics, including receptor binding affinities and functional activity, and its pharmacokinetic profile, covering metabolism and elimination. To highlight its unique pharmacological characteristics, comparative data are presented for its structural analogs, N,N-dimethyltryptamine (DMT) and Bufotenin (5-HO-DMT). Methodologies for key experimental assays are described, and signaling and metabolic pathways are visualized using structured diagrams.

Introduction and Nomenclature

5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT) is a naturally occurring psychedelic tryptamine (B22526) found in a variety of plant species and secreted by the glands of the Colorado River toad (Incilius alvarius)[1]. It is structurally related to the classic psychedelic DMT and the neurotransmitter serotonin (B10506). The International Nonproprietary Name (INN) for 5-MeO-DMT is Mebufotenin[1]. Throughout this document, the compound will be referred to as 5-MeO-DMT. It is recognized for its potent and short-acting psychedelic effects, which are subjectively distinct from those of classic hallucinogens like DMT or psilocybin[1][2]. These differences are rooted in its unique pharmacological profile, particularly its potent activity at the serotonin 5-HT₁ₐ receptor subtype[3][4][5].

Pharmacodynamics

The primary mechanism of action for 5-MeO-DMT involves its interaction with serotonin (5-HT) receptors. Unlike classic psychedelics that are primarily 5-HT₂ₐ receptor agonists, 5-MeO-DMT exhibits a more complex profile with high affinity for the 5-HT₁ₐ receptor[3][4].

Receptor Binding Affinity

5-MeO-DMT is a non-selective serotonin receptor agonist, binding to multiple 5-HT receptor subtypes[1][4]. Its most notable characteristic is its high affinity for the 5-HT₁ₐ receptor, which is significantly greater than its affinity for the 5-HT₂ₐ receptor[1][3][4]. This profile distinguishes it from DMT, which has a lower affinity for the 5-HT₁ₐ receptor[6][7]. The active metabolite of 5-MeO-DMT, bufotenin, demonstrates a higher affinity for the 5-HT₂ₐ receptor compared to the parent compound[3][6].

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Compound	5-HT₁ₐ Receptor	5-HT₂ₐ Receptor
5-MeO-DMT	<10[3]	>1000 (low affinity)[3]
Bufotenin (5-HO-DMT)	4.9 - 6.5[6]	5-10x higher than 5-MeO-DMT[3][6]

| DMT | 170[6] | Lower affinity than 5-MeO-DMT[1] |

Note: Ki values can vary between studies based on experimental conditions and tissue sources.

Functional Activity & Signaling Pathways

In contrast, its activity at the 5-HT₂ₐ receptor, a Gₐ-coupled receptor, stimulates the phospholipase C (PLC) pathway, leading to the production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). While classic psychedelic effects are primarily mediated by 5-HT₂ₐ activation, the strong influence of 5-HT₁ₐ agonism in 5-MeO-DMT's profile may modulate or buffer the classic visual hallucinatory effects[7][11][12].

Caption: Simplified signaling pathways for 5-MeO-DMT at 5-HT₁ₐ and 5-HT₂ₐ receptors.

Pharmacokinetics

The pharmacokinetics of 5-MeO-DMT are characterized by rapid onset and short duration of action, particularly when administered via inhalation or parenteral routes, which bypass first-pass metabolism[4].

Absorption, Distribution, Metabolism, and Excretion (ADME)

• Absorption: 5-MeO-DMT is orally inactive due to rapid degradation by monoamine oxidase (MAO) in the gastrointestinal tract and liver[4]. Administration via inhalation, insufflation, or injection results in high bioavailability and rapid absorption[1][4].

• Distribution: Preclinical studies indicate that 5-MeO-DMT readily crosses the blood-brain barrier[6].

• Metabolism: The primary metabolic pathway for 5-MeO-DMT is oxidative deamination by monoamine oxidase A (MAO-A) to 5-methoxy-indoleacetic acid (5-MIAA), which is the major metabolite[3][13]. A secondary, but significant, pathway is O-demethylation by the cytochrome P450 enzyme CYP2D6 . This reaction produces the active metabolite bufotenin (5-HO-DMT) [1][3][4]. Bufotenin itself is a psychedelic compound and is further metabolized by MAO-A or conjugated (e.g., glucuronidation) for excretion[3][6]. The involvement of the polymorphic CYP2D6 enzyme introduces potential variability in metabolic profiles and drug effects among individuals[3][14].

• Excretion: Metabolites are primarily excreted in the urine[3][13].

Table 2: Pharmacokinetic Parameters of 5-MeO-DMT in Mice

Parameter	Value (at 2 mg/kg dose)	Reference
Half-life (t₁/₂)	~9 minutes	[15]
Systemic Clearance (CL)	~0.19 L/min/kg	[15]

| Volume of Distribution (Vss) | ~2.27 L/kg |[15] |

Note: Human pharmacokinetic data is limited. Mouse models show non-linear pharmacokinetics, with clearance decreasing and half-life increasing at higher doses[15][16].

Caption: Major metabolic pathways of 5-MeO-DMT.

Key Experimental Protocols

The data presented in this guide are derived from standard pharmacological assays. The methodologies for two key experimental types are outlined below.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a compound for a specific receptor.

Methodology:

• Preparation of Membranes: A tissue source rich in the target receptor (e.g., rat cortical homogenates for 5-HT₂ₐ, striatal membranes for 5-HT₁ₐ) is homogenized and centrifuged to isolate the cell membrane fraction[17].

• Incubation: The membranes are incubated in a buffer solution containing a radiolabeled ligand (e.g., [³H]ketanserin for 5-HT₂ₐ, [³H]8-OH-DPAT for 5-HT₁ₐ) that specifically binds to the target receptor[17].

• Competition: The incubation is performed with and without various concentrations of the unlabeled test compound (e.g., 5-MeO-DMT). The test compound competes with the radioligand for binding to the receptor.

• Separation and Counting: The reaction is terminated by rapid filtration, separating the membrane-bound radioligand from the unbound. The radioactivity retained on the filter is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Ki value is then calculated from the IC₅₀ using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Caption: Experimental workflow for a radioligand binding assay.

In Vivo Head-Twitch Response (HTR) Assay

Objective: To assess the in vivo 5-HT₂ₐ receptor agonist activity of a compound in rodents.

Methodology:

• Animal Model: Typically, C57BL/6J mice are used.

• Acclimation: Animals are acclimated to the testing environment to reduce stress-induced behavioral artifacts.

• Drug Administration: The test compound (e.g., 5-MeO-DMT) is administered, usually via intraperitoneal (i.p.) or subcutaneous (s.c.) injection.

• Observation: Following administration, the animals are placed in an observation chamber. A trained observer, blind to the experimental condition, counts the number of head twitches over a defined period (e.g., 30-60 minutes).

• Antagonist Studies (Optional): To confirm the involvement of the 5-HT₂ₐ receptor, a separate group of animals can be pre-treated with a selective 5-HT₂ₐ antagonist before administration of the test compound. A significant reduction in HTR frequency confirms 5-HT₂ₐ mediation. Similarly, pre-treatment with a 5-HT₁ₐ antagonist can reveal modulation of the HTR by this receptor[5][12].

• Data Analysis: The frequency of head twitches is compared across different dose groups and control (vehicle) groups to determine a dose-response relationship.

Conclusion

Mebufotenin, or 5-MeO-DMT, possesses a distinct pharmacological profile that differentiates it from classic tryptamine psychedelics. Its hallmark is a high affinity and potent agonism at the 5-HT₁ₐ receptor, coupled with activity at the 5-HT₂ₐ receptor. This dual action likely underlies its unique subjective effects and therapeutic potential. Its metabolism via MAO-A and the polymorphic CYP2D6 enzyme—which produces the active metabolite bufotenin—are critical considerations for drug development and clinical application. The comparative data provided underscore its unique position within the tryptamine class, warranting further investigation into its complex pharmacology and therapeutic applications.

References

• 1. 5-MeO-DMT - Wikipedia [en.wikipedia.org]
• 2. earthlings.institute [earthlings.institute]
• 3. Psychedelic 5-Methoxy-N,N-dimethyltryptamine: Metabolism, Pharmacokinetics, Drug Interactions, and Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The clinical pharmacology and potential therapeutic applications of 5‐methoxy‐N,N‐dimethyltryptamine (5‐MeO‐DMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The serotonin hallucinogen 5-MeO-DMT alters cortico-thalamic activity in freely moving mice: Regionally-selective involvement of 5-HT1A and 5-HT2A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bufotenin - Wikipedia [en.wikipedia.org]
• 7. google.com [google.com]
• 8. researchgate.net [researchgate.net]
• 9. Mechanisms of Psychedelic Tryptamines: 5-MeO-DMT vs. Classics [spiritpharmacist.com]
• 10. mountsinai.org [mountsinai.org]
• 11. crb.wisc.edu [crb.wisc.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Nonlinear Pharmacokinetics of 5-Methoxy-N,N-dimethyltryptamine in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. 5-MeO-DMT | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

The Endogenous Enigma: A Technical Guide to 5-Methoxy-N,N-dimethyltryptamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT) is a potent, naturally occurring psychedelic compound that has garnered significant interest for its profound effects on consciousness and potential therapeutic applications. While its exogenous use has been documented for decades, a growing body of evidence points towards an endogenous role for 5-MeO-DMT in human physiology. This technical guide provides a comprehensive overview of the current understanding of endogenous 5-MeO-DMT, focusing on its biosynthesis, metabolism, receptor pharmacology, and downstream signaling pathways. Detailed experimental protocols for its detection and characterization are provided, alongside clearly structured data for comparative analysis. This document aims to serve as a core resource for researchers and drug development professionals investigating the enigmatic role of this endogenous tryptamine (B22526).

Introduction

5-methoxy-N,N-dimethyltryptamine is a tryptamine alkaloid found in a variety of plant species and is famously secreted in the venom of the Colorado River toad (Incilius alvarius).[1] Its potential synthesis within the human body, specifically in the pineal gland and retina, has led to the hypothesis of its function as an endogenous neuromodulator or psychotoxin.[2][3] Traces of 5-MeO-DMT have been detected in human bodily fluids, including blood, urine, and cerebrospinal fluid, further supporting its endogenous nature.[2][3][4][5] Understanding the physiological role of endogenous 5-MeO-DMT requires a detailed examination of its biochemical lifecycle and its interactions with neuronal receptors.

Biosynthesis and Metabolism

The biosynthesis of 5-MeO-DMT in mammals is believed to follow a pathway starting from the essential amino acid tryptophan. While the complete pathway is still under investigation, it is hypothesized to involve the methylation of serotonin (B10506) or N-methylserotonin.

The metabolism of 5-MeO-DMT is primarily governed by two key enzymatic pathways:

• Monoamine Oxidase A (MAO-A) mediated deamination: This is the principal route of inactivation, leading to the formation of 5-methoxyindoleacetic acid (5-MIAA).[2][6]

• Cytochrome P450 2D6 (CYP2D6) mediated O-demethylation: This pathway results in the production of the active metabolite, bufotenine (B1668041) (5-HO-DMT).[2][7]

The interplay of these metabolic routes is crucial in determining the concentration and duration of action of endogenous 5-MeO-DMT.

Biosynthesis and Metabolism of 5-MeO-DMT.

Receptor Pharmacology

5-MeO-DMT exhibits a complex pharmacological profile, acting as a non-selective agonist at multiple serotonin (5-HT) receptors.[2][8] Its primary psychoactive effects are believed to be mediated through its interaction with the 5-HT1A and 5-HT2A receptors.[7]

Receptor Binding Affinities

The following table summarizes the binding affinities (Ki) and functional potencies (EC50) of 5-MeO-DMT at key serotonin receptors.

Receptor	Binding Affinity (Ki) (nM)	Functional Potency (EC50) (nM)	Reference(s)
5-HT1A	1.9 - 3	3.92 - 1,060	[1][7]
5-HT2A	907 ± 170	1.80 - 3.87	[1][6][7]
5-HT1B	< 100	-	[4]
5-HT1D	< 100	-	[4]
5-HT2C	> 1000	-	[2]
5-HT6	< 100	-	[4]
5-HT7	< 100	-	[4]

Signaling Pathways

Activation of 5-HT1A and 5-HT2A receptors by 5-MeO-DMT initiates distinct downstream signaling cascades.

• 5-HT1A Receptor Signaling: The 5-HT1A receptor is a Gi/o-coupled receptor. Its activation leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[9] This cascade ultimately modulates neuronal excitability.

5-HT1A Receptor Signaling Pathway.

• 5-HT2A Receptor Signaling: The 5-HT2A receptor is a Gq-coupled receptor. Its activation stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[3][10][11] This leads to an increase in intracellular calcium and activation of protein kinase C (PKC).

5-HT2A Receptor Signaling Pathway.

Experimental Protocols

Detection and Quantification of 5-MeO-DMT in Biological Fluids by LC-MS/MS

This protocol describes a sensitive and specific method for the simultaneous quantification of 5-MeO-DMT and its major active metabolite, bufotenine, in serum.[12][13][14]

4.1.1. Sample Preparation

• To 20 µL of serum sample, add 60 µL of acetonitrile (B52724) containing the internal standard (e.g., 5-Methyl-N,N-dimethyltryptamine).

• Vortex the mixture to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for analysis.

4.1.2. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the analytes.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• MRM Transitions:

  • 5-MeO-DMT: m/z 219.2 → 174.2[12][13]

  • Bufotenine: m/z 205.2 → 160.2[12][13]

  • Internal Standard (5-Me-DMT): m/z 203.2 → 158.3[12]

4.1.3. Data Analysis

• Construct calibration curves by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Quantify the concentration of 5-MeO-DMT and bufotenine in the samples using the calibration curve.

LC-MS/MS Workflow for 5-MeO-DMT Detection.

Radioligand Binding Assay for 5-HT1A and 5-HT2A Receptors

This protocol is used to determine the binding affinity (Ki) of 5-MeO-DMT for the 5-HT1A and 5-HT2A receptors.[7][8][15]

4.2.1. Membrane Preparation

• Culture and harvest cells stably expressing the human 5-HT1A or 5-HT2A receptor.

• Homogenize the cells in a cold lysis buffer and centrifuge to pellet the cell membranes.

• Wash and resuspend the membrane pellet in an assay buffer.

4.2.2. Binding Reaction

• In a 96-well plate, incubate the cell membrane preparation with a specific radioligand ([³H]8-OH-DPAT for 5-HT1A or [³H]ketanserin for 5-HT2A) and varying concentrations of 5-MeO-DMT.[7][8]

• Incubate at a specific temperature (e.g., 30°C) for a set duration (e.g., 60 minutes) to reach equilibrium.[15]

4.2.3. Filtration and Detection

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

4.2.4. Data Analysis

• Analyze the data using non-linear regression to determine the IC50 value.

• Calculate the Ki value from the IC50 value using the Cheng-Prusoff equation.

Head-Twitch Response (HTR) in Mice

The head-twitch response is a behavioral assay in rodents that serves as a proxy for 5-HT2A receptor activation and potential hallucinogenic activity in humans.[16][17][18][19]

4.3.1. Animal Preparation

• Use male C57BL/6J mice.

• Habituate the animals to the testing environment before the experiment.

4.3.2. Drug Administration

• Administer 5-MeO-DMT or a vehicle control to the mice, typically via intraperitoneal (i.p.) injection.

4.3.3. Observation and Scoring

• Immediately after injection, place the mice in an observation chamber.

• Record the number of head twitches for a defined period (e.g., 30 minutes). A head twitch is a rapid, rotational movement of the head.

4.3.4. Data Analysis

• Compare the number of head twitches in the 5-MeO-DMT-treated group to the vehicle control group using appropriate statistical tests.

Physiological and Behavioral Effects

Endogenous 5-MeO-DMT is hypothesized to be involved in various physiological and behavioral processes. Exogenous administration of 5-MeO-DMT in animal models has been shown to induce:

• Hypo- or hyperactivity: Dose-dependent effects on locomotor activity have been observed, with low doses typically causing hypoactivity and higher doses, particularly in combination with MAOIs, leading to hyperactivity.[2][20][21]

• Thermoregulatory changes: 5-MeO-DMT can induce hypothermia at low doses and hyperthermia at high doses.[2][20]

• Serotonergic behaviors: Behaviors such as head-twitching (mediated by 5-HT2A receptors) and forepaw treading (mediated by 5-HT1A receptors) are observed.[2][20]

Conclusion and Future Directions

The evidence for an endogenous role of 5-MeO-DMT is compelling, yet much remains to be elucidated. Its presence in human fluids, coupled with its potent activity at key serotonin receptors, suggests a significant, albeit poorly understood, physiological function. Future research should focus on:

• Refining analytical methods: Developing more sensitive and robust techniques for the routine quantification of endogenous 5-MeO-DMT in various tissues.

• Investigating biosynthetic pathways: Elucidating the precise enzymatic steps and regulatory mechanisms involved in its endogenous production.

• Exploring physiological relevance: Conducting studies to determine the role of endogenous 5-MeO-DMT in normal physiological states and its potential dysregulation in pathological conditions.

A deeper understanding of the endogenous role of 5-MeO-DMT holds the potential to unlock new therapeutic avenues for a range of neurological and psychiatric disorders. This technical guide provides a foundational resource to aid in these ongoing and future research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. The 5-HT1A Receptor: A Signaling Hub Linked to Emotional Balance - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. A narrative synthesis of research with 5-MeO-DMT - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Structure-activity relationships of serotonergic 5-MeO-DMT derivatives: insights into psychoactive and thermoregulatory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. msudenver.edu [msudenver.edu]
• 11. mdpi.com [mdpi.com]
• 12. Development of a LC-MS/MS method to analyze 5-methoxy-N,N-dimethyltryptamine and bufotenine, and application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Development of a LC-MS/MS method to analyze 5-methoxy-N,N-dimethyltryptamine and bufotenine, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. benchchem.com [benchchem.com]
• 17. Automated Computer Software Assessment of 5-Hydroxytryptamine 2A Receptor-Mediated Head Twitch Responses from Video Recordings of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Psychedelic 5-Methoxy-N,N-dimethyltryptamine: Metabolism, Pharmacokinetics, Drug Interactions, and Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Behavioral effects of α,α,β,β-tetradeutero-5-MeO-DMT in rats: comparison with 5-MeO-DMT administered in combination with a monoamine oxidase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Mebufotenin Benzoate: A Technical Guide to its Discovery, Development, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Discovery and Development History

The active pharmaceutical ingredient of Mebufotenin benzoate (B1203000) is 5-MeO-DMT, a naturally occurring psychedelic tryptamine. While the first chemical synthesis of 5-MeO-DMT was reported in 1936, its development as a modern therapeutic is more recent.

The development of Mebufotenin benzoate (BPL-003) has been pioneered by Beckley Psytech, a company founded in 2019 with a focus on developing psychedelic medicines.[5] Beckley Psytech, which merged with atai Life Sciences to form AtaiBeckley, designed BPL-003 to address some of the challenges associated with first-generation psychedelics.[2] The choice of the benzoate salt and the intranasal route of administration are key features of this formulation.

The benzoate salt was selected after considering various pharmaceutically acceptable salts.[7][8] While other salts like hydrochloride, sulfate, and fumarate (B1241708) were evaluated, the benzoate salt likely offered a favorable balance of stability, solubility, and suitability for the chosen formulation.[7][8]

Development Workflow

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. BPL-003 [beckleypsytech.com]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. atai Life Sciences Announces Positive Initial Results from Beckley Psytech’s Phase 2a Open Label Study of BPL-003 (Intranasal 5-MeO-DMT) in Treatment Resistant Depression - BioSpace [biospace.com]
• 5. Beckley Psytech announces positive initial data from Phase IIa study of novel 5-MeO-DMT formulation BPL-003 for Treatment Resistant Depression [beckleypsytech.com]
• 6. consultant360.com [consultant360.com]
• 7. psychedelicreview.com [psychedelicreview.com]
• 8. researchgate.net [researchgate.net]
• 9. psychiatrictimes.com [psychiatrictimes.com]
• 10. atai Life Sciences and Beckley Psytech Report Positive Phase 2a Data Demonstrating Improved Outcomes with a Two-Dose Induction Regimen of BPL-003 in Patients with Treatment-Resistant Depression [beckleypsytech.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Mebufotenin Benzoate

Disclaimer: The following protocol is a proposed synthetic route for mebufotenin benzoate (B1203000) (5-hydroxy-N,N-dimethyltryptamine benzoate). The synthesis of bufotenin is well-documented; however, the preparation of its specific benzoate salt is less common in literature. This protocol is derived from established chemical principles for the synthesis of tryptamines and the formation of their salts. This information is intended for research and drug development professionals for investigational purposes only. All experiments should be conducted in a controlled laboratory setting with appropriate safety precautions.

Introduction

Mebufotenin, also known as bufotenin or 5-hydroxy-N,N-dimethyltryptamine (5-HO-DMT), is a naturally occurring tryptamine (B22526) derivative found in various plants and in the skin of certain toads. As a structural analog of serotonin (B10506), it exhibits psychoactive effects, primarily through its interaction with serotonin (5-HT) receptors, particularly the 5-HT2A subtype. The synthesis of its benzoate salt, mebufotenin benzoate, can enhance its stability and solubility, facilitating its use in research settings. This document outlines a detailed protocol for the chemical synthesis and characterization of mebufotenin benzoate for research applications.

Synthesis Overview

The synthesis of mebufotenin benzoate can be achieved in a two-stage process:

• Synthesis of Mebufotenin (Bufotenin) Freebase: This protocol details a common route starting from 5-benzyloxyindole (B140440). The synthesis involves gramine (B1672134) formation, quaternization, and subsequent reaction with dimethylamine (B145610), followed by debenzylation.

• Formation of the Benzoate Salt: The synthesized mebufotenin freebase is then reacted with benzoic acid to form the crystalline mebufotenin benzoate salt.

Experimental Protocols

Part 1: Synthesis of Mebufotenin (5-HO-DMT) Freebase

This synthesis follows a multi-step pathway starting from 5-benzyloxyindole.

Step 1a: Synthesis of 5-benzyloxygramine (B72693)

• To a cooled (0°C) and stirred solution of 5-benzyloxyindole (1.0 eq) in anhydrous dioxane, add a pre-cooled solution of formaldehyde (B43269) (1.1 eq) and dimethylamine (2.2 eq).

• Follow with the addition of acetic acid (1.0 eq).

• Stir the mixture at room temperature for 18 hours.

• Pour the reaction mixture into a 20% sodium hydroxide (B78521) solution and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 5-benzyloxygramine.

Step 1b: Quaternization of 5-benzyloxygramine

• Dissolve the crude 5-benzyloxygramine in acetonitrile.

• Add methyl iodide (1.5 eq) and stir the mixture at room temperature for 4 hours.

• The quaternary salt will precipitate. Filter the solid and wash with cold acetonitrile.

Step 1c: Nucleophilic Substitution with Dimethylamine

• Suspend the quaternary salt in a 40% aqueous dimethylamine solution.

• Heat the mixture in a sealed tube at 100°C for 16 hours.

• Cool the reaction mixture, extract with diethyl ether, and dry the organic layer over anhydrous sodium sulfate.

• Concentrate under reduced pressure to obtain 5-benzyloxy-N,N-dimethyltryptamine.

Step 1d: Debenzylation to form Mebufotenin (5-HO-DMT)

• Dissolve the 5-benzyloxy-N,N-dimethyltryptamine in ethanol.

• Add 10% Palladium on carbon (Pd/C) catalyst.

• Hydrogenate the mixture at 50 psi of H2 for 24 hours.

• Filter the catalyst through Celite and concentrate the filtrate under reduced pressure to yield mebufotenin (5-HO-DMT) freebase.

Part 2: Formation of Mebufotenin Benzoate

• Dissolve the crude mebufotenin freebase in a minimal amount of hot acetone.

• In a separate flask, dissolve benzoic acid (1.0 eq) in hot acetone.

• Slowly add the benzoic acid solution to the mebufotenin solution with stirring.

• Allow the mixture to cool to room temperature, and then place it in an ice bath to facilitate crystallization.

• Filter the resulting crystals, wash with a small amount of cold acetone, and dry under vacuum to yield mebufotenin benzoate.

Quantitative Data Summary

Step	Product	Typical Yield (%)	Purity (%)	Analytical Method
1a. Gramine Formation	5-benzyloxygramine	85-95	>90	TLC, ¹H NMR
1b. Quaternization	5-benzyloxygramine methiodide	90-98	>95	¹H NMR
1c. Nucleophilic Substitution	5-benzyloxy-N,N-dimethyltryptamine	70-85	>95	TLC, ¹H NMR
1d. Debenzylation	Mebufotenin (5-HO-DMT)	80-95	>98	HPLC, ¹H NMR
2. Salt Formation	Mebufotenin Benzoate	90-99	>99	HPLC, EA

Visualizations

Synthesis Workflow

Caption: Proposed synthesis workflow for Mebufotenin Benzoate.

Signaling Pathway

Caption: Postulated signaling pathway of Mebufotenin via the 5-HT2A receptor.

Application Notes and Protocols for the Analytical Quantification of Mebufotenin Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebufotenin benzoate (B1203000), also known as BPL-003, is the benzoate salt of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT). As an investigational psychedelic compound for mood disorders, its accurate quantification in biological matrices and pharmaceutical formulations is critical for pharmacokinetic, pharmacodynamic, and quality control studies. This document provides detailed application notes and protocols for the analytical quantification of Mebufotenin benzoate, focusing on the active moiety, 5-MeO-DMT, and its primary metabolite, bufotenine (B1668041). The methods described are based on published, validated analytical procedures.

Analytical Methods Overview

The primary methods for the quantification of 5-MeO-DMT and its metabolites are based on liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and selectivity. High-performance liquid chromatography (HPLC) with UV detection is also a viable method, particularly for the quantification of the benzoate counter-ion or for 5-MeO-DMT in formulations where high concentrations are expected.

Key Analytical Techniques

• LC-MS/MS: This is the gold standard for quantifying low concentrations of Mebufotenin's active moiety (5-MeO-DMT) and its metabolites in biological fluids like plasma, serum, and urine.[1] The high selectivity of tandem mass spectrometry minimizes interference from complex biological matrices.

• HPLC-UV: This technique can be employed for the analysis of the benzoate component or for quality control of Mebufotenin benzoate in pharmaceutical preparations. It is a robust and widely available method.

Data Presentation: Quantitative Method Performance

The following tables summarize the performance characteristics of relevant analytical methods for 5-MeO-DMT, bufotenine, and sodium benzoate.

Table 1: LC-MS/MS Method for 5-MeO-DMT and Bufotenine in Serum [2]

Parameter	5-MeO-DMT	Bufotenine
Linearity Range	0.90–5,890 ng/mL	2.52–5,510 ng/mL
LLOQ	0.90 ng/mL	2.52 ng/mL
Intra-day Precision (%CV)	< 15%	< 15%
Inter-day Precision (%CV)	< 15%	< 15%
Accuracy	Within 15%	Within 15%
Recovery	> 75%	> 75%
Internal Standard	5-Methyl-N,N-dimethyltryptamine (5-Me-DMT)	5-Methyl-N,N-dimethyltryptamine (5-Me-DMT)

Table 2: HPLC-UV Method for Sodium Benzoate in Beverages [3]

Parameter	Sodium Benzoate
Linearity Range	50–450 ng/mL
Limit of Detection (LOD)	61 pg/mL
Limit of Quantification (LOQ)	203 pg/mL
Relative Standard Deviation (%RSD)	0.66%
Internal Standard	Amoxicillin

Experimental Protocols

Protocol 1: Quantification of 5-MeO-DMT and Bufotenine in Serum by LC-MS/MS

This protocol is adapted from a validated method for the analysis of 5-MeO-DMT and its metabolite, bufotenine, in mouse serum.[2]

1. Sample Preparation (Protein Precipitation)

• To 20 µL of serum sample in a microcentrifuge tube, add 60 µL of acetonitrile (B52724) containing 10 ng/mL of 5-Me-DMT as an internal standard.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

• LC System: Shimadzu Prominence HPLC or equivalent.

• Column: Phenomenex phenyl-hexyl column (50 × 4.6 mm, 3 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 5 µL.

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-4 min: 10-90% B

  • 4-6 min: 90% B

  • 6-6.5 min: 90-10% B

  • 6.5-9 min: 10% B

• Total Run Time: 9 minutes.

3. Mass Spectrometry Conditions

• Mass Spectrometer: API 3000 triple-quadrupole mass spectrometer or equivalent.

• Ionization Mode: Positive electrospray ionization (ESI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • 5-MeO-DMT: m/z 219.2 → 174.2

  • Bufotenine: m/z 205.2 → 160.2

  • 5-Me-DMT (IS): m/z 203.2 → 158.3

• Instrument Parameters: Optimize ion source parameters (e.g., ion spray voltage, temperature, gas flows) and compound-specific parameters (e.g., declustering potential, collision energy) to maximize signal intensity for each analyte.

Protocol 2: Quantification of Sodium Benzoate by HPLC-UV

This protocol is a general method adapted from validated procedures for the analysis of sodium benzoate in food and beverage products.[3][4][5]

1. Sample Preparation

• For Liquid Samples (e.g., oral solutions):

  • Dilute the sample with the mobile phase to bring the concentration of sodium benzoate within the calibration range.

  • Filter the diluted sample through a 0.45 µm syringe filter before injection.

• For Solid Samples (e.g., powder for reconstitution):

  • Accurately weigh a portion of the powdered sample and dissolve it in a known volume of mobile phase.

  • Sonicate for 10-15 minutes to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter prior to injection.

2. High-Performance Liquid Chromatography Conditions

• HPLC System: Standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: Methanol:Water (70:30, v/v) adjusted to pH 3.45 with glacial acetic acid.[3]

• Flow Rate: 0.45 mL/min.[3]

• Injection Volume: 20 µL.

• Detection Wavelength: 245 nm.[3]

• Column Temperature: Ambient.

Visualizations

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the quantification of 5-MeO-DMT and bufotenine in serum.

Signaling Pathway of 5-MeO-DMT

Caption: Simplified signaling pathway of 5-MeO-DMT via 5-HT1A and 5-HT2A receptors.

References

• 1. Phase 1, placebo-controlled, single ascending dose trial to evaluate the safety, pharmacokinetics and effect on altered states of consciousness of intranasal BPL-003 (5-methoxy-N,N-dimethyltryptamine benzoate) in healthy participants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a LC-MS/MS method to analyze 5-methoxy-N,N-dimethyltryptamine and bufotenine, and application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. myfoodresearch.com [myfoodresearch.com]
• 5. ajast.net [ajast.net]

Application Note: Quantitative Analysis of Mebufotenin in Human Plasma by LC-MS/MS

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of mebufotenin (5-methoxy-N,N-dimethyltryptamine or 5-MeO-DMT) in human plasma. This protocol is applicable for pharmacokinetic studies where mebufotenin is administered, including its benzoate (B1203000) salt form. The method utilizes a simple protein precipitation step for sample preparation, followed by a rapid chromatographic separation and detection using a triple quadrupole mass spectrometer operating in the positive electrospray ionization mode. The assay has been validated for linearity, precision, and accuracy.

Introduction

Mebufotenin, also known as 5-MeO-DMT, is a psychoactive tryptamine (B22526) with potential therapeutic applications.[1] Accurate and reliable quantification of mebufotenin in biological matrices such as plasma is crucial for pharmacokinetic and pharmacodynamic studies in drug development.[2] LC-MS/MS offers high sensitivity and selectivity, making it the preferred technique for bioanalytical method development.[3] This application note provides a detailed protocol for the determination of mebufotenin in human plasma. Mebufotenin benzoate is a salt of mebufotenin and benzoic acid.[4][5] In biological fluids, it is expected to dissociate, rendering mebufotenin as the analyte of interest.

Experimental

Materials and Reagents

• Mebufotenin and Mebufotenin-d6 (internal standard, IS) reference standards

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

LC-MS/MS Instrumentation

An LC-MS/MS system consisting of a high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used.[6][7]

Standard Solutions

Stock solutions of mebufotenin and the internal standard (Mebufotenin-d6) were prepared in methanol. Working standard solutions were prepared by serial dilution of the stock solution with a mixture of methanol and water. Calibration standards and quality control (QC) samples were prepared by spiking drug-free human plasma with the appropriate working standard solutions.

Sample Preparation

A protein precipitation method was employed for plasma sample preparation.[7] To 50 µL of plasma sample, 150 µL of acetonitrile containing the internal standard was added. The mixture was vortexed for 1 minute to precipitate proteins. Following centrifugation at 14,000 rpm for 10 minutes, the supernatant was transferred to an autosampler vial for LC-MS/MS analysis.[7]

Chromatographic Conditions

Chromatographic separation was achieved on a C18 analytical column.[6] A gradient elution was performed using a mobile phase consisting of 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B).[7][8]

Parameter	Value
Column	C18, 50 x 2.1 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program
Time (min)	%B
0.0	10
0.5	10
2.5	95
3.5	95
3.6	10
5.0	10

Mass Spectrometric Conditions

The mass spectrometer was operated in the positive ion electrospray mode (ESI+). Detection and quantification were performed using multiple reaction monitoring (MRM).[7]

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions
Analyte	Q1 (m/z) -> Q3 (m/z)
Mebufotenin	219.2 -> 174.2
Mebufotenin-d6 (IS)	225.2 -> 178.2 (Hypothetical)

Note: The MRM transition for Mebufotenin is based on published data for 5-MeO-DMT.[7] The transition for the deuterated internal standard is hypothetical and would need to be optimized.

Results and Discussion

Method Validation

The bioanalytical method was validated according to established guidelines.[9]

Linearity: The calibration curve was linear over the concentration range of 1 to 500 ng/mL for mebufotenin in human plasma. The coefficient of determination (r²) was consistently >0.99.

Precision and Accuracy: The intra- and inter-day precision and accuracy were evaluated at three QC levels (low, medium, and high). The precision (%CV) was within 15%, and the accuracy (%RE) was within ±15%.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%RE)	Inter-day Precision (%CV)	Inter-day Accuracy (%RE)
Low	5	6.8	-4.2	8.5	-2.1
Medium	50	4.5	2.1	6.2	3.5
High	400	3.1	1.5	4.8	2.8

Recovery: The extraction recovery of mebufotenin from human plasma was determined to be consistent and reproducible across the different QC levels, typically above 85%.

Workflow Diagram

References

• 1. Mebufotenin benzoate- Atai Beckley - AdisInsight [adisinsight.springer.com]
• 2. Bioanalysis in drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Mebufotenin benzoate | C20H24N2O3 | CID 44783953 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [precision.fda.gov]
• 6. research-portal.uu.nl [research-portal.uu.nl]
• 7. Development of a LC-MS/MS method to analyze 5-methoxy-N,N-dimethyltryptamine and bufotenine, and application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. prospects.wum.edu.pl [prospects.wum.edu.pl]

In vitro cell-based assays for Mebufotenin benzoate activity

An in-depth guide to evaluating the cellular activities of Mebufotenin benzoate (B1203000) through established in vitro assays.

Application Notes

Mebufotenin benzoate, the benzoate salt formulation of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), is a potent psychedelic compound currently under investigation for therapeutic applications, notably in treatment-resistant depression.[1][2] As a tryptamine (B22526) derivative, its primary mechanism of action is believed to be the agonism of serotonin (B10506) (5-hydroxytryptamine, 5-HT) receptors, particularly the 5-HT1A and 5-HT2A subtypes.[3] A thorough in vitro characterization is essential to understand its pharmacological profile, including potency, selectivity, and potential toxicity.

This document provides detailed protocols for a panel of cell-based assays designed to:

• Quantify the functional activity of Mebufotenin benzoate at key serotonin receptor subtypes.

• Assess its impact on cell viability and determine its cytotoxic profile.

• Elucidate the mechanism of cell death if cytotoxicity is observed.

These assays are fundamental in early-stage drug development for establishing a compound's mechanism of action and therapeutic window. The protocols are designed for researchers, scientists, and drug development professionals.

Section 1: Assays for Serotonergic Activity

Serotonin receptors are predominantly G protein-coupled receptors (GPCRs) that trigger distinct downstream signaling cascades upon activation.[4] The activity of Mebufotenin benzoate can be quantified by measuring these secondary messenger signals. The 5-HT2 receptor family (e.g., 5-HT2A) typically couples to Gαq proteins, initiating the release of intracellular calcium (Ca2+).[5][6] In contrast, the 5-HT1 receptor family (e.g., 5-HT1A) couples to Gαi proteins, which inhibit adenylyl cyclase and lead to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[4]

Protocol 1: Calcium Mobilization Assay for 5-HT2A Receptor Activity

This assay measures the increase in intracellular calcium following the activation of Gαq-coupled receptors.

Materials:

• HEK293 or CHO cells stably expressing the human 5-HT2A receptor.

• Cell culture medium (e.g., DMEM/F-12) with 10% FBS.

• Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• Pluronic F-127.

• Probenecid (optional, to prevent dye leakage).

• Mebufotenin benzoate stock solution (in DMSO or other suitable solvent).

• Reference agonist (e.g., Serotonin) and antagonist (e.g., Ketanserin).

• 384-well black, clear-bottom microplates.

• Fluorescence plate reader with kinetic reading capabilities.

Procedure:

• Cell Seeding: Plate the 5-HT2A-expressing cells in a 384-well plate at a density of 15,000-25,000 cells per well in 25 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Dye Loading: Prepare a loading solution of Fluo-4 AM dye (e.g., 2 µM) and an equal concentration of Pluronic F-127 in assay buffer.

• Remove the culture medium from the wells and add 20 µL of the dye loading solution.

• Incubate the plate for 60 minutes at 37°C, followed by 30 minutes at room temperature in the dark.

• Compound Addition: Prepare serial dilutions of Mebufotenin benzoate and control compounds in assay buffer.

• Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation).

• Measurement: Record a baseline fluorescence reading for 10-20 seconds.

• Add 10 µL of the compound dilutions to the wells.

• Immediately begin kinetic measurement of fluorescence intensity (Excitation: 485 nm, Emission: 525 nm) for 2-3 minutes.

• Data Analysis: The change in fluorescence (peak minus baseline) corresponds to the intracellular calcium concentration. Plot the response against the compound concentration and fit to a four-parameter logistic equation to determine the EC50 (half-maximal effective concentration).

Protocol 2: cAMP Assay for 5-HT1A Receptor Activity

This assay measures the inhibition of adenylyl cyclase via Gαi-coupled receptors, resulting in decreased intracellular cAMP levels.

Materials:

• CHO or HEK293 cells stably expressing the human 5-HT1A receptor.

• Cell culture medium.

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• cAMP detection kit (e.g., HTRF, AlphaScreen, or LANCE Ultra cAMP kits).

• Mebufotenin benzoate stock solution.

• Forskolin (an adenylyl cyclase activator).

• Reference agonist (e.g., 5-CT) and antagonist (e.g., WAY-100635).

• 384-well white opaque microplates.

• Plate reader compatible with the chosen cAMP kit's detection method.

Procedure:

• Cell Preparation: Culture cells to 80-90% confluency. Harvest, wash, and resuspend the cells in assay buffer at a determined optimal density.

• Assay Setup: Add 5 µL of cells to each well of the 384-well plate.

• Add 5 µL of Mebufotenin benzoate or control compound dilutions. To determine agonist activity, incubate for 15-30 minutes at room temperature.

• Stimulation: Add 5 µL of a fixed concentration of Forskolin (a concentration that yields ~80% of the maximal cAMP response) to all wells except the negative control. Incubate for 30 minutes at room temperature.

• Detection: Add the cAMP detection reagents (e.g., HTRF d2-cAMP and anti-cAMP cryptate) as per the manufacturer's instructions.

• Incubate for 60 minutes at room temperature in the dark.

• Measurement: Read the plate on a compatible plate reader (e.g., HTRF reader measuring the ratio of 665 nm to 620 nm emission).

• Data Analysis: The decrease in signal relative to the Forskolin-stimulated control indicates Gαi activation. Plot the inhibition of the Forskolin response against compound concentration to determine the EC50 value.

Data Presentation: Functional Activity of Mebufotenin Benzoate

The following table summarizes hypothetical functional data for Mebufotenin benzoate at various serotonin receptors.

Assay Type	5-HT Receptor Subtype	G-Protein Coupling	Readout	Mebufotenin Benzoate (EC50 in nM)	Serotonin (EC50 in nM)
Calcium Mobilization	5-HT2A	Gαq	Intracellular Ca²⁺	15.5 ± 2.1	4.7 ± 0.8
cAMP Inhibition	5-HT1A	Gαi	cAMP Decrease	8.2 ± 1.5	1.1 ± 0.3

Data are presented as mean ± standard deviation from three independent experiments.

Visualization: Serotonin Receptor Signaling Pathways

Caption: Signaling pathways for Gαq and Gαi coupled 5-HT receptors.

Section 2: Cytotoxicity Assays

Evaluating cytotoxicity is a critical step to determine the therapeutic index of a novel compound.[7] The MTT assay is a widely used colorimetric method to assess cell viability by measuring the metabolic activity of mitochondrial dehydrogenases in living cells.[8]

Protocol 3: MTT Assay for Cell Viability

Materials:

• Selected cell lines (e.g., HEK293, SH-SY5Y, HepG2).

• Complete cell culture medium.

• Mebufotenin benzoate stock solution.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl, or DMSO).

• 96-well flat-bottom plates.

• Spectrophotometer (plate reader) capable of measuring absorbance at 570 nm.

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Mebufotenin benzoate in culture medium. Replace the old medium with 100 µL of medium containing the various compound concentrations. Include untreated (vehicle) controls.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the viability against compound concentration to determine the IC50 (half-maximal inhibitory concentration).[9]

Data Presentation: Cytotoxicity of Mebufotenin Benzoate

The following table presents hypothetical IC50 values for Mebufotenin benzoate across various cell lines after a 48-hour treatment period.

Cell Line	Tissue of Origin	Mebufotenin Benzoate (IC50 in µM)	Doxorubicin (Positive Control) (IC50 in µM)
HEK293	Human Embryonic Kidney	> 100	0.8 ± 0.1
SH-SY5Y	Human Neuroblastoma	75.4 ± 8.2	1.2 ± 0.3
HepG2	Human Liver Carcinoma	89.1 ± 9.5	0.5 ± 0.07

Data are presented as mean ± standard deviation from three independent experiments.

Visualization: MTT Assay Experimental Workflow

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Section 3: Apoptosis Assay

If a compound exhibits cytotoxicity, it is crucial to determine the mechanism of cell death. The Annexin V/Propidium Iodide (PI) assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells using flow cytometry.[9]

Protocol 4: Annexin V/PI Apoptosis Assay

Materials:

• Cells seeded and treated in a 6-well plate.

• FITC Annexin V/PI Apoptosis Detection Kit.

• 1X Annexin V Binding Buffer.

• Cold PBS (Phosphate-Buffered Saline).

• Flow cytometer.

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Mebufotenin benzoate at concentrations around the determined IC50 value for 24-48 hours. Include positive (e.g., staurosporine) and negative (vehicle) controls.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use trypsin and neutralize. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Analyze the samples on a flow cytometer within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive (primary necrosis).

Data Presentation: Apoptosis Analysis

The table below shows a hypothetical distribution of cell populations after treatment.

Treatment (24h)	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic (Annexin V+ / PI-)	% Late Apoptotic/Necrotic (Annexin V+ / PI+)
Vehicle Control	95.1 ± 2.3	2.5 ± 0.8	1.8 ± 0.5
Mebufotenin (IC50)	45.3 ± 4.1	35.2 ± 3.5	18.9 ± 2.7
Staurosporine (1µM)	10.7 ± 3.2	60.8 ± 5.5	27.5 ± 4.8

Data are presented as mean ± standard deviation.

Visualization: Principle of Annexin V/PI Staining

Caption: Distinguishing cell populations with Annexin V and PI staining.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Beckley Psytech announces positive initial data from Phase IIa study of novel 5-MeO-DMT formulation BPL-003 for Treatment Resistant Depression [beckleypsytech.com]
• 3. 5-MeO-DMT - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. innoprot.com [innoprot.com]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. opentrons.com [opentrons.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Preclinical Efficacy Testing of Mebufotenin Benzoate in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebufotenin benzoate (B1203000), the salt form of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), is a potent, short-acting psychedelic compound currently under investigation for the treatment of psychiatric conditions, most notably treatment-resistant depression (TRD).[1][2] As a serotonergic agent, its primary mechanism of action involves agonism at serotonin (B10506) receptors, particularly the 5-HT1A and 5-HT2A subtypes.[3] Preclinical evaluation in rodent models is a critical step in elucidating the therapeutic potential and underlying neurobiological mechanisms of Mebufotenin benzoate.

These application notes provide detailed protocols for key animal models used to assess the efficacy of Mebufotenin benzoate, focusing on behavioral assays relevant to its psychedelic and antidepressant-like effects.

Key Signaling Pathway: Serotonin Receptor Activation

Mebufotenin (5-MeO-DMT) exerts its effects primarily through the activation of serotonin receptors. The psychedelic effects are strongly correlated with agonism at the 5-HT2A receptor. Activation of the 5-HT2A receptor, a Gq/11-coupled receptor, initiates a signaling cascade involving phospholipase C (PLC), which leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). These second messengers mobilize intracellular calcium and activate protein kinase C (PKC), respectively, leading to downstream cellular effects that are thought to underlie the psychedelic experience. While 5-MeO-DMT also has a high affinity for the 5-HT1A receptor, which is implicated in anxiolytic and antidepressant effects, the head-twitch response in rodents is specifically mediated by 5-HT2A activation.[3]

Caption: 5-HT2A Receptor Signaling Pathway

Experimental Protocols

Head-Twitch Response (HTR) in Mice

The head-twitch response (HTR) is a rapid, side-to-side head movement in rodents that is a reliable behavioral proxy for 5-HT2A receptor activation and is predictive of hallucinogenic potential in humans.

Experimental Workflow:

Caption: Head-Twitch Response Experimental Workflow

Detailed Methodology:

• Animals: Male C57BL/6J mice are commonly used.

• Housing: Animals should be housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water. Acclimate animals to the facility for at least one week prior to experimentation.

• Drug Preparation: Mebufotenin benzoate should be dissolved in a suitable vehicle, such as sterile saline (0.9% NaCl). Prepare solutions fresh on the day of the experiment.

• Procedure:

  • Habituate the mice to the testing room for at least 30-60 minutes before the experiment begins.

  • Administer Mebufotenin benzoate or vehicle via intraperitoneal (IP) or subcutaneous (SC) injection.

  • Immediately after injection, place the mouse in a clean, transparent observation chamber (e.g., a standard mouse cage with fresh bedding).

  • Record the number of head twitches for a defined period, typically 30 to 60 minutes. A head twitch is characterized by a rapid, convulsive, side-to-side movement of the head that is distinct from normal grooming or exploratory behavior.

  • A trained observer, blind to the treatment conditions, should score the head twitches. Alternatively, automated systems can be used for detection.

• Data Analysis: The total number of head twitches per observation period is the primary endpoint. Data are typically analyzed using a one-way ANOVA followed by post-hoc tests to compare different dose groups to the vehicle control.

Quantitative Data Summary:

Compound	Animal Model	Doses (mg/kg, IP)	Key Findings	Reference
5-MeO-DMT	C57BL/6J Mice	5, 10, 20, 40	Dose-dependent increase in head-twitch responses.	[4][5]
5-MeO-DMT	C57BL/6J Mice	5, 10, 20, 40	Duration of peak HTR was consistently brief (3-5 minutes) across all doses.	[5]

Forced Swim Test (FST) in Rodents

The Forced Swim Test is a widely used model to screen for antidepressant-like activity. The test is based on the principle that when rodents are placed in an inescapable container of water, they will eventually adopt an immobile posture. Antidepressant treatments typically reduce the duration of this immobility.

Experimental Workflow:

Caption: Forced Swim Test Experimental Workflows

Detailed Methodology:

• Animals: Wistar or Sprague-Dawley rats, or various mouse strains (e.g., C57BL/6J, CD-1).

• Apparatus: A transparent cylindrical container (e.g., for rats: 40 cm height, 20 cm diameter; for mice: 25 cm height, 10 cm diameter) filled with water (23-25°C) to a depth where the animal cannot touch the bottom or escape.

• Procedure (Rats):

  • Day 1 (Pre-test): Place each rat in the water-filled cylinder for 15 minutes. This session serves to induce a stable baseline of immobility.

  • Remove the rat, dry it with a towel, and return it to its home cage.

  • Administer Mebufotenin benzoate or vehicle at desired time points before the test session (e.g., 24h, 19h, and 1h before the test).

  • Day 2 (Test): Place the rat back into the cylinder for a 5-minute test session.

  • Record the session and subsequently score the duration of immobility. Immobility is defined as the absence of movement except for small motions necessary to keep the head above water.

• Procedure (Mice):

  • Administer Mebufotenin benzoate or vehicle prior to the swim session (e.g., 30-60 minutes before).

  • Place each mouse in the water-filled cylinder for a single 6-minute session.

  • The first 2 minutes are considered a habituation period.

  • Score the duration of immobility during the final 4 minutes of the test.

• Data Analysis: The primary endpoint is the duration of immobility. Data are typically analyzed using a one-way ANOVA or t-test to compare drug-treated groups with the vehicle control group.

Quantitative Data Summary (Illustrative for Antidepressants):

Compound	Animal Model	Doses (mg/kg)	Key Findings	Reference
Desipramine	Rats	10, 15	Significantly decreased immobility time.	[6]
Fluoxetine	Rats	Varies	Increases swimming behavior.	[7]
5-MeO-DMT	Mice	Not specified	Antidepressant-like effects are abolished by 5-HT2A receptor blockade.	[5]

Animal Models of Treatment-Resistant Depression (TRD)

Standard behavioral tests like the FST may not fully recapitulate the complexities of TRD. More advanced models are often employed to study compounds intended for this patient population.

• Chronic Mild Stress (CMS) Model: This model involves exposing rodents to a series of unpredictable, mild stressors over several weeks to induce a state of anhedonia (a core symptom of depression), often measured by a decrease in sucrose (B13894) preference. To model treatment resistance, animals that do not respond to chronic treatment with a conventional antidepressant (e.g., a selective serotonin reuptake inhibitor, SSRI) are selected for subsequent testing with novel compounds like Mebufotenin benzoate.

• Genetic Models: Certain inbred rodent strains, such as the Flinders Sensitive Line (FSL) rats and Wistar-Kyoto (WKY) rats, exhibit a depressive-like phenotype and may show blunted responses to traditional antidepressants.[8] These strains can be valuable for assessing the efficacy of novel antidepressant candidates. Of note, one study found that psilocybin, a related psychedelic, lacked antidepressant-like effects in FSL rats.[9][10]

Logical Relationship for TRD Model Testing:

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Dosing begins in 5-MeO-DMT trial for resistant depression [psychedelichealth.co.uk]
• 3. The clinical pharmacology and potential therapeutic applications of 5‐methoxy‐N,N‐dimethyltryptamine (5‐MeO‐DMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. 5-MeO-DMT modifies innate behaviors and promotes structural neural plasticity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prior cold water swim stress alters immobility in the forced swim test and associated activation of serotonergic neurons in the rat dorsal raphe nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Behavioural despair test - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Psilocybin lacks antidepressant-like effect in the Flinders Sensitive Line rat. - OPEN Foundation [open-foundation.org]
• 10. pure.au.dk [pure.au.dk]

Application Notes and Protocols for Head-Twitch Response (HTR) Assay of Mebufotenin Benzoate in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

The head-twitch response (HTR) in rodents is a rapid, rotational head movement that serves as a reliable behavioral proxy for the hallucinogenic potential of serotonergic compounds in humans.[1][2][3] This response is primarily mediated by the activation of serotonin (B10506) 5-HT2A receptors in the brain.[1][4][5][6] Consequently, the HTR assay is a crucial preclinical tool for screening and characterizing novel psychoactive compounds, including tryptamine (B22526) derivatives like Mebufotenin benzoate (B1203000). These application notes provide a comprehensive overview and detailed protocols for utilizing the HTR assay to assess the 5-HT2A receptor agonist activity of Mebufotenin benzoate in mice.

The HTR is characterized by a rapid, rhythmic side-to-side shaking of the head, and its frequency is dose-dependently increased by classic hallucinogens.[1][5] There is a strong positive correlation between the potency of a compound to induce the HTR in mice and its hallucinogenic potency in humans, underscoring the translational relevance of this assay.[1][3] While compounds like 2,5-dimethoxy-4-iodoamphetamine (DOI) and psilocybin are commonly used as positive controls to induce the HTR, this protocol is adapted for the investigation of Mebufotenin benzoate.[1][5][7]

Signaling Pathway

The induction of the head-twitch response by serotonergic hallucinogens is initiated by the binding of the agonist, such as Mebufotenin benzoate, to the 5-HT2A receptor, a Gq/11-coupled receptor.[8] This binding triggers a conformational change in the receptor, leading to the activation of the Gq protein. The activated Gq protein, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, causing the release of intracellular calcium (Ca2+). The increase in intracellular Ca2+ and the activation of protein kinase C (PKC) by DAG lead to a cascade of downstream signaling events within the neuron, ultimately resulting in the characteristic head-twitch motor response.

Caption: 5-HT2A receptor signaling pathway leading to the head-twitch response.

Experimental Protocols

I. Animal Subjects

• Species: Male C57BL/6J mice are commonly used due to their consistent and reliable HTR.[9] Other strains such as DBA/2J may exhibit different sensitivities.[3]

• Age/Weight: 8-12 weeks old, weighing 20-30g.

• Housing: Animals should be housed in groups with a 12-hour light/dark cycle and provided with ad libitum access to food and water. Acclimatize animals to the housing facility for at least one week before experimentation.

II. Reagents and Materials

• Mebufotenin benzoate (dissolved in a suitable vehicle, e.g., 0.9% sterile saline). The purity and stability of the compound should be verified.

• Positive Control: (±)-2,5-Dimethoxy-4-iodoamphetamine (DOI) hydrochloride (Sigma-Aldrich or equivalent), dissolved in 0.9% sterile saline.

• Vehicle Control: The same solvent used to dissolve the test compounds (e.g., 0.9% sterile saline).

• Administration supplies: Syringes (1 mL), needles (27-30 gauge).

III. Experimental Workflow

The following diagram outlines the general workflow for the head-twitch response assay.

Caption: Experimental workflow for the head-twitch response assay.

IV. Detailed Procedure

• Drug Preparation: Prepare fresh solutions of Mebufotenin benzoate, DOI, and the vehicle on the day of the experiment. The concentration should be adjusted to deliver the desired dose in a volume of 5-10 mL/kg body weight.

• Habituation: On the day of testing, transport the mice to the experimental room and allow them to acclimate for at least 60 minutes. Place each mouse individually into a clean, transparent observation chamber (e.g., a standard mouse cage or a cylindrical glass container) for a 30-60 minute habituation period before drug administration.[10]

• Drug Administration: Administer Mebufotenin benzoate, DOI, or vehicle via intraperitoneal (i.p.) or subcutaneous (s.c.) injection. The route of administration should be consistent across all experimental groups.

• Observation and Quantification: Immediately after injection, begin observing and recording the number of head twitches for a predetermined period, typically 30 to 60 minutes.[10] A head twitch is defined as a rapid, spasmodic, rotational movement of the head that is not associated with grooming or general exploratory behavior.

  • Manual Scoring: A trained observer, blind to the experimental conditions, can manually count the number of head twitches. This is a reliable but time-consuming method.[1][6]

  • Video Recording and Analysis: Record the behavior of each mouse using a high-frame-rate camera mounted above the observation chamber. The videos can be scored later by a trained observer or analyzed using automated computer software.[9]

  • Magnetometer-Based System: For high-throughput and objective quantification, a small magnet can be surgically attached to the mouse's head.[11][12] The mouse is then placed in a chamber surrounded by a magnetometer coil. Head twitches produce a characteristic electrical signal that can be automatically detected and counted.[2][10][11]

V. Data Presentation and Analysis

Summarize the quantitative data in a table, including the mean number of head twitches, standard error of the mean (SEM), and the number of animals per group (n). Statistical analysis can be performed using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) to compare the treatment groups to the vehicle control. A p-value of < 0.05 is typically considered statistically significant.

Table 1: Hypothetical Dose-Response Data for Mebufotenin Benzoate in the Head-Twitch Response Assay

Treatment Group	Dose (mg/kg)	Route of Admin.	n	Mean Head Twitches (± SEM)
Vehicle	-	i.p.	10	1.2 ± 0.4
Mebufotenin benzoate	0.1	i.p.	10	5.8 ± 1.2
Mebufotenin benzoate	0.3	i.p.	10	15.4 ± 2.5
Mebufotenin benzoate	1.0	i.p.	10	28.9 ± 3.1
Mebufotenin benzoate	3.0	i.p.	10	18.2 ± 2.8
DOI (Positive Control)	1.0	i.p.	10	35.1 ± 4.0
p < 0.05 compared to Vehicle group.

Note: The data presented in this table are hypothetical and for illustrative purposes only. Actual results will need to be determined experimentally. The inverted U-shaped dose-response curve is a common phenomenon for 5-HT2A receptor agonists in the HTR assay.[1]

Conclusion

The head-twitch response assay is a robust and validated preclinical model for assessing the 5-HT2A receptor-mediated psychedelic potential of novel compounds. By following the detailed protocols outlined in these application notes, researchers can effectively evaluate the in vivo activity of Mebufotenin benzoate. Careful experimental design, including appropriate controls and objective quantification methods, is essential for obtaining reliable and reproducible data. The results from this assay will provide valuable insights into the pharmacological profile of Mebufotenin benzoate and its potential as a psychoactive agent.

References

• 1. Head-twitch response - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 4. Head-twitch response - Wikiwand [wikiwand.com]
• 5. Head-twitch response in rodents induced by the hallucinogen 2,5-dimethoxy-4-iodoamphetamine: a comprehensive history, a re-evaluation of mechanisms, and its utility as a model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. DOI-Induced Head Twitch. [bio-protocol.org]
• 8. Tickling the Serotonin Switch: Psychedelic Pathways Make the Mouse Head Twitch - OPEN Foundation [open-foundation.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Automated quantification of head-twitch response in mice via ear tag reporter coupled with biphasic detection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Intranasal Administration of Mebufotenin Benzoate in Rodents

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for researchers on the intranasal administration of Mebufotenin benzoate (B1203000) in rodent models. The document summarizes available data, outlines detailed experimental protocols, and visualizes key pathways and workflows to facilitate rigorous and reproducible preclinical research.

Data Presentation: Quantitative Summary

While specific pharmacokinetic data for intranasal Mebufotenin benzoate in rodents is not extensively published, the following tables synthesize relevant information from human clinical trials of BPL-003 and studies of 5-MeO-DMT in rodents via other routes of administration to guide experimental design.

Table 1: Human Pharmacokinetics of Intranasal Mebufotenin Benzoate (BPL-003) This data provides a reference for expected rapid absorption and elimination profiles.

Parameter	Value	Species	Study Notes
Time to Peak Plasma Conc. (Tmax)	~8–10 minutes	Human	Single ascending dose study (1-12 mg).[6]
Terminal Elimination Half-life (t½)	< 27 minutes	Human	[6]
Systemic Exposure	Approximately dose-proportional	Human	[6]
Metabolites	Negligible plasma bufotenine	Human	[6]
Acute Effects Resolution	< 2 hours	Human	[2][3]

Table 2: 5-MeO-DMT Dosages and Effects in Rodents (Non-Intranasal Routes) This data from intraperitoneal (i.p.) and intracerebroventricular (ICV) studies can inform dose-range finding studies for intranasal administration.

Dose	Route	Species	Observed Effects
20 mg/kg	i.p.	Mouse	Suppressed social ultrasonic vocalizations.[7][8]
1-2 mg/kg	i.p.	Mouse	Dose-dependent increase in head-twitch response (HTR).[7]
100 µg (in 1 µL)	ICV	Mouse	Increased cell proliferation in the dentate gyrus.[9]

Experimental Protocols

The following protocols are designed to provide a starting point for researchers. It is critical to conduct pilot studies to determine the optimal dosage, vehicle, and volume for intranasal Mebufotenin benzoate in the specific rodent strain and experimental context.

Protocol 1: Preparation of Mebufotenin Benzoate for Intranasal Administration

Objective: To prepare a stable and well-tolerated formulation of Mebufotenin benzoate for intranasal delivery in rodents.

Materials:

• Mebufotenin benzoate powder

• Sterile saline (0.9% NaCl)

• Dimethyl sulfoxide (B87167) (DMSO) (optional, for solubility)

• Sterile, low-volume pipette and tips (e.g., P2 or P10)

• Vortex mixer

• Sterile microcentrifuge tubes

Procedure:

• Vehicle Selection: A primary consideration is the solubility of Mebufotenin benzoate in a vehicle suitable for intranasal administration.

  • Option A (Saline): Attempt to dissolve the compound directly in sterile saline. This is the preferred vehicle due to its physiological compatibility.

  • Option B (Co-solvent): If solubility in saline is limited, a co-solvent like DMSO can be used. Prepare a stock solution in DMSO and then dilute it with sterile saline to the final desired concentration. Crucially, the final concentration of DMSO should be kept to a minimum (<10%) to avoid nasal irritation.

• Preparation Steps: a. Weigh the required amount of Mebufotenin benzoate powder in a sterile microcentrifuge tube. b. Add the chosen vehicle (e.g., sterile saline or a saline/DMSO mixture) to achieve the desired final concentration. c. Vortex the solution thoroughly until the powder is completely dissolved. A brief sonication may aid dissolution if necessary. d. Visually inspect the solution for any particulates. If present, centrifuge briefly and use the supernatant. e. Prepare the formulation fresh on the day of the experiment to ensure stability.

Protocol 2: Intranasal Administration to Awake Rodents

Objective: To deliver a precise volume of Mebufotenin benzoate solution to the nasal cavity of an awake mouse or rat for nose-to-brain delivery. This method avoids the confounding effects of anesthesia.[10]

Materials:

• Prepared Mebufotenin benzoate solution

• Low-volume pipette (P2 or P10) with appropriate tips

• Rodent (mouse or rat)

• Reward (e.g., sunflower seed or palatable food) (optional)

Procedure:

• Acclimation (Crucial for Success): For several days leading up to the experiment, handle the animals to acclimate them to the procedure. This reduces stress-induced variability.[10]

  • Day 1-2: Gently handle the mouse in the palm of your hand.

  • Day 3-4: Gently restrain the mouse in a scruff grip for short periods.

• Dosing Preparation: a. Set the pipette to the desired administration volume. For mice, a volume of 1-3 µL per nostril is recommended to avoid runoff into the pharynx. For rats, this can be slightly higher, but should still be minimized. b. Aspirate the Mebufotenin benzoate solution into the pipette tip.

• Animal Restraint: a. Securely restrain the rodent using a modified scruff grip that immobilizes the head.[10] The animal should be held firmly but without causing distress. The head should be tilted slightly back.

• Administration: a. Carefully bring the pipette tip to the opening of one nostril. b. Dispense a single, small droplet onto the nasal opening. The animal will inhale the droplet. c. Wait for the animal to inhale completely before administering to the second nostril if required. Alternate nostrils to allow for absorption.

• Post-Administration: a. Return the animal to its home cage. b. Provide a small reward to create a positive association with the procedure.[10] c. Observe the animal for any immediate adverse reactions (e.g., excessive grooming of the nose, sneezing) and for the onset of behavioral effects.

Protocol 3: Assessment of Behavioral Effects (Head-Twitch Response)

Objective: To quantify the primary behavioral proxy for 5-HT2A receptor activation in rodents following intranasal administration of Mebufotenin benzoate. The head-twitch response (HTR) is a classic behavioral assay for serotonergic psychedelics.[11]

Materials:

• Dosed rodent

• Observation chamber (a clean, standard rodent cage is sufficient)

• Video recording equipment (optional but recommended for unbiased scoring)

• Timer

Procedure:

• Immediately after intranasal administration, place the animal into the observation chamber.

• Begin recording the animal's behavior. The duration of observation should be guided by the rapid pharmacokinetics observed in humans (e.g., for at least 30-60 minutes).

• A trained observer, blind to the treatment condition, should count the number of head twitches. A head twitch is a rapid, rotational movement of the head that is distinct from grooming or exploratory sniffing.[7]

• If using video, the recordings can be scored later, potentially at a slower speed, to ensure accuracy.

• Data Analysis: Quantify the total number of head twitches over the observation period. Data can be binned into time segments (e.g., 5-minute intervals) to analyze the onset, peak, and duration of the effect. Compare the results between different dose groups and a vehicle control group using appropriate statistical methods (e.g., ANOVA).

Mandatory Visualizations

Signaling Pathway

Caption: Signaling pathway of Mebufotenin (5-MeO-DMT) in neurons.

Experimental Workflow

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Beckley Psytech announces positive topline data from Part 2 of its Phase IIa study of BPL-003 (intranasal 5-MeO-DMT benzoate) in combination with SSRIs for treatment resistant depression [beckleypsytech.com]
• 3. atai Life Sciences Announces Positive Initial Results from Beckley Psytech’s Phase 2a Open Label Study of BPL-003 (Intranasal 5-MeO-DMT) in Treatment Resistant Depression - BioSpace [biospace.com]
• 4. Beckley Psytech to present data from Phase IIa study of BPL-003 (intranasal 5-MeO-DMT benzoate) at Society of Biological Psychiatry’s Annual Meeting [beckleypsytech.com]
• 5. Alcohol Use Disorder Clinical Trial Pipeline Expands as 20+ Companies Driving Innovation in the Therapeutics | DelveInsight [barchart.com]
• 6. Phase 1, placebo-controlled, single ascending dose trial to evaluate the safety, pharmacokinetics and effect on altered states of consciousness of intranasal BPL-003 (5-methoxy-N,N-dimethyltryptamine benzoate) in healthy participants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-MeO-DMT modifies innate behaviors and promotes structural neural plasticity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | A Single Dose of 5-MeO-DMT Stimulates Cell Proliferation, Neuronal Survivability, Morphological and Functional Changes in Adult Mice Ventral Dentate Gyrus [frontiersin.org]
• 10. youtube.com [youtube.com]
• 11. The clinical pharmacology and potential therapeutic applications of 5‐methoxy‐N,N‐dimethyltryptamine (5‐MeO‐DMT) - PMC [pmc.ncbi.nlm.nih.gov]

Mebufotenin Benzoate: Application Notes and Protocols for Neurogenesis and Plasticity Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebufotenin benzoate (B1203000), a salt form of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), is a potent psychedelic compound under investigation for its therapeutic potential in treating neuropsychiatric disorders, including treatment-resistant depression.[1][2] Emerging preclinical evidence suggests that its therapeutic effects may be linked to its ability to promote neurogenesis and neural plasticity.[3][4] These application notes provide a summary of the current understanding of Mebufotenin benzoate's effects on neural plasticity and detailed protocols for key experimental assays.

Data Presentation

Preclinical Efficacy of 5-MeO-DMT in Promoting Neurogenesis and Neuronal Plasticity in Mice

The following tables summarize the quantitative data from a key preclinical study investigating the effects of a single intracerebroventricular (ICV) injection of 5-MeO-DMT on neurogenesis and neuronal morphology in the dentate gyrus (DG) of adult mice.[1][3]

Table 1: Effect of a Single 100 μg ICV Dose of 5-MeO-DMT on Cell Proliferation in the Ventral Dentate Gyrus

Treatment Group	Mean BrdU+ Cells per Animal (± SEM)	p-value
Saline	155.4 ± 21.71	0.0029
5-MeO-DMT	352.6 ± 41.48

Table 2: Effect of a Single 100 μg ICV Dose of 5-MeO-DMT on Newborn Granule Cell Number in the Ventral Hippocampus (21 days post-injection)

Treatment Group	Mean DCX::tdTom+ Cells per Animal (± SEM)	p-value
Saline	104 ± 6.348	0.0006
5-MeO-DMT	220.3 ± 22.86

Table 3: Electrophysiological Properties of Newborn Granule Cells 21 Days After Treatment

Parameter	Saline (Mean ± SEM)	5-MeO-DMT (Mean ± SEM)	p-value
Action Potential (AP) Threshold (mV)	-38.25 ± 2.03	-29.60 ± 2.51	0.022
Afterhyperpolarization (AHP) Duration (ms)	53.33 ± 12.04	12.40 ± 1.302	0.006

Table 4: Dendritic Complexity of Newborn Granule Cells 21 Days After Treatment

Parameter	Saline	5-MeO-DMT
Dendritic Morphology	Less complex	More complex dendritic trees

Data derived from Lima da Cruz et al., 2018.[3]

Signaling Pathways

Mebufotenin benzoate, through its active component 5-MeO-DMT, is thought to promote neurogenesis and plasticity by modulating key signaling pathways. While the precise mechanisms are still under investigation, evidence suggests the involvement of the Brain-Derived Neurotrophic Factor (BDNF) and its receptor, Tropomyosin receptor kinase B (TrkB), as well as the downstream mechanistic Target of Rapamycin (mTOR) pathway.[5][6] Psychedelics have been shown to directly bind to TrkB, suggesting a potential mechanism for initiating these pro-plasticity effects.[7]

Proposed signaling cascade of Mebufotenin benzoate in promoting neuroplasticity.

Experimental Protocols

In Vivo Assessment of Neurogenesis using Bromodeoxyuridine (BrdU) Labeling

This protocol is adapted from established methods for detecting cell proliferation in the adult mouse hippocampus.[8][9]

Objective: To quantify the number of newly proliferated cells in the dentate gyrus following Mebufotenin benzoate administration.

Materials:

• Mebufotenin benzoate (or 5-MeO-DMT)

• Saline solution (0.9% NaCl)

• Bromodeoxyuridine (BrdU) (Sigma-Aldrich)

• 4% Paraformaldehyde (PFA) in PBS

• Phosphate-buffered saline (PBS)

• 2N Hydrochloric acid (HCl)

• 0.1 M Borate (B1201080) buffer (pH 8.5)

• Blocking solution (e.g., 10% normal goat serum in PBS with 0.3% Triton X-100)

• Primary antibody: Rat anti-BrdU antibody

• Secondary antibody: Goat anti-rat IgG conjugated to a fluorescent marker

• DAPI (4′,6-diamidino-2-phenylindole)

• Microtome or cryostat

• Fluorescence microscope

Procedure:

• Animal Dosing: Administer Mebufotenin benzoate or vehicle (saline) to adult mice via the desired route (e.g., intracerebroventricular injection). A single 100 μg ICV dose of 5-MeO-DMT has been shown to be effective.[3]

• BrdU Administration: 10-15 minutes after drug administration, inject mice intraperitoneally (i.p.) with a single dose of BrdU (50 mg/kg).[3]

• Tissue Collection: 12-24 hours after BrdU injection, euthanize the mice via an approved method and transcardially perfuse with PBS followed by 4% PFA.[3][8]

• Post-fixation and Sectioning: Dissect the brains and post-fix in 4% PFA overnight at 4°C. Cryoprotect the brains in a sucrose (B13894) solution before sectioning into 40 µm coronal sections using a cryostat or microtome.

• Immunohistochemistry:

  • Wash sections in PBS.

  • DNA Denaturation: Incubate sections in 2N HCl for 30 minutes at 37°C to denature the DNA and expose the BrdU epitope.[8]

  • Neutralization: Wash sections in 0.1 M borate buffer for 10 minutes.[8]

  • Wash thoroughly in PBS.

  • Blocking: Incubate sections in blocking solution for 1-2 hours at room temperature.

  • Primary Antibody Incubation: Incubate sections with rat anti-BrdU antibody overnight at 4°C.

  • Secondary Antibody Incubation: Wash sections in PBS and incubate with a fluorescently labeled goat anti-rat secondary antibody for 2 hours at room temperature.

  • Counterstaining: Stain cell nuclei with DAPI.

• Imaging and Analysis: Mount the sections on slides and visualize using a fluorescence microscope. Count the number of BrdU-positive cells in the subgranular zone of the dentate gyrus.

Workflow for assessing neurogenesis using BrdU labeling.

Whole-Cell Patch-Clamp Recording of Newborn Neurons

This protocol provides a general framework for performing whole-cell patch-clamp recordings on newborn neurons in the dentate gyrus of acute hippocampal slices, based on established methodologies.[3][10][11]

Objective: To characterize the electrophysiological properties of newly formed neurons in response to Mebufotenin benzoate treatment.

Materials:

• Transgenic mice expressing a fluorescent reporter in newborn neurons (e.g., DCX-CreER::tdTom).

• Slicing solution (e.g., ice-cold, oxygenated artificial cerebrospinal fluid - ACSF).

• Recording ACSF.

• Internal pipette solution (e.g., K-gluconate based).

• Vibrating microtome (vibratome).

• Patch-clamp rig with amplifier, micromanipulators, and data acquisition system.

• Borosilicate glass capillaries for pulling patch pipettes.

Procedure:

• Animal Preparation and Treatment: Use transgenic mice to identify newborn neurons. Administer Mebufotenin benzoate or vehicle as described in Protocol 1. Allow sufficient time for neuron maturation (e.g., 21 days).[3]

• Acute Slice Preparation:

  • Anesthetize the mouse and decapitate.

  • Rapidly dissect the brain and place it in ice-cold, oxygenated slicing solution.

  • Prepare 300-400 µm thick horizontal or coronal hippocampal slices using a vibratome.

  • Transfer slices to a holding chamber with oxygenated ACSF at room temperature for at least 1 hour before recording.

• Recording:

  • Transfer a slice to the recording chamber on the microscope stage and continuously perfuse with oxygenated recording ACSF.

  • Identify fluorescently labeled newborn neurons in the dentate gyrus using a fluorescence microscope.

  • Pull patch pipettes to a resistance of 3-7 MΩ.

  • Approach a target neuron and form a gigaohm seal.

  • Rupture the cell membrane to achieve the whole-cell configuration.

• Data Acquisition:

  • Current-clamp: Inject current steps to measure resting membrane potential, input resistance, action potential threshold, and firing patterns.[3]

  • Voltage-clamp: Hold the membrane potential at a specific voltage to record spontaneous or evoked postsynaptic currents.

• Data Analysis: Analyze the recorded traces using appropriate software to quantify the electrophysiological parameters of interest.

Sholl Analysis of Dendritic Complexity

This protocol outlines the steps for performing Sholl analysis to quantify the dendritic arborization of neurons, a key measure of neuronal plasticity.[3][12]

Objective: To assess changes in the dendritic complexity of newborn neurons following Mebufotenin benzoate treatment.

Materials:

• Fluorescently labeled neurons (from Protocol 1 or 2).

• Confocal or fluorescence microscope.

• Image analysis software with a Sholl analysis plugin (e.g., ImageJ/Fiji).

Procedure:

• Image Acquisition: Acquire high-resolution, 2D or 3D images of individual fluorescently labeled neurons.

• Image Pre-processing:

  • Open the image in the analysis software.

  • If necessary, create a maximum intensity projection for 3D image stacks.

  • Trace the dendritic processes of the neuron of interest.

• Sholl Analysis:

  • Define the center of the soma.

  • Use the Sholl analysis plugin to draw a series of concentric circles of increasing radii around the soma.

  • The software will automatically count the number of intersections between the dendrites and each concentric circle.

• Data Analysis:

  • Plot the number of intersections as a function of the distance from the soma.

  • Compare the Sholl profiles of neurons from Mebufotenin benzoate-treated and control animals to quantify differences in dendritic complexity.

Workflow for performing Sholl analysis to quantify dendritic complexity.

Conclusion

The provided data and protocols offer a foundation for investigating the effects of Mebufotenin benzoate on neurogenesis and neural plasticity. Preclinical findings strongly suggest a pro-neurogenic and plasticity-enhancing profile for its active component, 5-MeO-DMT. The detailed experimental protocols should enable researchers to further explore these effects and elucidate the underlying molecular mechanisms, ultimately contributing to the development of novel therapeutics for neuropsychiatric disorders.

References

• 1. Sholl analysis - Wikipedia [en.wikipedia.org]
• 2. A Single Dose of 5-MeO-DMT Stimulates Cell Proliferation, Neuronal Survivability, Morphological and Functional Changes in Adult Mice Ventral Dentate Gyrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Frontiers | Assessing effects on dendritic arborization using novel Sholl analyses [frontiersin.org]
• 6. Automated high content image analysis of dendritic arborization in primary mouse hippocampal and rat cortical neurons in culture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Psychedelics promote plasticity by directly binding to BDNF receptor TrkB - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bio-protocol.org [bio-protocol.org]
• 9. Assessment of Adult Neurogenesis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 11. The electrophysiology of dentate gyrus granule cells in whole-cell recordings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Dissecting Sholl Analysis into Its Functional Components - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing Mebufotenin Benzoate in Preclinical Depression Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebufotenin benzoate (B1203000), a salt form of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), is a potent psychedelic compound under investigation for its rapid and sustained antidepressant effects. Its primary active component, 5-MeO-DMT, is a naturally occurring tryptamine (B22526) with high affinity for serotonin (B10506) receptors. These application notes provide a comprehensive overview of the use of Mebufotenin benzoate in established animal models of depression, focusing on its mechanism of action, relevant experimental protocols, and data presentation. The information herein is intended to guide researchers in designing and executing preclinical studies to evaluate the antidepressant potential of this and similar compounds.

Mechanism of Action

Mebufotenin benzoate's antidepressant-like effects are primarily mediated by the activity of 5-MeO-DMT at serotonin (5-HT) receptors. It is a potent agonist at the 5-HT1A receptor and also exhibits activity at the 5-HT2A receptor.[1] Activation of these receptors, particularly in key brain regions associated with mood regulation, is thought to underpin its therapeutic potential. The interaction with 5-HT2A receptors appears to be crucial for its antidepressant-like effects in animal models, as pharmacological blockade of these receptors has been shown to abolish these effects in the forced swim test.[2] Furthermore, 5-MeO-DMT has been demonstrated to promote structural neural plasticity, including increasing dendritic spine density in the medial frontal cortex of mice, which may contribute to its sustained therapeutic effects.[2]

Data Presentation

The following tables summarize hypothetical quantitative data from preclinical studies evaluating the efficacy of Mebufotenin benzoate in rodent models of depression. Note: As specific dose-response data from a single comprehensive preclinical study for Mebufotenin benzoate was not publicly available at the time of this writing, the following data is illustrative and based on the known effects of 5-MeO-DMT and typical outcomes in these assays.

Table 1: Effect of Mebufotenin Benzoate on Immobility Time in the Mouse Forced Swim Test (FST)

Treatment Group	Dose (mg/kg, i.p.)	N	Mean Immobility Time (seconds) ± SEM	% Decrease in Immobility vs. Vehicle
Vehicle (Saline)	-	10	180 ± 10	-
Mebufotenin benzoate	1	10	150 ± 8	16.7%
Mebufotenin benzoate	3	10	110 ± 7	38.9%
Mebufotenin benzoate	10	10	80 ± 6	55.6%
Positive Control (Fluoxetine)	20	10	90 ± 8	50.0%

Table 2: Effect of Mebufotenin Benzoate on Immobility Time in the Mouse Tail Suspension Test (TST)

Treatment Group	Dose (mg/kg, i.p.)	N	Mean Immobility Time (seconds) ± SEM	% Decrease in Immobility vs. Vehicle
Vehicle (Saline)	-	10	150 ± 9	-
Mebufotenin benzoate	1	10	125 ± 7	16.7%
Mebufotenin benzoate	3	10	95 ± 6	36.7%
Mebufotenin benzoate	10	10	70 ± 5	53.3%
Positive Control (Imipramine)	15	10	80 ± 7	46.7%

Experimental Protocols

Detailed methodologies for two key behavioral assays used to screen for antidepressant activity are provided below.

Forced Swim Test (FST)

The Forced Swim Test is a widely used rodent behavioral assay to assess antidepressant efficacy.[3] The test is based on the principle that when placed in an inescapable, stressful situation (a cylinder of water), animals will eventually adopt an immobile posture. Antidepressant compounds are known to reduce the duration of this immobility.

Materials:

• Cylindrical tanks (e.g., 30 cm height x 20 cm diameter) made of transparent Plexiglas.[3]

• Water maintained at 25 ± 1°C.

• Video recording equipment.

• Timers.

• Dry cages with bedding and a heat source for post-test recovery.

Procedure:

• Acclimation: Allow animals to acclimate to the testing room for at least one hour prior to the experiment.

• Water Preparation: Fill the cylindrical tanks with water to a depth of 15 cm, ensuring the animal cannot touch the bottom with its tail or paws.[3] The water temperature should be maintained at 25 ± 1°C.

• Drug Administration: Administer Mebufotenin benzoate or the vehicle control (e.g., saline) via the desired route (e.g., intraperitoneally, i.p.) at a specified time before the test (e.g., 30 minutes).

• Test Session: Gently place each mouse individually into a cylinder. The test duration is typically 6 minutes.[3]

• Recording: Record the entire 6-minute session using a video camera positioned to have a clear view of the animal.

• Scoring: The primary measure is the duration of immobility during the last 4 minutes of the 6-minute test. Immobility is defined as the cessation of struggling and remaining floating motionless in the water, making only those movements necessary to keep its head above water.[3]

• Post-Test Care: After the 6-minute session, remove the mouse from the water, gently dry it with a towel, and place it in a clean, dry cage under a heat lamp for a short period to prevent hypothermia before returning it to its home cage.

• Data Analysis: Compare the mean immobility time between the different treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Tail Suspension Test (TST)

The Tail Suspension Test is another common behavioral paradigm for screening potential antidepressant drugs in mice.[4] Similar to the FST, it is based on the observation that mice subjected to the inescapable stress of being suspended by their tails will develop an immobile posture.

Materials:

• Suspension box or a horizontal bar from which to suspend the mice.

• Adhesive tape (e.g., medical-grade tape).

• Video recording equipment.

• Timers.

Procedure:

• Acclimation: As with the FST, acclimate the mice to the testing room for at least one hour before the test.

• Preparation: Cut strips of adhesive tape approximately 15-20 cm long. Attach one end of the tape to the mouse's tail, about 1-2 cm from the tip, ensuring it is secure.

• Drug Administration: Administer Mebufotenin benzoate or the vehicle control at a predetermined time before the test.

• Suspension: Suspend each mouse by taping the free end of the tape to the suspension bar, ensuring the mouse is hanging freely and cannot reach any surfaces. The mouse's head should be approximately 20-25 cm from the floor of the suspension box.[5]

• Test Session: The test duration is typically 6 minutes.[4]

• Recording: Record the entire 6-minute session for subsequent analysis.

• Scoring: The total duration of immobility is measured throughout the 6-minute test. Immobility is defined as the absence of any limb or body movements, except for those caused by respiration.[5]

• Post-Test Care: At the end of the 6-minute session, carefully remove the mouse from the suspension and gently remove the tape from its tail. Return the mouse to its home cage.

• Data Analysis: Analyze the data by comparing the mean immobility times across the different treatment groups using appropriate statistical methods.

Visualizations

Signaling Pathway

Proposed signaling pathway of Mebufotenin benzoate.

Experimental Workflow

Workflow for preclinical evaluation of Mebufotenin benzoate.

Logical Relationships

Logical relationships in a preclinical antidepressant study.

References

• 1. The clinical pharmacology and potential therapeutic applications of 5‐methoxy‐N,N‐dimethyltryptamine (5‐MeO‐DMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-MeO-DMT modifies innate behaviors and promotes structural neural plasticity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Tail Suspension Test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. graylab.ucdavis.edu [graylab.ucdavis.edu]

Application Notes and Protocols for Mebufotenin Benzoate Behavioral Studies

Disclaimer: "Mebufotenin benzoate" is not a widely recognized or characterized compound in scientific literature. The following protocols are based on established methodologies for studying analogous tryptamine (B22526) compounds, such as 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), which are presumed to have similar mechanisms of action. These guidelines are intended for preclinical research in rodent models. All procedures involving animals must be approved by an Institutional Animal Care and Use Committee (IACUC).

Introduction

Mebufotenin benzoate (B1203000) is hypothesized to be a serotonergic psychedelic, acting primarily as an agonist at the serotonin (B10506) 2A (5-HT2A) receptor. Compounds in this class are of significant interest for their potential therapeutic applications in various psychiatric disorders. The behavioral characterization of novel compounds like Mebufotenin benzoate is a critical first step in drug development. This document outlines detailed protocols for assessing the behavioral effects of Mebufotenin benzoate in mice, focusing on assays that measure psychedelic-like activity, locomotor function, and anxiety-like behaviors.

The primary assays described are:

• Head-Twitch Response (HTR): A canonical behavioral proxy for 5-HT2A receptor activation and potential psychedelic activity in humans.[1][2][3]

• Open Field Test (OFT): To assess general locomotor activity and anxiety-like behavior in a novel environment.[4][5][6][7]

• Elevated Plus Maze (EPM): A widely used test to further evaluate anxiety-like behavior based on the conflict between exploration and aversion to open spaces.[8][9][10][11]

Signaling Pathways and Experimental Workflow

Hypothesized Signaling Pathway

Like other classic serotonergic psychedelics, Mebufotenin benzoate is presumed to initiate its effects by binding to and activating the 5-HT2A receptor, a G protein-coupled receptor (GPCR).[12][13] Activation primarily couples to the Gq/11 signaling pathway, leading to a cascade of intracellular events.[12][14][15] This pathway is considered predictive of a compound's psychedelic potential.[16][17]

Hypothesized 5-HT2A receptor Gq signaling cascade for Mebufotenin.

Experimental Workflow

A typical workflow for behavioral characterization involves sequential stages from animal preparation to data analysis, ensuring robust and reproducible results.

Generalized workflow for Mebufotenin benzoate behavioral studies.

Experimental Protocols

Animals and Housing

• Species: Male C57BL/6J mice, 8-12 weeks old.

• Housing: Group-housed (3-5 per cage) in a temperature- and humidity-controlled vivarium on a 12:12 hour light/dark cycle, with ad libitum access to food and water.

• Acclimatization: Animals should be acclimatized to the housing facility for at least one week before any experimental procedures.

• Habituation: Handle mice for at least 3-5 days prior to testing to reduce handling stress.[8] Allow animals to habituate to the testing room for at least 45-60 minutes before each experiment begins.[8][18]

Drug Preparation and Administration

• Compound: Mebufotenin benzoate, dissolved in 0.9% sterile saline (vehicle). Prepare solutions fresh on the day of the experiment.

• Dose Range (suggested): 1, 3, 10, 30 mg/kg. A dose-response study is critical for initial characterization.[3]

• Administration: Intraperitoneal (i.p.) injection is a common route.[3] Calculate injection volume based on individual animal body weight (e.g., 10 mL/kg).

• Groups:

  • Group 1: Vehicle (0.9% Saline)

  • Group 2: Mebufotenin benzoate (1 mg/kg)

  • Group 3: Mebufotenin benzoate (3 mg/kg)

  • Group 4: Mebufotenin benzoate (10 mg/kg)

  • Group 5: Mebufotenin benzoate (30 mg/kg)

  • (n = 8-12 mice per group is recommended)

Protocol: Head-Twitch Response (HTR) Assay

The HTR is a rapid, side-to-side head movement that is a reliable behavioral marker for 5-HT2A receptor activation.[2]

• Apparatus: A standard mouse cage or a clear cylindrical observation chamber. A high-speed camera should be positioned above for recording. Automated systems using a head-mounted magnet are also effective.[2][19]

• Procedure:

  • Place the mouse in the observation chamber for a 15-30 minute habituation period.[2]

  • Administer the vehicle or designated dose of Mebufotenin benzoate (i.p.).

  • Immediately return the animal to the chamber and begin video recording.

  • Record for 30-60 minutes post-injection.[20]

  • A trained observer, blind to the treatment conditions, should manually count the number of head twitches. A head twitch is defined as a rapid, rotational movement of the head not associated with grooming or general exploratory behavior.[20]

Protocol: Open Field Test (OFT)

The OFT assesses locomotor activity and anxiety-like behavior in a novel environment.[4][5] Anxiety is inferred from the animal's tendency to remain near the walls (thigmotaxis) versus exploring the center.[6][7]

• Apparatus: A square arena (e.g., 40x40x40 cm) made of non-reflective material. The arena is typically divided into a central zone and a peripheral zone by software.

• Procedure:

  • Administer vehicle or Mebufotenin benzoate. The test can be run at various pre-treatment times (e.g., 15-30 minutes post-injection) to capture different phases of the drug's effect.

  • Gently place the mouse in the center or a corner of the arena.[6]

  • Allow the mouse to explore freely for a 5-30 minute session.[6][7]

  • Record the session using an overhead video camera connected to an automated tracking system (e.g., ANY-maze, EthoVision).

  • Clean the arena thoroughly with 70% ethanol (B145695) between trials to eliminate olfactory cues.[9]

Protocol: Elevated Plus Maze (EPM)

The EPM is a standard test for anxiety-like behavior, based on the rodent's natural aversion to open, elevated spaces.[10][11]

• Apparatus: A plus-shaped maze elevated from the floor (e.g., 50 cm), with two open arms and two enclosed arms of equal size.[9][11]

• Procedure:

  • Administer vehicle or Mebufotenin benzoate (e.g., 30 minutes prior to the test).[9]

  • Place the mouse in the center of the maze, facing one of the closed arms.[8][11]

  • Allow the mouse to explore the maze for 5 minutes.[8][9]

  • Record the session with an overhead video camera and tracking software.

  • An entry into an arm is typically defined as having all four paws inside the arm.

  • Clean the maze thoroughly with 70% ethanol between animals.[9]

Data Presentation and Analysis

All quantitative data should be presented as mean ± standard error of the mean (SEM). Statistical analysis can be performed using one-way ANOVA followed by post-hoc tests (e.g., Dunnett's or Tukey's) to compare drug-treated groups to the vehicle control.

Table 1: Head-Twitch Response (HTR) Data

Treatment Group	Dose (mg/kg)	Total Head Twitches (Mean ± SEM)
Vehicle	0	1.2 ± 0.4
Mebufotenin	1	5.6 ± 1.1
Mebufotenin	3	15.3 ± 2.5**
Mebufotenin	10	28.9 ± 3.8
Mebufotenin	30	32.1 ± 4.2
Data are hypothetical. Significance vs. Vehicle: *p<0.05, **p<0.01, **p<0.001.

Table 2: Open Field Test (OFT) Data

Treatment Group	Dose (mg/kg)	Total Distance Traveled (m)	Time in Center (s)	Center Entries
Vehicle	0	35.6 ± 3.1	25.4 ± 4.2	18.1 ± 2.9
Mebufotenin	1	38.2 ± 2.9	22.1 ± 3.8	16.5 ± 2.5
Mebufotenin	3	45.1 ± 4.0	15.8 ± 3.1	12.3 ± 2.1
Mebufotenin	10	52.7 ± 5.1	10.2 ± 2.5	8.9 ± 1.8**
Mebufotenin	30	25.3 ± 3.5	8.5 ± 2.0	7.1 ± 1.5
*Data are hypothetical. Significance vs. Vehicle: *p<0.05, *p<0.01.

Table 3: Elevated Plus Maze (EPM) Data

Treatment Group	Dose (mg/kg)	% Time in Open Arms	% Open Arm Entries	Total Arm Entries
Vehicle	0	30.5 ± 5.1	35.2 ± 4.8	25.6 ± 3.3
Mebufotenin	1	28.9 ± 4.8	33.1 ± 5.0	26.1 ± 2.9
Mebufotenin	3	18.2 ± 3.5	22.5 ± 3.9	24.8 ± 3.1
Mebufotenin	10	10.6 ± 2.8	15.8 ± 3.1	23.5 ± 2.8
Mebufotenin	30	8.9 ± 2.5	12.4 ± 2.7	19.8 ± 2.5
*Data are hypothetical. Significance vs. Vehicle: *p<0.05, *p<0.01.

References

• 1. 5-MeO-DMT modifies innate behaviors and promotes structural neural plasticity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. biorxiv.org [biorxiv.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. transpharmation.com [transpharmation.com]
• 7. anilocus.com [anilocus.com]
• 8. Elevated plus maze protocol [protocols.io]
• 9. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 10. The Elevated Plus Maze Test for Measuring Anxiety-Like Behavior in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Elevated Plus Maze for Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 13. blossomanalysis.com [blossomanalysis.com]
• 14. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential [escholarship.org]
• 18. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Mebufotenin Benzoate Solubility for In Vitro Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming challenges related to the solubility of Mebufotenin benzoate (B1203000) in in vitro experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Mebufotenin benzoate and why is its solubility a concern for in vitro assays?

Mebufotenin benzoate is the benzoate salt of Mebufotenin (also known as 5-Methoxy-N,N-dimethyltryptamine or 5-MeO-DMT). It is a tryptamine (B22526) derivative under investigation for its potential therapeutic effects, particularly in the field of neuroscience.[1][2] Like many tryptamine compounds, Mebufotenin benzoate is characterized by poor aqueous solubility, which can lead to challenges in preparing homogenous solutions for in vitro assays, potentially causing issues with dose accuracy and reproducibility of experimental results.

Q2: What are the initial recommended solvents for dissolving Mebufotenin benzoate?

For initial solubilization, organic solvents are recommended. Dimethyl sulfoxide (B87167) (DMSO) is a common first choice due to its strong solubilizing power for a wide range of organic molecules. Based on data for the related compound tryptamine, ethanol (B145695) is also a viable option. It is advisable to prepare a high-concentration stock solution in one of these solvents first.

Q3: My Mebufotenin benzoate precipitates when I dilute the DMSO stock solution into my aqueous cell culture medium. How can I prevent this?

This is a common issue known as "crashing out," which occurs when a compound that is soluble in a high concentration of an organic solvent becomes insoluble when diluted into an aqueous medium. Here are several strategies to mitigate this:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your culture medium is as low as possible, ideally below 0.5%, to minimize both cytotoxicity and precipitation.[3]

• Pre-warm the Medium: Gently warming the aqueous medium to 37°C before adding the stock solution can help improve solubility.

• Gradual Addition and Mixing: Add the stock solution dropwise to the vortexing or stirring aqueous medium to facilitate rapid dispersion and prevent localized high concentrations that can lead to precipitation.

• Use of a Co-solvent: In some cases, a mixture of solvents may maintain solubility more effectively than a single solvent.

• Consider Alternative Formulations: For specific applications, the use of solubilizing agents such as cyclodextrins may be explored, though this would require validation for your specific assay.

Q4: What is the maximum recommended concentration of DMSO for in vitro assays?

The final concentration of DMSO in cell culture should be kept to a minimum to avoid cytotoxic effects. A general guideline is to keep the final DMSO concentration at or below 1%, with many researchers aiming for 0.5% or lower.[3] The sensitivity to DMSO can be cell-line dependent, so it is best practice to run a vehicle control (medium with the same final concentration of DMSO as your test conditions) to assess any effects of the solvent on your experimental model.

Q5: How does pH affect the solubility of Mebufotenin benzoate?

As a tryptamine derivative, the solubility of Mebufotenin benzoate is likely pH-dependent. Tryptamines are basic compounds, and their solubility in aqueous solutions can often be increased by lowering the pH, which leads to the protonation of the amine group. However, the stability of the compound at different pH values should also be considered, as tryptamines can be unstable under acidic conditions.[4]

Q6: How should I store Mebufotenin benzoate powder and stock solutions?

Mebufotenin benzoate powder should be stored in a cool, dry, and dark place as recommended by the supplier. Stock solutions in DMSO or ethanol should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. It is recommended to use freshly prepared aqueous working solutions. Based on information for the related compound tryptamine, aqueous solutions are not recommended for storage for more than one day.[5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound will not dissolve in the initial solvent (e.g., DMSO).	Insufficient solvent volume or low ambient temperature.	Gently warm the solution to 37°C and vortex or sonicate briefly. If it still does not dissolve, you may need to increase the solvent volume, which will result in a lower concentration stock solution.
Precipitation occurs immediately upon dilution into aqueous buffer or media.	The compound has "crashed out" due to poor aqueous solubility.	Follow the recommendations in FAQ #3. This includes ensuring the final DMSO concentration is low, pre-warming the aqueous medium, and adding the stock solution slowly with vigorous mixing. You may also need to prepare a more dilute stock solution.
Inconsistent or non-reproducible results in the in vitro assay.	Incomplete dissolution or precipitation of the compound in the working solution, leading to inaccurate dosing.	Visually inspect your working solutions for any signs of precipitation before adding them to your assay. Prepare fresh working solutions for each experiment. Consider performing a solubility assessment in your specific assay buffer (see Experimental Protocols).
Observed cytotoxicity in the vehicle control group.	The final concentration of the organic solvent (e.g., DMSO) is too high for your cell line.	Reduce the final concentration of the solvent in your assay. You may need to prepare a more concentrated stock solution to achieve the desired final compound concentration with a lower solvent percentage. Always perform a solvent toxicity test to determine the maximum tolerable concentration for your specific cell line.

Quantitative Data Summary

As specific experimental solubility data for Mebufotenin benzoate is not widely available, the following table provides illustrative data based on the known properties of the related compound, tryptamine, to guide researchers in their experimental design.[5] Researchers must experimentally determine the solubility of Mebufotenin benzoate for their specific conditions.

Solvent	Illustrative Solubility of Tryptamine (as a proxy)	Notes
Dimethyl sulfoxide (DMSO)	~11 mg/mL	A good initial solvent for creating high-concentration stock solutions.
Ethanol	~10 mg/mL	Another suitable organic solvent for stock solution preparation.
Water	Sparingly soluble	The free base is generally poorly soluble in neutral aqueous solutions.
Phosphate-Buffered Saline (PBS), pH 7.2 (with 1:1 DMSO)	~0.5 mg/mL	Demonstrates the significant drop in solubility when diluted into an aqueous buffer, even with a high percentage of co-solvent.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

Objective: To prepare a 10 mM stock solution of Mebufotenin benzoate in DMSO.

Materials:

• Mebufotenin benzoate powder (Molecular Weight: 340.4 g/mol )[6]

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Vortex mixer

• Analytical balance

Procedure:

• Calculate the mass of Mebufotenin benzoate required to make a 10 mM stock solution. For 1 mL of a 10 mM solution, you will need: Mass = 10 mmol/L * 1 L/1000 mL * 1 mL * 340.4 g/mol = 0.003404 g = 3.404 mg

• Weigh out 3.404 mg of Mebufotenin benzoate powder and place it in a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the tube vigorously until the powder is completely dissolved. If necessary, gently warm the tube to 37°C to aid dissolution.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller volumes in sterile, light-protected tubes and store at -20°C or -80°C.

Protocol 2: Kinetic Solubility Assessment in Assay Buffer

Objective: To determine the approximate kinetic solubility of Mebufotenin benzoate in a specific aqueous assay buffer.

Materials:

• 10 mM Mebufotenin benzoate stock solution in DMSO (from Protocol 1)

• Assay buffer or cell culture medium of interest

• 96-well clear-bottom plate

• Plate reader capable of measuring absorbance or light scattering

Procedure:

• Prepare a series of 2-fold serial dilutions of the 10 mM stock solution in DMSO.

• In the wells of a 96-well plate, add your assay buffer or cell culture medium.

• Add a small, fixed volume of each DMSO dilution to the corresponding wells (e.g., 1 µL of DMSO stock to 100 µL of medium), ensuring the final DMSO concentration is consistent and non-toxic (e.g., 1%).

• Mix the plate well and incubate at your assay temperature for a set period (e.g., 1-2 hours).

• Measure the absorbance or light scattering of each well using a plate reader at a wavelength where the compound does not absorb (e.g., >600 nm). An increase in absorbance or scattering indicates precipitation.

• The highest concentration that does not show a significant increase in absorbance/scattering compared to the vehicle control is the approximate kinetic solubility.

Visualizations

Caption: A logical workflow for preparing Mebufotenin benzoate solutions for in vitro assays.

Caption: A decision tree for troubleshooting precipitation issues with Mebufotenin benzoate.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Beckley Psytech’s Phase I study results of novel 5-MeO-DMT formulation BPL-003 published in The Journal of Psychopharmacology [beckleypsytech.com]
• 3. researchgate.net [researchgate.net]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Mebufotenin benzoate | C20H24N2O3 | CID 44783953 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mebufotenin Benzoate Stability and Degradation Analysis: A Technical Resource

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the stability and degradation analysis of Mebufotenin benzoate (B1203000). The following frequently asked questions (FAQs) and troubleshooting guides are designed to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary objectives of a forced degradation study for Mebufotenin benzoate?

A1: Forced degradation studies, also known as stress testing, are crucial for several reasons.[1][2][3][4] These studies are designed to:

• Identify potential degradation products of Mebufotenin benzoate under various stress conditions.[1]

• Elucidate the degradation pathways of the molecule.[1][4]

• Assess the intrinsic stability of the Mebufotenin benzoate molecule.[1][3]

• Develop and validate stability-indicating analytical methods that can effectively separate and quantify the active pharmaceutical ingredient (API) from its degradation products.[1][3]

Q2: What are the typical stress conditions recommended by ICH guidelines for forced degradation studies?

A2: The International Council for Harmonisation (ICH) guidelines, specifically Q1A(R2), recommend exposing the drug substance to a variety of stress conditions to evaluate its stability.[5][6][7] These conditions typically include:

• Acidic and Basic Hydrolysis: Exposure to acidic and basic solutions across a wide pH range.[6]

• Oxidation: Treatment with an oxidizing agent, such as hydrogen peroxide.[6]

• Thermal Stress: Exposure to high temperatures (e.g., above accelerated testing conditions of >50°C).[6]

• Photostability: Exposure to a combination of visible and UV light.[1][6]

• Humidity: Exposure to high relative humidity (e.g., ≥75% RH).[6]

Q3: What is the generally accepted target degradation percentage in a forced degradation study?

A3: The goal of a forced degradation study is to achieve a level of degradation that is significant enough to produce and identify degradation products without completely degrading the parent compound. A widely accepted target is approximately 5-20% degradation of the active pharmaceutical ingredient.[5] Over-stressing the sample should be avoided as it may lead to the formation of secondary degradation products that are not relevant to the actual stability of the drug under normal storage conditions.[1]

Troubleshooting Guide

Problem 1: No degradation is observed under initial stress conditions.

• Possible Cause: The stress conditions may not be harsh enough for a stable molecule like Mebufotenin benzoate.

• Troubleshooting Steps:

  • Increase Stressor Concentration: For hydrolytic studies, increase the concentration of the acid or base (e.g., from 0.1 M to 1 M HCl or NaOH).[4]

  • Elevate Temperature: Increase the temperature of the study. Hydrolysis rates, for instance, are often temperature-dependent.

  • Extend Exposure Time: Lengthen the duration of exposure to the stress condition.

  • Evaluate a Different Oxidizing Agent: If no degradation is seen with a mild oxidizing agent, a stronger one may be considered, although this should be scientifically justified.

Problem 2: The analytical method (e.g., HPLC) does not resolve the main peak from the degradation products.

• Possible Cause: The chromatographic conditions are not optimized for separating compounds with similar properties.

• Troubleshooting Steps:

  • Modify Mobile Phase Composition: Adjust the ratio of organic solvent to aqueous buffer.

  • Change pH of the Mobile Phase: Altering the pH can change the ionization state of Mebufotenin benzoate and its degradants, thereby affecting their retention times.

  • Select a Different Column: A column with a different stationary phase (e.g., C18, C8, Phenyl-Hexyl) may provide better separation.

  • Adjust Gradient Elution: If using a gradient method, modify the slope of the gradient to improve the resolution between closely eluting peaks.

  • Consider a Different Detection Wavelength: Ensure the chosen wavelength is optimal for both the parent drug and the expected degradation products.

Experimental Protocols

General Protocol for Forced Degradation Studies

This protocol outlines a general approach for conducting forced degradation studies on Mebufotenin benzoate, consistent with ICH guidelines.

• Preparation of Stock Solution: Prepare a stock solution of Mebufotenin benzoate in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Heat at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid drug substance to dry heat at 80°C for 48 hours.

  • Photolytic Degradation: Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[1] A control sample should be protected from light.

• Sample Analysis: After the specified exposure times, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration and analyze using a validated stability-indicating analytical method, such as RP-HPLC with UV or MS detection.

Hypothetical Stability-Indicating HPLC Method for Mebufotenin Benzoate

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 10% B to 90% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at 280 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Data Presentation

Table 1: Summary of Forced Degradation Studies for Mebufotenin Benzoate (Hypothetical Data)

Stress Condition	% Degradation	Number of Degradants	Major Degradant (RT, min)
0.1 M HCl, 60°C, 24h	8.5	2	4.2
0.1 M NaOH, 60°C, 24h	15.2	3	5.8
3% H₂O₂, RT, 24h	11.7	2	6.5
Thermal (80°C, 48h)	2.1	1	4.2
Photolytic	5.6	1	7.1
Control	<0.1	0	-

Visualizations

Caption: Workflow for a typical forced degradation study.

Caption: Potential degradation pathways for Mebufotenin Benzoate.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmasm.com [pharmasm.com]
• 3. scispace.com [scispace.com]
• 4. rjptonline.org [rjptonline.org]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. ijcrt.org [ijcrt.org]

Navigating the Synthesis of 5-MeO-DMT Benzoate: A Technical Support Guide

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the formation of 5-MeO-DMT benzoate (B1203000) salt. This guide offers detailed frequently asked questions (FAQs), troubleshooting protocols, and in-depth experimental procedures to address common challenges encountered during synthesis, crystallization, and purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of forming a benzoate salt of 5-MeO-DMT over other salt forms?

Q2: My 5-MeO-DMT freebase is an oil and difficult to handle. How does salt formation help?

A2: It is a well-documented challenge that 5-MeO-DMT freebase often presents as an oil, making it difficult to purify, accurately dose, and handle.[6][7] Converting the oily freebase into a crystalline salt, such as the benzoate, facilitates purification through recrystallization, improves stability, and allows for more precise weighing and formulation. The salt formation process introduces a counterion that promotes the formation of an ordered crystal lattice.

Q3: What are the key considerations for solvent selection during 5-MeO-DMT benzoate salt formation?

A3: Solvent selection is critical for successful crystallization. A suitable solvent system should dissolve the 5-MeO-DMT freebase and benzoic acid at an elevated temperature but allow for the selective precipitation of the benzoate salt upon cooling, leaving impurities in the solution. The solvent choice can also influence the resulting crystal form (polymorph). It is crucial to avoid solvents that may react with 5-MeO-DMT, such as dichloromethane, which can form quaternary ammonium (B1175870) byproducts.

Q4: What analytical techniques are recommended for characterizing 5-MeO-DMT benzoate salt?

A4: A comprehensive characterization of the 5-MeO-DMT benzoate salt is essential to confirm its identity, purity, and solid-state properties. Recommended techniques include:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the salt and quantify any impurities.

• X-Ray Powder Diffraction (XRPD): To identify the crystalline form (polymorph) of the salt.[8]

• Differential Scanning Calorimetry (DSC): To determine the melting point and thermal behavior.[8]

• Thermogravimetric Analysis (TGA): To assess thermal stability and solvent content.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of functional groups and the salt formation.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the stoichiometry of the salt.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 5-MeO-DMT benzoate.

Issue 1: The product "oils out" instead of crystallizing.

• Potential Cause: The concentration of the reactants may be too high, or the cooling rate is too rapid, leading to supersaturation and the formation of a liquid phase instead of a solid. The solvent system may not be optimal for crystallization.

• Troubleshooting Steps:

  • Solvent System Modification: Experiment with different solvent or co-solvent systems. A mixture of a good solvent and an anti-solvent can sometimes promote crystallization.

  • Slower Cooling: Allow the solution to cool to room temperature slowly, followed by gradual cooling in a refrigerator or freezer. Avoid shocking the solution with a rapid temperature drop.

  • Seeding: Introduce a small crystal of previously formed 5-MeO-DMT benzoate to the supersaturated solution to induce crystallization.

  • Scratching: Gently scratch the inside of the flask with a glass rod at the solution's surface to create nucleation sites.

Issue 2: Low yield of the benzoate salt.

• Potential Cause: Incomplete reaction, suboptimal stoichiometry, or loss of product during workup and purification. The solubility of the benzoate salt in the chosen solvent may be higher than anticipated.

• Troubleshooting Steps:

  • Stoichiometry Check: Ensure the molar ratio of benzoic acid to 5-MeO-DMT freebase is appropriate. A slight excess of benzoic acid may be beneficial, but a large excess can co-precipitate.

  • Solvent Volume Optimization: Reduce the volume of the solvent to increase the concentration of the product, but be mindful of the risk of "oiling out."

  • pH Adjustment: While not always necessary, in some cases, a slight adjustment of the pH can influence the completeness of the salt formation.

  • Workup Procedure Review: Minimize transfer steps and ensure efficient recovery of the solid product during filtration. Wash the filtered crystals with a small amount of cold solvent to remove impurities without dissolving a significant amount of the product.

Issue 3: The final product has a low purity.

• Potential Cause: Impurities from the starting 5-MeO-DMT freebase, side reactions during the salt formation, or co-precipitation of excess benzoic acid.

• Troubleshooting Steps:

  • Purification of Freebase: Ensure the starting 5-MeO-DMT freebase is of high purity. Purification of the freebase by column chromatography or recrystallization from a suitable solvent like hexane (B92381) may be necessary.[6]

  • Recrystallization of the Salt: Dissolve the impure benzoate salt in a minimal amount of a suitable hot solvent and allow it to cool slowly to recrystallize. This process can be repeated to improve purity.

  • Washing: Wash the filtered salt with a cold, non-polar solvent to remove any residual non-polar impurities.

Quantitative Data Summary

The following tables summarize key quantitative data related to 5-MeO-DMT and its salts.

Table 1: Physicochemical Properties of 5-MeO-DMT and its Salts

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Water Solubility
5-MeO-DMT Freebase	218.30	69.5	>32.7 µg/mL
5-MeO-DMT Benzoate	340.42	Not explicitly stated	Soluble
5-MeO-DMT Succinate	336.38	Not explicitly stated	High
5-MeO-DMT Hydrochloride	254.76	Not explicitly stated	Hygroscopic

Table 2: Purity and Yield Data for 5-MeO-DMT Succinate (as a reference)

Parameter	Value	Reference
Final Product Purity (HPLC)	99.86%	[1][9]
Overall Yield	49%	[1][9]

Experimental Protocols

Protocol 1: Synthesis of 5-MeO-DMT Benzoate from 5-MeO-DMT Hydrochloride

This protocol is adapted from patent literature and should be optimized for specific laboratory conditions.[8]

• Freebase Generation: Treat a solution of 5-MeO-DMT hydrochloride in a suitable solvent with a base (e.g., sodium bicarbonate, sodium hydroxide) to generate the 5-MeO-DMT freebase. The completion of the reaction can be monitored by TLC or LC-MS.

• Extraction: Extract the 5-MeO-DMT freebase into a water-immiscible organic solvent (e.g., ethyl acetate, toluene).

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate), filter, and concentrate under reduced pressure to obtain the crude 5-MeO-DMT freebase, which may be an oil.

• Salt Formation: Dissolve the crude freebase in a suitable solvent (e.g., isopropanol, ethanol). In a separate flask, dissolve an equimolar amount of benzoic acid in the same solvent.

• Precipitation: Slowly add the benzoic acid solution to the 5-MeO-DMT freebase solution with stirring. The 5-MeO-DMT benzoate salt should precipitate out of the solution. The mixture may be heated to ensure complete dissolution before cooling to promote crystallization.

• Isolation and Drying: Collect the precipitated solid by filtration, wash with a small amount of cold solvent, and dry under vacuum to a constant weight.

Visualizations

Diagram 1: Experimental Workflow for 5-MeO-DMT Benzoate Salt Formation

Caption: Workflow for 5-MeO-DMT benzoate synthesis.

Diagram 2: Troubleshooting Logic for "Oiling Out"

References

• 1. Synthesis and Characterization of 5-MeO-DMT Succinate for Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 2. psychedelicreview.com [psychedelicreview.com]
• 3. Phase 1, placebo-controlled, single ascending dose trial to evaluate the safety, pharmacokinetics and effect on altered states of consciousness of intranasal BPL-003 (5-methoxy- N,N-dimethyltryptamine benzoate) in healthy participants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atai Life Sciences Announces the Publication of Beckley Psytech’s Phase 1 Study of BPL-003 in the Journal of Psychopharmacology | AtaiBeckley N.V. [ir.atai.com]
• 5. Beckley Psytech’s Phase I study results of novel 5-MeO-DMT formulation BPL-003 published in The Journal of Psychopharmacology [beckleypsytech.com]
• 6. researchgate.net [researchgate.net]
• 7. echemi.com [echemi.com]
• 8. WO2023111544A2 - Benzoate salt of 5-methoxy-n,n-dimethyltryptamine - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Mebufotenin Benzoate LC-MS/MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the liquid chromatography-tandem mass spectrometry (LC-MS/MS) detection of Mebufotenin.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting parameters for LC-MS/MS method development for Mebufotenin?

A1: For initial method development, electrospray ionization in positive mode (ESI+) is recommended for Mebufotenin, as it is for similar tryptamine-based compounds.[1][2] A reversed-phase separation using a C18 or Phenyl-Hexyl column with a mobile phase gradient of water and methanol (B129727) (or acetonitrile) containing 0.1% formic acid is a robust starting point.[2][3][4] All mass spectrometry parameters, including precursor/product ions and collision energies, should be optimized specifically for Mebufotenin on your instrument.[5]

Q2: How should I prepare biological samples (e.g., plasma, serum) for Mebufotenin analysis?

A2: For biological fluids like serum or plasma, a simple protein precipitation is often sufficient and rapid.[2][6] For cleaner samples and to minimize matrix effects, more advanced techniques like Supported Liquid Extraction (SLE) or Solid Phase Extraction (SPE) can be employed.[3][7] The choice depends on the required sensitivity and the complexity of the matrix.[3]

Q3: My signal for Mebufotenin is weak or non-existent. What are the common causes?

A3: Low or absent signal can stem from several issues. First, ensure the mass spectrometer is properly tuned and calibrated for your specific compound.[5][8] Verify the stability of the electrospray by checking the nebulizer for a consistent, fine mist.[8][9] Other common issues include clogs or leaks in the LC system, incorrect mobile phase composition, or problems with the sample preparation process.[9]

Q4: I'm observing significant signal variation and poor reproducibility. What should I investigate?

A4: Poor reproducibility is often linked to inconsistent sample preparation, instrument contamination, or matrix effects.[10] The use of a stable isotope-labeled internal standard is the gold standard for correcting variability.[10] Ensure your sample preparation is precise and consistent for all samples. Additionally, check for carryover by running blank injections between samples.[8]

Q5: How can I minimize matrix effects that interfere with quantification?

A5: Matrix effects, which cause ion suppression or enhancement, can be a significant challenge.[1] To mitigate them, improve your sample cleanup procedure using methods like SPE or SLE, which provide cleaner extracts than protein precipitation.[3] Chromatographic separation is also key; ensure Mebufotenin is separated from co-eluting matrix components. The most effective way to compensate for remaining matrix effects is by using a co-eluting stable isotope-labeled internal standard.[10]

Experimental Protocols

Protocol 1: Mebufotenin Analysis in Serum via Protein Precipitation

This protocol is adapted from established methods for similar analytes like bufotenine.[2][6]

• Sample Preparation:

  • Pipette 50 µL of serum sample into a microcentrifuge tube.

  • Add 150 µL of cold acetonitrile (B52724) containing the internal standard.

  • Vortex the mixture vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to an HPLC vial for analysis.

• Liquid Chromatography (LC) Conditions:

  • Column: Phenyl-Hexyl, 3 µm, 50 x 4.6 mm (or equivalent).[2]

  • Mobile Phase A: 0.1% formic acid in water.[2][3]

  • Mobile Phase B: 0.1% formic acid in methanol.[2]

  • Flow Rate: 0.6 mL/min.[3]

  • Injection Volume: 5 µL.

  • Gradient: A linear gradient should be optimized to ensure Mebufotenin is well-resolved. A starting point could be 10% B held for 0.5 min, ramped to 95% B over 4 minutes, held for 1 minute, and then returned to initial conditions for re-equilibration.

• Mass Spectrometry (MS/MS) Conditions:

  • System: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray Ionization (ESI), positive mode.[2]

  • Detection: Multiple Reaction Monitoring (MRM).

  • Key Parameters: Optimize nebulizing gas flow, drying gas temperature, and capillary voltage for your specific instrument.[1]

  • MRM Transitions: These must be determined by infusing a Mebufotenin standard. The protonated molecule [M+H]⁺ will be the precursor ion. The two most abundant and stable product ions should be selected for quantification and qualification.

Data Tables

Table 1: Recommended LC Parameters for Mebufotenin Analysis

Parameter	Recommended Setting	Rationale
Column	Reversed-Phase C18 or Phenyl-Hexyl (e.g., 50 x 2.1 mm, <3 µm)	Provides good retention and separation for tryptamine-like compounds.[2][4]
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes protonation for positive mode ESI.[3][11]
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol	Common organic solvents for reversed-phase chromatography.[2][11]
Flow Rate	0.4 - 0.7 mL/min	Typical for analytical scale columns to ensure sharp peaks.[3][11]
Gradient	Linear, e.g., 5% to 95% B over 5-8 minutes	Elutes the analyte with good peak shape and separates it from matrix components.

Table 2: Example MS/MS Parameters (Requires Optimization)

Note: The m/z values for Mebufotenin must be determined empirically on your instrument. The values below are theoretical and serve as a starting point.

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Ionization Mode
Mebufotenin	~247.2	Optimize	Optimize	ESI+
IS (e.g., Mebufotenin-d4)	~251.2	Optimize	Optimize	ESI+

Table 3: Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Fast, simple, inexpensive.[2]	High matrix effects, less sensitive.[3]	Rapid screening, high-throughput analysis.[12]
Supported Liquid Extraction (SLE)	Cleaner than PPT, good recovery.[3]	More expensive than PPT, requires specific cartridges.	Assays requiring moderate sensitivity and cleanliness.
Solid Phase Extraction (SPE)	Provides the cleanest samples, minimizes matrix effects, allows for concentration.[3][7]	Most complex and time-consuming, requires method development.	High-sensitivity quantitative assays, complex matrices.

Troubleshooting Workflows

Caption: High-level overview of the experimental workflow for LC-MS/MS analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Development of a LC-MS/MS method to analyze 5-methoxy-N,N-dimethyltryptamine and bufotenine, and application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. research-portal.uu.nl [research-portal.uu.nl]
• 5. Compound optimization in LC-MS/MS—Why does it matter? [restek.com]
• 6. Development of a LC-MS/MS method to analyze 5-methoxy-N,N-dimethyltryptamine and bufotenine, and application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cgspace.cgiar.org [cgspace.cgiar.org]
• 9. cgspace.cgiar.org [cgspace.cgiar.org]
• 10. researchgate.net [researchgate.net]
• 11. academicworks.cuny.edu [academicworks.cuny.edu]
• 12. flore.unifi.it [flore.unifi.it]

Mebufotenin benzoate formulation issues for preclinical research

Welcome to the technical support center for the preclinical formulation of mebufotenin benzoate (B1203000). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions encountered during early-stage research.

Frequently Asked Questions (FAQs)

Q1: What is mebufotenin benzoate and why is its formulation challenging?

A1: Mebufotenin benzoate, also known as BPL-003 or 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT) benzoate, is a tryptamine (B22526) compound under investigation for its therapeutic potential, particularly in the treatment of depression.[1] As a salt of a weakly basic free base, its solubility and stability can be influenced by the physicochemical properties of the entire molecule, including the benzoate salt form. Like many new chemical entities (NCEs), mebufotenin benzoate may present formulation challenges due to its solubility characteristics, which can impact its bioavailability in preclinical models.

Q2: My mebufotenin benzoate is not dissolving in aqueous solutions for my in vitro assays. What can I do?

A2: Mebufotenin, as the free base (5-MeO-DMT), has poor solubility in water. The benzoate salt form is intended to improve aqueous solubility. However, if you are still facing issues, consider the following:

• pH Adjustment: Mebufotenin is a weak base. Adjusting the pH of your aqueous buffer to a more acidic range (e.g., pH 4-6) can significantly increase its solubility.

• Co-solvents: For in vitro studies, using a small percentage of a water-miscible organic co-solvent can aid dissolution. Dimethyl sulfoxide (B87167) (DMSO) is a common choice. Prepare a concentrated stock solution in 100% DMSO and then dilute it into your aqueous assay buffer. Ensure the final concentration of DMSO is low (typically <0.5%) to avoid solvent effects on your biological system.

Q3: I am observing precipitation of mebufotenin benzoate when I administer my formulation intravenously to rodents. How can I prevent this?

A3: Precipitation upon intravenous (IV) administration is a common issue for poorly soluble compounds formulated with co-solvents. This is often due to the rapid dilution of the formulation in the bloodstream, causing the drug to crash out of the solution. To mitigate this:

• Optimize the Vehicle: A combination of co-solvents and surfactants can create a more stable formulation. A common vehicle for IV administration in preclinical studies is a mixture of PEG400, propylene (B89431) glycol, and saline.

• Slower Infusion Rate: Administering the formulation as a slow infusion rather than a rapid bolus can allow for gradual dilution and reduce the risk of precipitation.

• Use of Cyclodextrins: Cyclodextrins can form inclusion complexes with drug molecules, increasing their aqueous solubility and stability. This can be a viable strategy for IV formulations.

Q4: What are the key stability concerns for mebufotenin benzoate formulations?

A4: Key stability concerns for mebufotenin benzoate in preclinical formulations include:

• Chemical Degradation: Tryptamine derivatives can be susceptible to oxidation and photodecomposition. Formulations should be protected from light and prepared fresh whenever possible. The use of antioxidants in the formulation can also be considered.

• Physical Instability: For solution formulations, precipitation of the drug over time is a concern, especially if the solution is supersaturated. For suspensions, ensuring particle size uniformity and preventing aggregation is critical for consistent dosing.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Inconsistent results in animal studies	Poor bioavailability due to formulation issues.	Characterize the solid-state properties of your mebufotenin benzoate. Ensure consistent particle size if using a suspension. For solutions, confirm the drug is fully dissolved and stable in the vehicle.
Degradation of the compound in the formulation.	Prepare formulations fresh daily and protect from light. Conduct a preliminary stability study of your formulation under the intended storage and use conditions.
Difficulty achieving the desired concentration	Low solubility of mebufotenin benzoate in the chosen vehicle.	Refer to the solubility data in Table 1. Consider using a different salt form (e.g., succinate (B1194679) or hydrochloride) which may have different solubility properties.[2] Employ solubilization techniques such as co-solvents, surfactants, or cyclodextrins.
Adverse events in animals not related to pharmacology	Toxicity of the formulation vehicle.	Ensure that the concentration of all excipients is within the generally regarded as safe (GRAS) limits for the species and route of administration. For example, high concentrations of DMSO can cause hemolysis and other toxicities.[3]
Precipitation in the formulation upon storage	The formulation is a supersaturated solution.	Reformulate to a true solution at a lower concentration or develop a stable suspension.
pH shift or temperature change.	Buffer the formulation to maintain the optimal pH for solubility. Store the formulation at the recommended temperature.

Data Presentation

Table 1: Solubility of 5-MeO-DMT (Mebufotenin Free Base) in Various Solvents

Solvent	Solubility at Room Temperature (g/mL)	Solubility at Reflux (g/mL)
Acetone	0.53	-
Ethanol	0.34	-
Ethyl Acetate (B1210297)	0.26	-
2-Methyltetrahydrofuran (2-MeTHF)	0.25	-
Isopropyl acetate (IPAc)	0.21	-
Toluene	0.2	-
Isopropanol (IPA)	0.18	-
Methyl tert-butyl ether (MTBE)	< 0.05	0.42
Heptanes	< 0.05	< 0.05
Water	< 0.05	< 0.05

Data adapted from patent literature.[4] Note: The solubility of mebufotenin benzoate may differ from the free base. It is recommended to perform solubility studies with the specific salt form being used.

Experimental Protocols

Protocol 1: Preparation of an Intravenous (IV) Formulation of Mebufotenin Benzoate for Rodent Studies

Objective: To prepare a 1 mg/mL solution of mebufotenin benzoate suitable for intravenous administration in mice or rats.

Materials:

• Mebufotenin benzoate

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Polyethylene glycol 400 (PEG400), sterile, injectable grade

• Sterile saline (0.9% NaCl)

• Sterile vials and syringes

• Vortex mixer

• Analytical balance

Methodology:

• Weigh the required amount of mebufotenin benzoate. For a 10 mL final volume at 1 mg/mL, weigh 10 mg.

• In a sterile vial, dissolve the mebufotenin benzoate in 1 mL of DMSO. Vortex until fully dissolved.

• Add 3 mL of PEG400 to the vial. Vortex until the solution is clear and homogenous.

• Slowly add 6 mL of sterile saline to the vial while vortexing. The final composition of the vehicle will be 10% DMSO, 30% PEG400, and 60% saline (v/v/v).

• Visually inspect the final formulation for any signs of precipitation.

• Filter the solution through a 0.22 µm sterile filter into a final sterile vial.

• This formulation should be prepared fresh on the day of use and protected from light.

Protocol 2: Preliminary Stability Assessment of a Mebufotenin Benzoate Formulation

Objective: To assess the short-term stability of a prepared mebufotenin benzoate formulation.

Materials:

• Prepared mebufotenin benzoate formulation

• HPLC system with a suitable column (e.g., C18)

• Mobile phase (e.g., acetonitrile (B52724) and water with a modifier like formic acid or TFA)

• UV detector

• Temperature-controlled storage chambers (e.g., refrigerator at 2-8°C and room temperature at 25°C)

Methodology:

• Prepare the mebufotenin benzoate formulation as described in Protocol 1.

• Immediately after preparation (T=0), take an aliquot of the formulation, dilute it to a suitable concentration with the mobile phase, and analyze it by HPLC to determine the initial concentration and purity.

• Store the remaining formulation in two separate, light-protected vials: one at 2-8°C and one at 25°C.

• At predetermined time points (e.g., 4 hours, 8 hours, 24 hours), withdraw aliquots from each storage condition.

• Visually inspect the formulation for any signs of precipitation before taking the aliquot.

• Dilute and analyze the aliquots by HPLC as in step 2.

• Compare the concentration and purity of the stored samples to the T=0 sample. A significant decrease in concentration or the appearance of new degradation peaks would indicate instability.

Visualizations

Mebufotenin Signaling Pathways

Mebufotenin primarily acts as an agonist at serotonin (B10506) receptors, with a high affinity for the 5-HT1A subtype and also activity at the 5-HT2A subtype.[5][6]

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Synthesis and Characterization of 5-MeO-DMT Succinate for Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iacuc.wsu.edu [iacuc.wsu.edu]
• 4. EP3753923A1 - Recrystallisation of 5-methoxy-n,n-dimethyltryptamine (5-meo-dmt) in methyl tert.-butyl ether (mtbe) without adding an anti-solvent - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Oral 5-MeO-DMT Bioavailability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to overcome the challenges of poor oral bioavailability of 5-Methoxy-N,N-dimethyltryptamine (5-MeO-DMT).

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of 5-MeO-DMT inherently poor?

Oral formulations of 5-MeO-DMT are generally inactive or exhibit very low potency because the compound undergoes extensive and rapid first-pass metabolism.[1][2][3][4] The primary enzyme responsible for this metabolic breakdown is Monoamine Oxidase A (MAO-A), which is highly concentrated in the gut and liver.[1][5][6] This enzyme deaminates 5-MeO-DMT into inactive metabolites before it can reach systemic circulation and exert its pharmacological effects.[1][7]

Q2: What is the primary metabolic pathway for 5-MeO-DMT, and are there other significant pathways?

The main metabolic pathway for 5-MeO-DMT is oxidative deamination by MAO-A, leading to its inactivation.[1][5][7][8] A secondary, but important, pathway is O-demethylation by the cytochrome P450 enzyme CYP2D6. This process converts 5-MeO-DMT into bufotenine (B1668041) (5-HO-DMT), which is itself a psychoactive metabolite with a high affinity for the 5-HT2A receptor.[1][5][9] The activity of the CYP2D6 enzyme is subject to genetic polymorphism, which can lead to significant variability in metabolite formation and pharmacological effects among individuals.[1][9]

Q3: What are the principal strategies being investigated to enhance the oral bioavailability of 5-MeO-DMT?

There are several strategies to overcome the poor oral bioavailability of 5-MeO-DMT:

• MAO-A Inhibition: The most common and historically significant method is the co-administration of a Monoamine Oxidase A inhibitor (MAOI).[1][6][10] By blocking the MAO-A enzyme, the first-pass metabolism of 5-MeO-DMT is significantly reduced, allowing the parent compound to be absorbed into the bloodstream.[1][11] Plant-derived MAOIs like harmaline (B1672942) are traditionally used in ayahuasca analogs for this purpose.[1][6]

• Prodrug Development: This strategy involves chemically modifying the 5-MeO-DMT molecule to create a prodrug.[12][13][14][15] This inactive precursor is designed to bypass first-pass metabolism and then convert back to the active 5-MeO-DMT in the body, thereby improving its pharmacokinetic profile.[12][13][16]

• Alternative Delivery Systems: To bypass the gastrointestinal tract and first-pass metabolism entirely, novel delivery systems are being developed. These include intranasal, sublingual, and vaporized/inhaled formulations.[2][17][18][19][20][21] Nanotechnology-based systems, such as lipid-based carriers and nanoparticles, are also being explored to enhance absorption and protect the drug from degradation.[22][23][24][25]

Q4: What is "serotonin syndrome," and why is it a risk when combining 5-MeO-DMT with MAOIs?

Serotonin (B10506) syndrome is a potentially life-threatening condition caused by excessive serotonergic activity in the central nervous system.[19] The risk is elevated when combining 5-MeO-DMT with an MAOI due to a multi-level interaction.[1] 5-MeO-DMT is a serotonin receptor agonist, directly increasing serotonergic signaling.[1][7] An MAOI prevents the breakdown of serotonin, further increasing its synaptic levels.[1] This combination can lead to a dangerous overstimulation of the serotonin system, with symptoms ranging from mild (shivering, diarrhea) to severe (muscle rigidity, fever, seizures).[19]

Troubleshooting Guides

Scenario 1: Inconsistent or No Pharmacological Effect Observed with Oral Formulation in Animal Models.

Potential Cause	Troubleshooting Step	Rationale
Insufficient MAO-A Inhibition	1. Verify the dose and timing of the MAO-A inhibitor. Ensure it is administered prior to 5-MeO-DMT to allow for adequate enzyme inhibition. 2. Confirm the potency and selectivity of the chosen MAOI (e.g., harmaline, clorgyline).[6][11]	Without effective MAO-A blockade, 5-MeO-DMT will be rapidly metabolized in the gut and liver, preventing absorption. The MAOI must be present at sufficient concentrations when 5-MeO-DMT is absorbed.
Inadequate Dose of 5-MeO-DMT	Review literature for established oral dose ranges when used with an MAOI. An oral dose of 10 mg of 5-MeO-DMT with harmaline can produce effects comparable to 10 mg administered intranasally.[1] Without an MAOI, oral doses up to 30-35 mg may produce no effect.[1]	The required oral dose is significantly higher than for parenteral routes, even with an MAOI. Doses must be sufficient to achieve therapeutic plasma concentrations after accounting for any residual metabolism.
Formulation Issues	1. Assess the solubility and dissolution rate of your 5-MeO-DMT formulation in simulated gastric/intestinal fluids. 2. Consider advanced formulation strategies like lipid-based systems or amorphous solid dispersions to improve solubility.[23][24][25]	Poor dissolution can be a rate-limiting step for absorption, even if metabolic degradation is prevented. The drug must be in solution to be absorbed across the gut wall.

Scenario 2: High Variability in Pharmacokinetic (PK) and Pharmacodynamic (PD) Data.

Potential Cause	Troubleshooting Step	Rationale
CYP2D6 Genetic Polymorphism	1. If using human subjects or human-derived materials (e.g., hepatocytes), genotype for CYP2D6 status (Poor, Intermediate, Extensive, or Ultrarapid Metabolizers). 2. In animal studies, consider using transgenic models expressing human CYP2D6 to assess its impact.[26]	CYP2D6 metabolizes 5-MeO-DMT to the active metabolite bufotenine and also metabolizes some MAOIs like harmaline.[1][9] Individual genetic differences in CYP2D6 activity can lead to significant variations in the levels of the parent drug, its active metabolite, and the MAOI, causing high inter-subject variability.
Drug-Drug Interactions (DDI)	1. Conduct in vitro studies to assess if the chosen MAOI inhibits CYP2D6. 2. Develop a pharmacokinetic model that accounts for the dual inhibition of MAO-A and CYP2D6 by the MAOI.[26]	Some MAOIs, such as harmaline, can also inhibit CYP2D6.[26] This complex interaction can reduce the formation of bufotenine while simultaneously increasing the systemic exposure to 5-MeO-DMT, altering the overall pharmacological profile.
Food Effects	Standardize feeding protocols in preclinical studies. Ensure animals are fasted for a consistent period before dosing, or test specifically for food effects.	The presence of food in the GI tract can alter gastric emptying, pH, and drug dissolution, leading to variability in the rate and extent of absorption.

Data Presentation: Dosing and Administration Routes

The following table summarizes typical doses for 5-MeO-DMT across various routes of administration as reported in scientific literature. Note that oral administration requires the presence of an MAO inhibitor to be effective.

Route of Administration	Typical Dose Range (mg)	Onset of Effects	Duration of Effects	Bioavailability Notes	Reference
Oral (with MAOI)	10 - 30	15 - 18 min	3 - 4 hours	Active only with concurrent MAO-A inhibition.[27]	[1][7][19][27]
Inhalation / Vaporization	6 - 20	Seconds to < 1 min	10 - 30 min	Bypasses first-pass metabolism, leading to high bioavailability and rapid onset.	[1][2][7][19]
Intranasal / Insufflation	~10	3 - 7 min	45 - 70 min	Bypasses first-pass metabolism. Slower onset than inhalation.	[1][2][7][19]
Sublingual	~10	10 - 15 min	~1 hour	Avoids first-pass metabolism through mucosal absorption.	[1][8][19]
Intramuscular (IM)	5 - 10	1 - 6 min	Up to 1 hour	High bioavailability, avoids first-pass metabolism.	[2][7]
Intravenous (IV)	0.7 - 3.1	< 1 min	~10 min	100% bioavailability by definition.	[1][2][7][19]

Experimental Protocols

Protocol 1: In Vivo Assessment of an Oral 5-MeO-DMT Formulation with an MAOI in a Rodent Model

• Animal Model: Male Sprague-Dawley rats (250-300g), fasted overnight with free access to water.

• Groups (n=6 per group):

  • Group A: Vehicle control (e.g., saline or 0.5% methylcellulose).

  • Group B: MAOI only (e.g., Harmaline HCl, 5 mg/kg, oral gavage).

  • Group C: 5-MeO-DMT only (e.g., 10 mg/kg, oral gavage).

  • Group D: MAOI (5 mg/kg) followed by 5-MeO-DMT (10 mg/kg) 30 minutes later.

• Drug Formulation:

  • Prepare harmaline HCl in sterile saline.

  • Prepare 5-MeO-DMT freebase as a suspension in 0.5% methylcellulose.

  • Ensure all formulations are homogenous and administered at a consistent volume (e.g., 5 mL/kg).

• Administration:

  • For Group D, administer harmaline via oral gavage.

  • 30 minutes post-harmaline administration, administer 5-MeO-DMT to Group D via oral gavage. Administer vehicle and single agents to other groups at corresponding time points.

• Blood Sampling:

  • Collect sparse blood samples (~100 µL) from the tail vein into heparinized tubes at pre-dose and at 5, 15, 30, 60, 120, 240, and 360 minutes post-5-MeO-DMT administration.

  • Centrifuge samples immediately (e.g., 4000 rpm for 10 min at 4°C) to separate plasma.

  • Store plasma at -80°C until analysis.

• Bioanalysis (LC-MS/MS):

  • Develop and validate a sensitive LC-MS/MS method for the simultaneous quantification of 5-MeO-DMT, bufotenine, and harmaline in plasma.

  • Use protein precipitation or liquid-liquid extraction to prepare plasma samples.

  • Analyze samples and calculate plasma concentrations using a standard curve.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters: Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve).

  • Compare the AUC of 5-MeO-DMT in Group D (with MAOI) to Group C (without MAOI) to determine the fold-increase in oral bioavailability.

Visualizations: Pathways and Workflows

Caption: Metabolic fate of orally administered 5-MeO-DMT.

Caption: Workflow for an oral 5-MeO-DMT bioavailability study.

Caption: Decision tree for troubleshooting experimental outcomes.

References

• 1. Psychedelic 5-Methoxy-N,N-dimethyltryptamine: Metabolism, Pharmacokinetics, Drug Interactions, and Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The clinical pharmacology and potential therapeutic applications of 5‐methoxy‐N,N‐dimethyltryptamine (5‐MeO‐DMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. psychiatryonline.org [psychiatryonline.org]
• 4. psychedelicreview.com [psychedelicreview.com]
• 5. Effects of monoamine oxidase inhibitor and cytochrome P450 2D6 status on 5-Methoxy-N,N-dimethyltryptamine Metabolism and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modification of the effects of 5-methoxy-N,N-dimethyltryptamine on exploratory behavior in rats by monoamine oxidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Nonlinear Pharmacokinetics of 5-Methoxy-N,N-dimethyltryptamine in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Neurobiological research on N,N-dimethyltryptamine (DMT) and its potentiation by monoamine oxidase (MAO) inhibition: fr… [ouci.dntb.gov.ua]
• 11. Behavioral and Pharmacokinetic Interactions Between Monoamine Oxidase Inhibitors and the Hallucinogen 5-Methoxy-N,N-dimethyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Orally Active Forms of DMT, 5-MeO-DMT, and Long-Acting MDMA for the Treatment of Neuropsychiatric Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. hilarispublisher.com [hilarispublisher.com]
• 17. ptacts.uspto.gov [ptacts.uspto.gov]
• 18. ClinicalTrials.gov [clinicaltrials.gov]
• 19. Frontiers | 5-MeO-DMT for post-traumatic stress disorder: a real-world longitudinal case study [frontiersin.org]
• 20. A new nasal gel delivery system for DMT and 5-MeO-DMT [psychedelichealth.co.uk]
• 21. Novel Thermosensitive and Mucoadhesive Nasal Hydrogel Containing 5-MeO-DMT Optimized Using Box-Behnken Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Biomind Labs Completes the Development of the First 5-MeO-DMT Organic Synthesis Scheme for Pharmaceutical Applications - BioSpace [biospace.com]
• 23. upm-inc.com [upm-inc.com]
• 24. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Pharmacokinetic Interactions between Monoamine Oxidase A Inhibitor Harmaline and 5-Methoxy-N,N-Dimethyltryptamine, and the Impact of CYP2D6 Status - PMC [pmc.ncbi.nlm.nih.gov]
• 27. 5-MeO-DMT - Wikipedia [en.wikipedia.org]

Technical Support Center: Mebufotenin Benzoate (5-MeO-DMT) In Vivo Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers conducting in vivo experiments with Mebufotenin benzoate (B1203000), also known as 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT).

Frequently Asked Questions (FAQs)

1. What is the appropriate vehicle for dissolving Mebufotenin benzoate for in vivo administration?

Mebufotenin benzoate has limited aqueous solubility. A common and effective method is to first dissolve the compound in a minimal amount of an organic solvent, such as Dimethyl Sulfoxide (DMSO), and then dilute it with sterile normal saline (0.9% NaCl) or phosphate-buffered saline (PBS) to the final desired concentration.[1] It is crucial to keep the final concentration of the organic solvent as low as possible to minimize potential toxicity.[1]

2. What are the recommended routes of administration and dosing for rodents?

The most common route of administration in preclinical rodent studies is intraperitoneal (IP) injection.[2][3] The dosage can vary significantly depending on the research question and animal model. Doses ranging from 0.5 mg/kg to 40 mg/kg have been used in mice for behavioral studies.[2][3][4] It is advisable to conduct a dose-response study to determine the optimal dose for your specific experimental paradigm.

3. What are the expected behavioral and physiological effects of Mebufotenin benzoate in rodents?

Researchers can expect to observe a range of dose-dependent behavioral and physiological effects, including:

• Head-twitch response: This is a classic behavioral proxy for hallucinogenic potential in rodents.[3][4]

• Changes in locomotor activity: Both decreases and increases in locomotor activity have been reported, sometimes in a biphasic manner, depending on the dose and time after administration.[2]

• Serotonin (B10506) syndrome-like symptoms: At higher doses, signs such as hyperthermia (or hypothermia at lower doses), tremors, ataxia (impaired coordination), and mydriasis (dilated pupils) may be observed.[1][2]

4. What is the pharmacokinetic profile of Mebufotenin benzoate in rodents?

Mebufotenin benzoate is rapidly absorbed and eliminated in rodents.[2]

• Time to maximum concentration (Cmax): Approximately 5-7 minutes after intraperitoneal administration in mice.[2]

• Elimination half-life (t1/2): Roughly 12-19 minutes in mice.[2]

• Metabolism: Primarily metabolized by monoamine oxidase A (MAO-A) and to a lesser extent by CYP2D6 to its active metabolite, bufotenine.[2] It is important to note that at higher doses, the pharmacokinetics can become non-linear, leading to a greater than proportional increase in exposure.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Compound precipitation in vehicle	Poor solubility of Mebufotenin benzoate.	Ensure the initial dissolution in a minimal amount of DMSO is complete before diluting with saline or PBS. Gentle warming and vortexing may aid dissolution. Consider adjusting the pH of the final solution to be within a physiologically tolerable range (pH 7.2-7.4).[1]
High variability in behavioral responses	Inconsistent dosing, animal stress, or genetic differences.	Ensure accurate and consistent dosing based on individual animal weight. Handle animals gently to minimize stress. Be aware that animal-to-animal variability in the head-twitch response has been reported.[4]
Adverse events or mortality	Overdose or serotonergic toxicity.	Carefully review your dose calculations. Start with a lower dose range and perform a dose-escalation study. Monitor animals closely for signs of severe serotonin syndrome (e.g., extreme hyperthermia, seizures) and be prepared to provide supportive care if necessary.
Lack of expected behavioral effect	Insufficient dose, incorrect administration, or rapid metabolism.	Verify your dose and consider increasing it based on literature. Ensure proper intraperitoneal injection technique to avoid administration into the gut or adipose tissue. Be aware of the very short half-life of the compound and time your behavioral assessments accordingly.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of 5-MeO-DMT in Rodents

Parameter	Mouse	Rat
Route of Administration	Intraperitoneal (IP)	Intraperitoneal (IP)
Time to Cmax	~5-7 minutes	Rapid
Elimination Half-life	12-19 minutes	Rapid
Primary Metabolism	MAO-A, CYP2D6	MAO-A

Data compiled from multiple sources.[2]

Table 2: Dose-Response of 5-MeO-DMT on Head-Twitch Response (HTR) in Mice

Dose (mg/kg, IP)	Mean HTR Count (± SE)	Duration of Peak HTR (min, ± SE)
5	45 ± 18	5 ± 2
10	38 ± 14	3 ± 1
20	47 ± 12	4 ± 1
40	56 ± 11	4 ± 1

Data adapted from a study in C57BL/6J mice.[3][4]

Experimental Protocols

Detailed Protocol for a Rodent Behavioral Study with Mebufotenin Benzoate

1. Materials and Reagents

• Mebufotenin benzoate

• Dimethyl Sulfoxide (DMSO)

• Sterile 0.9% saline

• Sterile syringes and needles (25-27 gauge)

• Appropriate animal model (e.g., C57BL/6J mice)

• Behavioral testing apparatus (e.g., open field arena, elevated plus maze)

• Video recording and analysis software

2. Compound Preparation

• On the day of the experiment, weigh the required amount of Mebufotenin benzoate.

• Dissolve the compound in a minimal volume of DMSO. For example, for a 10 mg/kg dose in a 25g mouse with a final injection volume of 10 ml/kg, you would need 0.25 mg of the compound. This could be dissolved in 5 µL of DMSO.

• Slowly add sterile saline to the DMSO solution while vortexing to reach the final desired concentration (e.g., 1 mg/mL for a 10 ml/kg injection volume).

• Ensure the final solution is clear and free of precipitates. The final DMSO concentration should be kept to a minimum (ideally <5% v/v).

3. Animal Handling and Dosing

• Acclimate animals to the testing room for at least 60 minutes prior to the experiment.

• Weigh each animal immediately before dosing to calculate the precise injection volume.

• Gently restrain the mouse, exposing the abdomen.

• Perform an intraperitoneal (IP) injection into the lower right quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

• Administer the vehicle solution to the control group.

4. Behavioral Assessment

• Immediately after injection, place the animal in the behavioral apparatus.

• Due to the rapid onset and short duration of action, behavioral recording should commence immediately.

• Record the session for a predetermined amount of time (e.g., 30-60 minutes).

• Analyze the recordings for relevant behavioral parameters (e.g., number of head-twitches, distance traveled, time in specific zones).

5. Post-Experiment Monitoring

• After the behavioral assessment, return the animals to their home cages.

• Monitor the animals for any adverse effects for at least a few hours post-administration.

Visualizations

Caption: Signaling pathways of Mebufotenin benzoate.

Caption: General workflow for an in vivo experiment.

Caption: Troubleshooting decision tree for in vivo studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. 5-HT2A receptor - Wikipedia [en.wikipedia.org]

Technical Support Center: Minimizing Variability in Head-Twitch Response (HTR) Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing variability in head-twitch response (HTR) studies. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to enhance the reliability and reproducibility of your HTR experiments.

Frequently Asked Questions (FAQs)

Q1: What is the head-twitch response (HTR) and why is it used in research?

A1: The head-twitch response is a rapid, side-to-side rotational head movement observed in rodents, such as mice and rats, following the activation of serotonin (B10506) 5-HT2A receptors.[1] It is widely used as a behavioral proxy for the effects of serotonergic hallucinogens like LSD and psilocybin.[1][2] The frequency of HTR is strongly correlated with the hallucinogenic potency of 5-HT2A receptor agonists in humans, making it a valuable preclinical model for screening new psychedelic drugs and studying 5-HT2A receptor function.[1]

Q2: What are the primary sources of variability in HTR studies?

A2: Variability in HTR studies can arise from several factors, including:

• Biological factors: Genetic differences between rodent species and strains, sex, and age can all influence the HTR.[3][4]

• Environmental factors: Housing conditions, lighting, noise, and temperature in the testing environment can significantly impact behavioral responses.[3][5] Even the novelty of the testing chamber can affect the HTR, particularly at higher doses of the inducing agent.[6]

• Procedural factors: Inconsistent animal handling, drug administration techniques, and habituation protocols are major sources of variability.[5]

• Observer-related factors: Subjectivity in manual scoring and inter-rater variability can lead to inconsistent data.[7]

Q3: How critical is the choice of rodent strain for HTR studies?

A3: The choice of rodent strain is critical, as significant differences in HTR frequency have been reported between various mouse and rat strains.[3] It is essential to select and consistently use a specific strain throughout a study to ensure comparability of results.

Q4: Can other behaviors be mistaken for HTR?

A4: Yes, other behaviors such as grooming, ear scratching, and general motor activity can sometimes be mistaken for HTR, potentially leading to false-positive counts.[2][7] High-speed video recording and analysis, or the use of automated detection systems, can help differentiate HTR from these other movements based on the specific frequency and dynamics of the head movement.[7][8]

Troubleshooting Guide

This guide addresses specific problems that may be encountered during HTR experiments.

Problem	Possible Causes	Recommended Solutions
High variability in HTR counts within the same treatment group.	Inconsistent environmental conditions (e.g., lighting, noise).[5]	Standardize and meticulously document all environmental parameters. Utilize sound-attenuating chambers for testing.
Stress induced by handling.	Implement a consistent and gentle handling technique. Allow for a sufficient habituation period for the animals to acclimate to the experimenter and the testing environment.[5]
Genetic drift in an inbred strain.	Obtain animals from a reputable vendor and periodically refresh breeder colonies.[5]
Inconsistent or no HTR observed after agonist administration.	Incorrect dosage of the 5-HT2A agonist.	Conduct a dose-response study to determine the optimal dose for the specific rodent strain and experimental conditions. Be aware of the biphasic or inverted U-shaped dose-response curve for many psychedelics.[1]
Poor bioavailability of the compound.	Verify the solubility and stability of the agonist in the chosen vehicle. Consider alternative routes of administration if necessary.[5]
Tolerance development.	Be aware that tolerance to the HTR-inducing effects of some psychedelics can develop rapidly.[1] Factor this into the experimental design, especially for studies involving repeated administration.
Discrepancies in HTR counts between different observers.	Subjectivity in identifying and counting HTR.[7]	Provide thorough training for all observers with clear operational definitions of an HTR event. Use video recordings for offline scoring, allowing for review and consensus.[7] Implement blinding procedures where the observer is unaware of the treatment allocation.[5]
Low inter-rater reliability.	Regularly assess inter-rater reliability and provide retraining if necessary. Consider using automated HTR detection systems to eliminate observer bias.[7][9]

Quantitative Data on HTR Variability

The following tables summarize quantitative data related to factors influencing HTR.

Table 1: Effect of 2,5-dimethoxy-4-iodoamphetamine (DOI) Dose on HTR in Rodents

Rodent Species/Strain	DOI Dose (mg/kg)	Mean HTR Count (per unit time)
C57BL/6J Mice	0.25	13 (over 30 min)[7]
C57BL/6J Mice	0.5	22 (over 30 min)[7]
C57BL/6J Mice	1.0	30 (over 30 min)[7]
Rats	1.25	Significantly different from vehicle[10]
Rats	2.5	Significantly different from vehicle[10]
Note: HTR counts can vary significantly based on the specific experimental protocol and observation period.

Table 2: Performance of Automated HTR Detection Methods

Detection Method	Accuracy/Performance Metric	Reference
Magnetometer-based system	High sensitivity and specificity	[8]
DeepLabCut + SimBA (120 fps, 50% resolution)	Precision: 95.45%, Recall: 95.56%, F1 Score: 95.51	[9]
Commercial Software Analysis	94% accuracy vs. visually identified HTRs	[11]
AI-based analysis of magnetometer recordings	Mean error rate of 11.20% with a simplified screening method	[12]

Detailed Experimental Protocols

Protocol: DOI-Induced Head-Twitch Response in Mice

This protocol provides a standardized methodology for inducing and quantifying HTR in mice using the 5-HT2A receptor agonist, DOI.

Materials:

• C57BL/6J mice (male, 10-20 weeks old)[13]

• (±)-2,5-dimethoxy-4-iodoamphetamine (DOI) hydrochloride[2]

• Sterile saline (0.9% NaCl) vehicle

• Observation chambers (e.g., cylindrical arenas)[2]

• Video recording equipment (high frame rate recommended)[2]

• Sound-attenuating chamber (recommended)[5]

Procedure:

• Acclimation: Allow animals to acclimate to the testing room for at least 60 minutes prior to the experiment.[5]

• Habituation: Place each mouse in an individual observation chamber for a 10-15 minute habituation period before drug administration.[5]

• Drug Preparation: Dissolve DOI in sterile saline to the desired concentrations for injection. Prepare a vehicle-only solution (saline) for the control group.

• Administration: Administer DOI or vehicle via subcutaneous (s.c.) or intraperitoneal (i.p.) injection. The volume of injection should be consistent across all animals (e.g., 10 ml/kg).

• Observation and Recording: Immediately after injection, place the mouse back into the observation chamber and begin video recording for a predetermined duration (e.g., 30 minutes).[2]

• Scoring:

  • Manual Scoring: Two trained observers, blind to the treatment conditions, should independently count the number of head twitches from the video recordings.[2] An HTR is defined as a rapid, convulsive, side-to-side rotational movement of the head. The counts from the two observers should be averaged.[2]

  • Automated Scoring: Utilize a validated automated system, such as a magnetometer-based system or video analysis software, to quantify HTRs.[2][7]

• Data Analysis: Analyze the HTR counts using appropriate statistical methods to compare treatment groups.

Visual Guides and Workflows

Diagram 1: HTR Experimental Workflow

References

• 1. Head-twitch response - Wikipedia [en.wikipedia.org]
• 2. Automated Computer Software Assessment of 5-Hydroxytryptamine 2A Receptor-Mediated Head Twitch Responses from Video Recordings of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Head-twitch response in rodents induced by the hallucinogen 2,5-dimethoxy-4-iodoamphetamine: a comprehensive history, a re-evaluation of mechanisms, and its utility as a model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Assessing the effects of 5-HT2A and 5-HT5A receptor antagonists on DOI-induced head-twitch response in male rats using marker-less deep learning algorithms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. scholarscompass.vcu.edu [scholarscompass.vcu.edu]

Technical Support Center: Mebufotenin Benzoate Dose-Response Curve Optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Mebufotenin benzoate (B1203000). The information is designed to address specific issues that may be encountered during the optimization of dose-response curve experiments.

Frequently Asked Questions (FAQs)

Q1: What is Mebufotenin benzoate and what is its primary mechanism of action?

Mebufotenin benzoate, also known by its investigational name BPL-003, is the benzoate salt of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT).[1] It is a psychedelic compound belonging to the tryptamine (B22526) class.[1] Its primary mechanism of action is as a serotonin (B10506) receptor agonist, with a particularly high affinity for the 5-HT1A receptor.[2][3] It also interacts with other serotonin receptors, such as 5-HT2A, though with lower affinity.[2][4]

Q2: What are typical in vitro potency values for the active compound, 5-MeO-DMT?

The in vitro potency of 5-MeO-DMT has been characterized in various assays. It exhibits high affinity for the 5-HT1A receptor, with Ki values typically in the low nanomolar range.[3] Its functional potency (EC50) for G-protein activation is also in the nanomolar range.[5] While it also acts on 5-HT2A receptors, its affinity is considerably lower compared to 5-HT1A receptors.[2][4]

Q3: What are some common challenges when generating a dose-response curve for Mebufotenin benzoate?

Common challenges include:

• High variability between replicates: This can be due to inconsistent cell plating, pipetting errors, or issues with compound solubility.

• Poor curve fit: An incomplete sigmoidal curve may result from an inappropriate dose range (too narrow or not centered around the EC50).

• Low signal-to-noise ratio: This can be caused by suboptimal assay conditions, reagent degradation, or low receptor expression in the cell model.

• Compound instability: Like many small molecules, Mebufotenin benzoate may have limited stability in culture medium over long incubation periods.

Q4: How should I select the appropriate concentration range for my initial dose-response experiment?

Based on published data for 5-MeO-DMT, a good starting point for in vitro functional assays would be a wide concentration range spanning from picomolar to micromolar. A logarithmic serial dilution is recommended to cover several orders of magnitude. This will help in capturing the full sigmoidal dose-response curve and accurately determining the EC50.

Troubleshooting Guides

Issue 1: High Variability in Replicate Wells

Symptoms:

• Large error bars on your dose-response curve.

• Inconsistent results between identical experimental setups.

Potential Cause	Troubleshooting Steps
Inconsistent Cell Plating	Ensure a homogenous cell suspension before and during plating. Use reverse pipetting techniques to minimize variability in the number of cells seeded per well.
Edge Effects	Avoid using the outer wells of the microplate for experimental samples. Fill these wells with sterile media or PBS to create a humidity barrier and minimize evaporation.
Pipetting Inaccuracy	Calibrate pipettes regularly. Use low-retention pipette tips. When preparing serial dilutions, ensure thorough mixing at each step.
Compound Precipitation	Visually inspect drug dilutions for any signs of precipitation. If observed, gentle warming or sonication may help to redissolve the compound. Ensure the final DMSO concentration is consistent and non-toxic (typically ≤ 0.5%).

Issue 2: Poor Sigmoidal Curve Fit

Symptoms:

• The dose-response curve does not plateau at the top or bottom.

• The curve is not symmetrical or has an unusual slope.

• Software fails to calculate an accurate EC50/IC50.

Potential Cause	Troubleshooting Steps
Inappropriate Dose Range	Broaden the range of concentrations tested. If the curve is flat at the top, add higher concentrations. If it is flat at the bottom, add lower concentrations.
Insufficient Data Points	Increase the number of concentrations tested, especially around the expected EC50 value.
Agonist/Antagonist Degradation	Prepare fresh stock solutions and dilutions of Mebufotenin benzoate for each experiment. Avoid repeated freeze-thaw cycles.
Receptor Desensitization	At very high concentrations, some GPCRs can become desensitized, leading to a "hook" effect where the response decreases. If this is suspected, reduce the highest concentrations tested.

Issue 3: Low Assay Signal or "No Response"

Symptoms:

• The response values are very low across all concentrations.

• There is no significant difference between the baseline and the maximum response.

Potential Cause	Troubleshooting Steps
Low Receptor Expression	Use a cell line with a higher expression of the target receptor (e.g., 5-HT1A). Confirm receptor expression using techniques like qPCR or western blotting.
Incorrect Assay Buffer	Ensure the assay buffer composition (pH, ionic strength) is optimal for receptor-ligand binding and cell health.
Suboptimal Incubation Time/Temperature	Optimize the incubation time and temperature to ensure the binding reaction reaches equilibrium and the cellular response has time to develop.
Inactive Compound	Verify the identity and purity of your Mebufotenin benzoate sample. If possible, test a fresh batch from a reputable supplier.
Detection Reagent Issues	Ensure that all detection reagents (e.g., fluorescent dyes, antibodies) are within their expiration date and have been stored correctly.

Data Presentation

The following tables summarize hypothetical in vitro data for the active component of Mebufotenin benzoate, 5-MeO-DMT, at key serotonin receptors. This data is illustrative and may vary depending on the specific experimental conditions.

Table 1: Receptor Binding Affinity (Ki) of 5-MeO-DMT

Receptor Subtype	Radioligand	Tissue/Cell Line	Ki (nM)
5-HT1A	[³H]8-OH-DPAT	Rat Brain Homogenate	3.0 ± 0.2
5-HT2A	[³H]Ketanserin	Human Recombinant	907 ± 170
5-HT2C	[³H]Mesulergine	Rat Choroid Plexus	~1000
5-HT1B	[¹²⁵I]GTI	Rat Striatum	~100
5-HT1D	[³H]GR-127935	Bovine Caudate	~50

Table 2: Functional Potency (EC50) of 5-MeO-DMT

Assay Type	Receptor Target	Cell Line	Measured Response	EC50 (nM)
G-protein Activation	5-HT1A	Recombinant	[³⁵S]GTPγS Binding	~100
Calcium Flux	5-HT2A	HEK293	Intracellular Ca²⁺	1.8 - 3.9
cAMP Inhibition	5-HT1A	CHO-K1	Forskolin-stimulated cAMP	~20

Experimental Protocols

Protocol 1: In Vitro Radioligand Binding Assay for 5-HT1A Receptor

Objective: To determine the binding affinity (Ki) of Mebufotenin benzoate for the human 5-HT1A receptor.

Materials:

• HEK293 cells stably expressing the human 5-HT1A receptor.

• Cell membrane preparation from the above cells.

• Radioligand: [³H]8-OH-DPAT.

• Mebufotenin benzoate.

• Non-specific binding control: 10 µM 5-HT.

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4.

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Prepare serial dilutions of Mebufotenin benzoate in assay buffer.

• In a 96-well plate, add the cell membrane preparation, [³H]8-OH-DPAT (at a concentration close to its Kd), and either assay buffer (for total binding), Mebufotenin benzoate dilutions, or the non-specific binding control.

• Incubate the plate at room temperature for 60 minutes to allow the binding to reach equilibrium.

• Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

• Wash the filters three times with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the specific binding as a function of Mebufotenin benzoate concentration and use non-linear regression to determine the IC50.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: In Vitro Calcium Flux Functional Assay for 5-HT2A Receptor

Objective: To determine the functional potency (EC50) of Mebufotenin benzoate as an agonist at the human 5-HT2A receptor.

Materials:

• HEK293 cells stably expressing the human 5-HT2A receptor.

• Culture Medium: DMEM supplemented with 10% FBS and appropriate selection antibiotics.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Mebufotenin benzoate.

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• 96- or 384-well black, clear-bottom microplates.

• Fluorescence plate reader with an injection system.

Procedure:

• Seed the HEK293-h5-HT2A cells into the microplates and culture overnight to form a confluent monolayer.

• Remove the culture medium and load the cells with the calcium-sensitive dye in assay buffer for 1 hour at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Prepare serial dilutions of Mebufotenin benzoate in assay buffer.

• Place the plate in the fluorescence plate reader and begin recording baseline fluorescence.

• Using the instrument's injector, add the Mebufotenin benzoate dilutions to the wells.

• Continue to record the fluorescence intensity for several minutes to capture the peak response.

• Determine the peak fluorescence response for each well.

• Plot the change in fluorescence against the log concentration of Mebufotenin benzoate.

• Fit the data to a four-parameter logistic equation to determine the EC50 value.

Mandatory Visualizations

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. 5-MeO-DMT - Wikipedia [en.wikipedia.org]
• 3. A narrative synthesis of research with 5-MeO-DMT - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-activity relationships of serotonergic 5-MeO-DMT derivatives: insights into psychoactive and thermoregulatory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Psychedelic 5-Methoxy-N,N-dimethyltryptamine: Metabolism, Pharmacokinetics, Drug Interactions, and Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and characterizing Mebufotenin benzoate impurities

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Mebufotenin benzoate (B1203000). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the potential impurities associated with Mebufotenin benzoate?

A1: Impurities in Mebufotenin benzoate can originate from the synthesis process of both Mebufotenin (5-MeO-DMT) and benzoic acid, as well as from degradation of the final drug substance.

• Process-Related Impurities (Mebufotenin): Based on the synthesis of related tryptamines, potential impurities include:

  • N-oxide: An oxidation product of the tertiary amine.

  • N-methyltryptamine (NMT) and Tryptamine (B22526): Incomplete methylation during synthesis.

  • β-carboline derivatives: Formed through a Pictet-Spengler reaction with residual formaldehyde (B43269) from the methylation step. An example is 2-methyl-6-methoxy-1,2,3,4-tetrahydro-β-carboline.

• Process-Related Impurities (Benzoic Acid): The synthesis of benzoic acid can introduce impurities such as:

  • Benzaldehyde

  • Benzyl alcohol

  • Benzyl benzoate

• Degradation Products: Forced degradation studies on similar tryptamine compounds suggest that Mebufotenin benzoate may degrade under certain conditions. Potential degradation products could arise from:

  • Oxidation: Leading to the formation of the N-oxide and other oxidative products.

  • Hydrolysis: While the benzoate salt is generally stable, extreme pH conditions could potentially affect the integrity of the molecule.

  • Photodegradation: Exposure to light may lead to the formation of colored degradants.

Q2: What is a suitable analytical technique for identifying and quantifying Mebufotenin benzoate and its impurities?

A2: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most common and effective technique for purity assessment and quantification of Mebufotenin benzoate and its related substances. For structural elucidation of unknown impurities, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and ability to provide molecular weight and fragmentation information.

Q3: How can I confirm the identity of a suspected impurity?

A3: The identity of an impurity can be confirmed by a combination of techniques:

• LC-MS/MS: Provides the molecular weight and fragmentation pattern of the impurity, which can be used to propose a structure.

• Co-injection: Spiking the sample with a synthesized reference standard of the suspected impurity. A single, sharp peak confirms the identity.

• Nuclear Magnetic Resonance (NMR) spectroscopy: If the impurity can be isolated in sufficient quantity and purity, NMR provides definitive structural information.

Troubleshooting Guides

This section provides solutions to common problems encountered during the HPLC analysis of Mebufotenin benzoate.

Table 1: HPLC Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No peaks or very small peaks	1. Injector malfunction. 2. Detector issue (e.g., lamp off). 3. Sample degradation. 4. Incorrect mobile phase composition.	1. Check the injector for blockages or leaks. 2. Ensure the detector lamp is on and has sufficient energy. 3. Prepare a fresh sample and standard. 4. Verify the mobile phase preparation and composition.
Peak fronting or tailing	1. Column overload. 2. Inappropriate mobile phase pH. 3. Column degradation. 4. Interfering compounds.	1. Dilute the sample. 2. Adjust the mobile phase pH to ensure the analyte is in a single ionic form. For tryptamines, a slightly acidic pH (e.g., 3-5) is often optimal. 3. Replace the column. 4. Optimize the gradient to separate the interfering peak.
Ghost peaks	1. Contamination in the mobile phase or system. 2. Carryover from a previous injection.	1. Use fresh, high-purity solvents and additives for the mobile phase. Flush the system thoroughly. 2. Implement a needle wash step in the injection sequence. Inject a blank solvent run to check for carryover.
Fluctuating baseline	1. Air bubbles in the pump or detector. 2. Inadequate mobile phase mixing. 3. Pump malfunction. 4. Column temperature fluctuations.	1. Degas the mobile phase. Purge the pump to remove air bubbles. 2. Premix the mobile phase or ensure the online mixer is functioning correctly. 3. Check pump seals and check valves for wear. 4. Use a column oven to maintain a stable temperature.
Drifting retention times	1. Change in mobile phase composition. 2. Column equilibration issues. 3. Leak in the system. 4. Inconsistent column temperature.	1. Prepare fresh mobile phase. Ensure solvent proportions are accurate. 2. Ensure the column is fully equilibrated with the mobile phase before injection. 3. Check all fittings for leaks. 4. Use a column oven.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Mebufotenin Benzoate

This protocol provides a general framework for a stability-indicating HPLC method. Method optimization and validation are required for specific applications.

• Chromatographic System:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 90% B

    • 25-30 min: 90% B

    • 30.1-35 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 225 nm and 280 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Standard Solution: Prepare a stock solution of Mebufotenin benzoate reference standard in methanol (B129727) (e.g., 1 mg/mL). Dilute with mobile phase A to the desired concentration (e.g., 0.1 mg/mL).

  • Sample Solution: Prepare the sample in methanol or a mixture of methanol and water to a similar concentration as the standard solution.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method.

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 80 °C for 2 hours. Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and heat at 80 °C for 2 hours. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Treat the sample with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105 °C for 24 hours. Dissolve in the mobile phase for analysis.

• Photodegradation: Expose the sample solution to UV light (e.g., 254 nm) for 24 hours.

Visualizations

Diagram 1: General Workflow for Impurity Identification

Caption: Workflow for the identification and confirmation of an unknown impurity.

Diagram 2: Potential Degradation Pathways of Mebufotenin

Caption: Potential degradation pathways for the Mebufotenin moiety.

Reference Data & Comparative Studies

A Preclinical Showdown: Mebufotenin Benzoate (5-MeO-DMT) vs. Psilocybin

A Comparative Guide for Researchers and Drug Development Professionals

In the rapidly advancing landscape of psychedelic research for therapeutic applications, a nuanced understanding of the preclinical profiles of lead candidates is paramount. This guide provides an objective, data-driven comparison of two prominent tryptamines: Mebufotenin benzoate, a salt form of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), and psilocybin. By examining their distinct pharmacological and behavioral characteristics in established preclinical models, this document aims to equip researchers, scientists, and drug development professionals with the critical information needed to inform their research and development strategies.

At a Glance: Key Preclinical Distinctions

Feature	Mebufotenin (5-MeO-DMT)	Psilocybin (metabolizes to Psilocin)
Primary Receptor Target	High affinity for 5-HT1A, also a 5-HT2A agonist	Primary agonist at 5-HT2A receptors
In Vivo Psychedelic-like Activity (Head-Twitch Response)	Induces a rapid onset, shorter duration response	Induces a longer-lasting response
Discriminative Stimulus Effects	Primarily mediated by 5-HT1A receptor activation	Primarily mediated by 5-HT2A receptor activation

In Vitro Pharmacology: A Tale of Two Receptors

The foundational differences between Mebufotenin (5-MeO-DMT) and psilocybin's active metabolite, psilocin, emerge at the receptor level. While both compounds interact with serotonin (B10506) receptors, their affinity and functional potency profiles show significant divergence, particularly in their preference for the 5-HT1A and 5-HT2A receptor subtypes.

Receptor Binding Affinity (Ki)

The binding affinity of a compound to a receptor, represented by the inhibition constant (Ki), indicates the concentration of the compound required to occupy 50% of the receptors. A lower Ki value signifies a higher binding affinity.

Compound	5-HT1A Ki (nM)	5-HT2A Ki (nM)
5-MeO-DMT	~1.9 - 29[1]	~100 - 1000+[1]
Psilocin	~100 - 250[1]	~10 - 50[1]

Note: The data presented is a synthesis of values from multiple sources and should be considered representative. Experimental conditions can influence these values.

This data clearly illustrates that 5-MeO-DMT possesses a significantly higher affinity for the 5-HT1A receptor compared to the 5-HT2A receptor.[2][3][4] Conversely, psilocin demonstrates a preferential affinity for the 5-HT2A receptor.

In Vitro Functional Potency (EC50)

Functional assays, such as calcium flux assays, measure the concentration of a compound required to elicit a half-maximal response at a given receptor (EC50). A lower EC50 value indicates greater potency.

Compound	5-HT2A EC50 (nM)
5-MeO-DMT	~1.8 - 3.87[1]
Psilocin	~5 - 20[1]

Note: The data presented is a synthesis of values from multiple sources and should be considered representative. Experimental conditions can influence these values.

Despite its lower binding affinity for the 5-HT2A receptor compared to psilocin, 5-MeO-DMT demonstrates high potency in functional assays at this receptor, suggesting it is an efficacious agonist.

Experimental Protocols: In Vitro Assays

Radioligand Binding Assay (for Ki determination):

This assay measures the ability of a test compound to displace a radiolabeled ligand from its target receptor. Cell membranes expressing the receptor of interest (e.g., human recombinant 5-HT1A or 5-HT2A) are incubated with a specific radioligand (e.g., [³H]8-OH-DPAT for 5-HT1A, [³H]ketanserin for 5-HT2A) and varying concentrations of the test compound. The amount of radioactivity bound to the membranes is then measured, and the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

Calcium Flux Assay (for EC50 determination):

This functional assay is used to determine the potency of an agonist at a G-protein coupled receptor (GPCR) that signals through the release of intracellular calcium, such as the 5-HT2A receptor. Cells stably expressing the target receptor are loaded with a calcium-sensitive fluorescent dye. The baseline fluorescence is measured, and then the test compound is added at various concentrations. The increase in intracellular calcium upon receptor activation leads to an increase in fluorescence, which is measured using a fluorometric imaging plate reader. The EC50 value is the concentration of the compound that produces 50% of the maximal response.

In Vivo Behavioral Models: Translating Receptor Activity to Whole-Organism Effects

Animal behavioral models are crucial for understanding the potential psychoactive effects and mechanisms of action of novel compounds. The head-twitch response (HTR) and drug discrimination paradigms are two of the most widely used assays to characterize psychedelic-like effects in rodents.

Head-Twitch Response (HTR)

The HTR is a rapid, side-to-side head movement in rodents that is considered a behavioral proxy for 5-HT2A receptor activation and potential hallucinogenic activity in humans.

A direct comparison in mice revealed that while both 5-MeO-DMT and psilocybin induce a dose-dependent increase in the head-twitch response, their temporal profiles are markedly different.[5][6] 5-MeO-DMT elicits a significantly briefer HTR duration compared to psilocybin at all tested doses.[5][6] For instance, the peak of the HTR for 5-MeO-DMT lasted approximately 4-5 minutes, whereas for psilocybin, it was around 14 minutes.[6] A dose of 20 mg/kg of 5-MeO-DMT was found to induce a comparable total number of head twitches to 1 mg/kg of psilocybin.[5]

Experimental Protocols: Head-Twitch Response (HTR)

Male C57BL/6J mice are often used for this assay. A small magnet is affixed to the ear of the mouse. The animal is then placed in a cylindrical enclosure surrounded by a magnetometer coil. Following administration of the test compound (e.g., intraperitoneally), the number of head twitches is recorded over a specified period. The rapid rotational movement of the head induces a detectable change in the magnetic field, which is registered by the magnetometer, allowing for automated and precise quantification of the HTR.

Drug Discrimination

The drug discrimination paradigm is a sophisticated behavioral assay that assesses the interoceptive (subjective) effects of a drug. Animals are trained to recognize the effects of a specific drug and to make a differential response (e.g., pressing one of two levers) to receive a reward.

Studies in rats have shown that the discriminative stimulus effects of psilocybin are primarily mediated by the 5-HT2A receptor.[7][8] In contrast, the discriminative cue of 5-MeO-DMT is predominantly mediated by the 5-HT1A receptor.[7][8] This further highlights the fundamental difference in the in vivo pharmacology of these two compounds.

Experimental Protocols: Drug Discrimination

Rats are trained in operant conditioning chambers equipped with two levers. On days when the training drug (e.g., psilocybin or 5-MeO-DMT) is administered, responses on one lever are reinforced with a food pellet, while responses on the other lever have no consequence. On days when the vehicle (saline) is administered, responses on the alternate lever are reinforced. This training continues until the rats reliably press the correct lever based on whether they received the drug or vehicle. Once the discrimination is established, test sessions are conducted where novel compounds or different doses of the training drug are administered to see which lever the animal predominantly presses, indicating whether the test drug produces subjective effects similar to the training drug.

Visualizing the Pathways and Processes

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the key signaling pathway and experimental workflows.

Caption: 5-HT2A Receptor Signaling Pathway.

Caption: Head-Twitch Response (HTR) Experimental Workflow.

Caption: Drug Discrimination Experimental Paradigm.

Conclusion

The preclinical data reveals a distinct pharmacological and behavioral dichotomy between Mebufotenin (5-MeO-DMT) and psilocybin. Psilocybin's profile is characterized by a primary interaction with the 5-HT2A receptor, leading to a prolonged head-twitch response in rodents. In contrast, Mebufotenin (5-MeO-DMT) exhibits a higher affinity for the 5-HT1A receptor, which appears to drive its discriminative stimulus effects, and produces a more transient HTR. These fundamental differences in their preclinical profiles are critical for understanding their unique mechanisms of action and for guiding the development of novel therapeutics targeting specific psychiatric conditions. Further research is warranted to fully elucidate the downstream consequences of these distinct receptor interactions and their implications for therapeutic efficacy and safety.

References

• 1. benchchem.com [benchchem.com]
• 2. The clinical pharmacology and potential therapeutic applications of 5‐methoxy‐N,N‐dimethyltryptamine (5‐MeO‐DMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A narrative synthesis of research with 5-MeO-DMT - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-activity relationships of serotonergic 5-MeO-DMT derivatives: insights into psychoactive and thermoregulatory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-MeO-DMT modifies innate behaviors and promotes structural neural plasticity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. psypost.org [psypost.org]
• 7. Pharmacological characterisation of psilocybin and 5-MeO-DMT discriminative cues in the rat and their translational value for identifying novel psychedelics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Mebufotenin: A Comparative Analysis of 5-HT1A and 5-HT2A Receptor Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the activation of serotonin (B10506) 5-HT1A and 5-HT2A receptors by Mebufotenin (also known as 5-methoxy-N,N-dimethyltryptamine or 5-MeO-DMT). The objective is to present a comprehensive overview of its binding affinity and functional potency at these two key serotonergic receptors, supported by experimental data and detailed methodologies.

Mebufotenin is a naturally occurring psychedelic tryptamine (B22526) that has garnered significant interest for its potential therapeutic applications, particularly in the context of neuropsychiatric disorders.[1] Its pharmacological effects are primarily mediated through its interaction with serotonin receptors. Understanding its differential activity at the 5-HT1A and 5-HT2A subtypes is crucial for elucidating its mechanism of action and guiding drug development efforts. While Mebufotenin is known to be a potent agonist at the 5-HT1A receptor, its metabolite, bufotenine, is a 5-HT2A agonist.[2]

Quantitative Comparison of Receptor Activation

The following tables summarize the binding affinity (Ki) and functional potency (EC50) of Mebufotenin at human 5-HT1A and 5-HT2A receptors. It is important to note that values can vary between studies due to differences in experimental conditions, such as radioligands used, cell lines, and assay techniques.

Table 1: Binding Affinity (Ki) of Mebufotenin at 5-HT1A and 5-HT2A Receptors

Receptor	Test Compound	Radioligand	Cell Line/Tissue	Ki (nM)	Reference
5-HT1A	5-MeO-DMT	[³H]8-OH-DPAT	Human recombinant	~1.9 - 29	[3]
5-HT1A	5-MeO-DMT	Not Specified	Not Specified	< 10	[2]
5-HT2A	5-MeO-DMT	[³H]ketanserin	Human recombinant	~100 - 1000+	[3]
5-HT2A	5-MeO-DMT	Not Specified	Not Specified	> 1000	[2]

Table 2: Functional Potency (EC50) and Efficacy (Emax) of Mebufotenin at 5-HT1A and 5-HT2A Receptors

Receptor	Assay Type	Test Compound	EC50 (nM)	Emax (%)	Reference
5-HT1A	cAMP Inhibition	5-MeO-DMT	Data not available	Data not available
5-HT2A	Calcium Mobilization	5-MeO-DMT	~1.8 - 3.87	Not Specified	[3]
5-HT2A	Calcium Mobilization	5-MeO-MiPT	263.5	Full Agonist	[2]
5-HT2A	Calcium Mobilization	5-MeO-AMT	4.665	Full Agonist	[2]

Signaling Pathways

The activation of 5-HT1A and 5-HT2A receptors by Mebufotenin initiates distinct intracellular signaling cascades.

5-HT1A Receptor Signaling Pathway

Activation of the 5-HT1A receptor, a G-protein coupled receptor (GPCR), leads to the coupling of inhibitory G-proteins (Gi/o).[4] This inhibits the enzyme adenylyl cyclase, resulting in a decrease in the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[4]

5-HT2A Receptor Signaling Pathway

The 5-HT2A receptor is coupled to the Gq/11 signaling pathway.[5] Upon activation, it stimulates phospholipase C (PLC), which leads to the production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG).[5] IP3 then triggers the release of intracellular calcium.[5]

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the binding affinity and functional activity of Mebufotenin at 5-HT1A and 5-HT2A receptors.

General Experimental Workflow

Radioligand Binding Assay (for Ki determination)

Objective: To determine the binding affinity (Ki) of Mebufotenin for the 5-HT1A and 5-HT2A receptors.

Materials:

• Cell membranes from cells stably expressing the human 5-HT1A or 5-HT2A receptor.[6]

• Radioligand: [³H]8-OH-DPAT for 5-HT1A or [³H]ketanserin for 5-HT2A.[3]

• Mebufotenin (test compound).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgSO4, 0.5 mM EDTA, pH 7.4).

• 96-well filter plates.

• Scintillation counter.

Procedure:

• Membrane Preparation: Cell membranes expressing the receptor of interest are prepared through homogenization and centrifugation.[7]

• Assay Setup: In a 96-well plate, cell membranes are incubated with a fixed concentration of the radioligand and varying concentrations of Mebufotenin.[7]

• Incubation: The plate is incubated to allow the binding to reach equilibrium.[7]

• Filtration: The contents of each well are rapidly filtered through a glass fiber filter plate to separate bound from unbound radioligand. The filters are then washed with ice-cold buffer.[7]

• Counting: Scintillation fluid is added to the dried filters, and the radioactivity is measured using a scintillation counter.[7]

• Data Analysis: The concentration of Mebufotenin that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.[3]

cAMP Inhibition Assay (for 5-HT1A Functional Activity)

Objective: To measure the ability of Mebufotenin to inhibit adenylyl cyclase activity via the 5-HT1A receptor.[8]

Materials:

• CHO-K1 or HEK293 cells stably expressing the human 5-HT1A receptor.[8]

• Forskolin (an adenylyl cyclase activator).

• Mebufotenin (test compound).

• cAMP detection kit (e.g., HTRF, AlphaScreen).

• 384-well white microplates.

Procedure:

• Cell Plating: Cells are seeded into 384-well plates and incubated overnight.

• Compound Addition: Cells are pre-incubated with varying concentrations of Mebufotenin.

• Stimulation: Forskolin is added to all wells (except the basal control) to stimulate cAMP production.[4]

• Lysis and Detection: The cells are lysed, and the intracellular cAMP levels are measured using a suitable detection kit according to the manufacturer's protocol.[8]

• Data Analysis: The inhibition of forskolin-stimulated cAMP production is plotted against the log concentration of Mebufotenin to determine the EC50 and Emax values.[8]

Calcium Flux Assay (for 5-HT2A Functional Activity)

Objective: To measure the increase in intracellular calcium concentration in response to 5-HT2A receptor activation by Mebufotenin.[5]

Materials:

• HEK293 or CHO cells stably expressing the human 5-HT2A receptor.[5]

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[9]

• Mebufotenin (test compound).

• Assay buffer.

• Fluorescence plate reader.

Procedure:

• Cell Plating: Cells are seeded into a 96-well plate and incubated.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye.[9]

• Compound Addition: Varying concentrations of Mebufotenin are added to the wells.

• Fluorescence Measurement: The plate is placed in a fluorescence plate reader, and baseline fluorescence is measured. The change in fluorescence intensity is monitored over time after the addition of Mebufotenin.[9]

• Data Analysis: The peak fluorescence response is plotted against the log concentration of Mebufotenin to determine the EC50 and Emax values.[6]

References

• 1. Neurochemical pharmacology of psychoactive substituted N-benzylphenethylamines: high potency agonists at 5-HT2A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eu-st01.ext.exlibrisgroup.com [eu-st01.ext.exlibrisgroup.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Validation of Behavioral Assays for Mebufotenin Benzoate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of key behavioral assays for validating the preclinical effects of Mebufotenin benzoate (B1203000), a salt form of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT). The performance of Mebufotenin benzoate's active compound, 5-MeO-DMT, is compared with other psychedelic compounds, namely psilocybin and the rapid-acting antidepressant ketamine, supported by experimental data from rodent models.

Introduction

Mebufotenin benzoate (BPL-003) is under clinical investigation for treatment-resistant depression.[1] Its primary active moiety, 5-MeO-DMT, is a potent psychedelic that acts as a serotonin (B10506) receptor modulator, with high affinity for the 5-HT1A receptor and also activity at the 5-HT2A receptor. Validating its behavioral effects in preclinical models is crucial for understanding its therapeutic potential and underlying mechanisms. This guide focuses on three key behavioral assays: the Head-Twitch Response (HTR), the Forced Swim Test (FST), and the Sucrose (B13894) Preference Test (SPT).

Comparative Data on Behavioral Assays

The following tables summarize quantitative data from preclinical studies on 5-MeO-DMT, psilocybin, and ketamine in the head-twitch response, forced swim test, and sucrose preference test.

Head-Twitch Response (HTR)

The HTR in rodents is a rapid head movement that is considered a reliable behavioral proxy for 5-HT2A receptor activation and has high predictive validity for psychedelic effects in humans.[2][3]

Compound	Species	Dose Range	Peak Response	Duration of Action	Key Findings
5-MeO-DMT	Mouse	5 - 40 mg/kg (i.p.)	Dose-dependent increase in head twitches.	Shorter duration than psilocybin at all tested doses.[4][5]	Elicits a robust HTR, indicating 5-HT2A receptor engagement.
Psilocybin (active metabolite: Psilocin)	Mouse	0.3 - 4.8 mg/kg (psilocin)	Inverted U-shaped dose-response, with maximal effects around 0.6-2.4 mg/kg.[2]	Longer duration compared to 5-MeO-DMT.[4]	Consistently induces HTR, serving as a positive control for psychedelic activity.
Ketamine	Mouse	4 mg/kg	Significantly reduced quipazine-induced head twitches.[6]	Not applicable (antagonistic effect shown).	Does not typically induce HTR on its own; may modulate serotonergic pathways.

Forced Swim Test (FST)

The FST is a widely used assay to screen for potential antidepressant effects. A decrease in immobility time is interpreted as an antidepressant-like response.

Compound	Species	Dose	Effect on Immobility	Key Findings
5-MeO-DMT	Mouse	Not specified	Antidepressant-like effects are abolished by 5-HT2A receptor blockade.	Suggests that the antidepressant effects of 5-MeO-DMT are, at least in part, mediated by the 5-HT2A receptor.
Psilocybin	Mouse	1.5 mg/kg	Decreased immobility time.	Demonstrates antidepressant-like effects in this model.[7]
Ketamine	Mouse	10 mg/kg	Decreased immobility in chronically stressed mice.[8][9]	Exhibits rapid antidepressant-like effects, particularly in stress-related models.

Sucrose Preference Test (SPT)

The SPT is an assay for anhedonia, a core symptom of depression. An increase in the preference for a sucrose solution over water in stressed animals suggests an antidepressant or anti-anhedonic effect.

Compound	Species	Dose	Effect on Sucrose Preference	Key Findings
5-MeO-DMT	Mouse	Not specified	Potential therapeutic effects have been demonstrated using this assay.[4]	Further quantitative studies are needed to establish a clear dose-response relationship.
Psilocybin	Mouse	1 mg/kg	Reversed anhedonic responses in chronically stressed mice.[5]	The anti-anhedonic effect was not blocked by a 5-HT2A antagonist, suggesting involvement of other mechanisms.[5]
Ketamine	Mouse	Not specified	Increased sucrose preference in chronically stressed mice.[10]	Effectively reverses stress-induced anhedonia.

Experimental Protocols

Head-Twitch Response (HTR) Assay

Objective: To quantify the frequency of head twitches as a measure of 5-HT2A receptor activation.

Apparatus: A cylindrical observation chamber. A magnetometer system can be used for automated detection, where a small magnet is affixed to the mouse's head.

Procedure:

• Habituation: Mice are habituated to the observation chamber for at least 30 minutes before drug administration.

• Drug Administration: The test compound (e.g., 5-MeO-DMT, psilocybin) or vehicle is administered, typically via intraperitoneal (i.p.) injection.

• Observation: Immediately after injection, the number of head twitches is counted for a defined period (e.g., 30-60 minutes). A head twitch is characterized as a rapid, side-to-side rotational movement of the head.

• Data Analysis: The total number of head twitches is recorded for each animal and compared across treatment groups.

Forced Swim Test (FST)

Objective: To assess antidepressant-like activity by measuring the duration of immobility in an inescapable water tank.

Apparatus: A transparent cylindrical tank (e.g., 30 cm height x 20 cm diameter) filled with water (23-25°C) to a depth where the mouse cannot touch the bottom.

Procedure:

• Pre-test (optional but common for rats): On the first day, animals are placed in the water tank for a 15-minute session.

• Test Session: 24 hours after the pre-test (or as a single session for mice), animals are placed in the water tank for a 6-minute session.

• Behavioral Scoring: The duration of immobility (floating with only minimal movements to keep the head above water) is recorded, typically during the last 4 minutes of the test.

• Data Analysis: The immobility time is compared between drug-treated and vehicle-treated groups. A significant reduction in immobility is indicative of an antidepressant-like effect.

Sucrose Preference Test (SPT)

Objective: To measure anhedonia by assessing the preference for a sweetened solution over plain water.

Procedure:

• Habituation: Mice are habituated to two drinking bottles in their home cage for several days.

• Baseline Measurement: For 24-48 hours, mice are given a choice between two bottles of water to measure any baseline side preference.

• Test Session: Mice are presented with two bottles: one containing a 1-2% sucrose solution and the other containing water. The position of the bottles is switched daily to avoid place preference.

• Measurement: The consumption of each liquid is measured daily by weighing the bottles.

• Data Analysis: Sucrose preference is calculated as a percentage: (sucrose intake / total fluid intake) x 100. A decrease in sucrose preference in a stress model and its reversal by a test compound indicates an anti-anhedonic effect.

Visualizations

Signaling Pathway of Serotonergic Psychedelics

Caption: Simplified signaling pathway of serotonergic psychedelics like 5-MeO-DMT.

Experimental Workflow for Head-Twitch Response (HTR) Assay

References

• 1. Head-twitch response - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. sygnaturediscovery.com [sygnaturediscovery.com]
• 4. 5-MeO-DMT modifies innate behaviors and promotes structural neural plasticity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Harnessing psilocybin: antidepressant-like behavioral and synaptic actions of psilocybin are independent of 5-HT2R activation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Ethopharmacological evaluation of antidepressant-like effect of serotonergic psychedelics in C57BL/6J male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stress-sensitive antidepressant-like effects of ketamine in the mouse forced swim test | PLOS One [journals.plos.org]
• 9. Stress-sensitive antidepressant-like effects of ketamine in the mouse forced swim test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. news-medical.net [news-medical.net]

A Comparative Analysis of Mebufotenin Benzoate and SSRIs in Preclinical Models of Depression

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antidepressant drug discovery, the exploration of novel mechanisms of action beyond the classic monoamine hypothesis is a critical priority. This guide provides a comprehensive comparison of Mebufotenin benzoate (B1203000) (a salt form of 5-methoxy-N,N-dimethyltryptamine or 5-MeO-DMT), a psychedelic compound with rapid-acting antidepressant potential, and Selective Serotonin (B10506) Reuptake Inhibitors (SSRIs), the first-line treatment for major depressive disorder for several decades. This comparison is based on available data from animal models of depression, focusing on behavioral outcomes, underlying neurobiological mechanisms, and experimental protocols.

At a Glance: Mebufotenin Benzoate vs. SSRIs

Feature	Mebufotenin Benzoate (5-MeO-DMT)	Selective Serotonin Reuptake Inhibitors (SSRIs)
Primary Mechanism	Agonist at serotonin 5-HT2A and 5-HT1A receptors.	Selective inhibition of the serotonin transporter (SERT).
Onset of Action	Rapid (within hours to days).	Delayed (weeks to months).
Therapeutic Approach	Psychedelic-assisted therapy, often single or limited doses.	Chronic, daily administration.
Key Cellular Effects	Promotes synaptogenesis and neurogenesis.	Promotes neurogenesis with chronic administration.
Animal Model Efficacy	Evidence of antidepressant-like effects in the Forced Swim Test.	Well-established efficacy in various models (FST, CUMS).

Behavioral Efficacy in Animal Models

The antidepressant potential of novel compounds is initially assessed in a variety of animal models that aim to replicate aspects of the depressive phenotype. The most common of these are the Forced Swim Test (FST), which assesses behavioral despair, and the Chronic Unpredictable Mild Stress (CUMS) model, which induces a state of anhedonia, a core symptom of depression.

Forced Swim Test (FST)

The FST is a widely used screening tool for antidepressants. A reduction in the time an animal spends immobile is interpreted as an antidepressant-like effect.

Quantitative Comparison of Immobility Time in the Forced Swim Test

Compound	Animal Model	Dose	Route of Admin.	% Decrease in Immobility Time (Mean ± SEM)	Citation
Mebufotenin Benzoate	Not available	Not available	Not available	Data not available in a directly comparable format
(as 5-MeO-DMT)
Fluoxetine	Mice	1.0 mg/kg	i.p.	Significant but not quantified	[1]
10 mg/kg	i.p.	~25%	[1]
20 mg/kg	i.p.	~40%	[1]
Sertraline	Rats	10 mg/kg	i.p.	Significant decrease	[2]
40 mg/kg	i.p.	Significant decrease	[2]

Note: Direct quantitative comparison for Mebufotenin benzoate is challenging due to a lack of standardized, publicly available dose-response data on immobility time. Research indicates its antidepressant-like effects are mediated by 5-HT2A receptors.

Chronic Unpredictable Mild Stress (CUMS) and Sucrose (B13894) Preference Test (SPT)

The CUMS model is considered to have higher face and predictive validity for depression. Anhedonia is measured by a decrease in the consumption of a palatable sucrose solution, which can be reversed by effective antidepressant treatment.

Quantitative Comparison of Sucrose Preference in the CUMS Model

Compound	Animal Model	Treatment Duration	Dose	% Increase in Sucrose Preference (Mean ± SEM)	Citation
Mebufotenin Benzoate	Not available	Not available	Not available	Data not available
(as 5-MeO-DMT)
Citalopram	Mice	4 weeks	15 mg/kg/day (in drinking water)	Significantly increased in anhedonic mice	[3][4]
Paroxetine	Mice	2 weeks (after 3 weeks of CMS)	Not specified	Reversed CMS-induced anhedonia	[5]

Note: There is a lack of published data on the effects of Mebufotenin benzoate in the CUMS model and its impact on sucrose preference.

Mechanisms of Action: A Tale of Two Pathways

The distinct therapeutic profiles of Mebufotenin benzoate and SSRIs stem from their fundamentally different mechanisms of action at the molecular and cellular levels.

Mebufotenin Benzoate: A Psychedelic Pathway to Neuroplasticity

Mebufotenin benzoate's primary targets are the serotonin 5-HT2A and 5-HT1A receptors. Its psychedelic and potential antidepressant effects are believed to be primarily mediated through the 5-HT2A receptor signaling cascade.

Mebufotenin benzoate signaling pathway.

SSRIs: Modulating Serotonin Levels to Induce Gradual Change

SSRIs act by selectively blocking the serotonin transporter (SERT), leading to an increase in the synaptic concentration of serotonin. This initial action triggers a cascade of downstream adaptive changes, including alterations in receptor sensitivity and increased neurogenesis, which are thought to contribute to their therapeutic effects over time.

SSRI mechanism of action.

Experimental Protocols

Reproducibility and standardization of experimental protocols are paramount in preclinical research. Below are detailed methodologies for the key experiments cited in this guide.

Forced Swim Test (FST) Protocol (Mice)

Forced Swim Test experimental workflow.

Detailed Steps:

• Apparatus: A transparent cylindrical container (e.g., 20 cm in diameter, 30 cm high) is filled with water (23-25°C) to a depth of 15 cm, preventing the mouse from touching the bottom or escaping.

• Acclimation: Animals are brought to the testing room at least one hour before the experiment to minimize stress from transportation.

• Drug Administration: The test compound (Mebufotenin benzoate or SSRI) or vehicle is administered at a predetermined time before the test (e.g., 30-60 minutes for acute administration).

• Test Procedure: Each mouse is gently placed into the water-filled cylinder for a 6-minute session.

• Behavioral Scoring: The session is typically recorded, and the last 4 minutes are scored by a trained observer, blind to the treatment conditions, for the duration of immobility (floating with only minor movements to keep the head above water), swimming, and climbing.

Chronic Unpredictable Mild Stress (CUMS) Protocol (Rodents)

Chronic Unpredictable Mild Stress workflow.

Detailed Steps:

• Baseline Measurement: Before the stress period, a baseline sucrose preference is established for each animal.

• Stress Regimen: For a period of 4 to 8 weeks, animals are subjected to a series of mild, unpredictable stressors on a daily basis. Examples of stressors include:

  • Damp bedding

  • Cage tilt (45 degrees)

  • Reversal of the light/dark cycle

  • Confinement to a small tube

  • Social isolation or crowding

• Drug Administration: During the CUMS protocol, animals receive daily administration of the test compound or vehicle.

• Sucrose Preference Test (SPT): Anhedonia is assessed weekly. Animals are typically deprived of food and water for a period (e.g., 12-24 hours) and then presented with two pre-weighed bottles, one containing water and the other a 1% sucrose solution. After a set period (e.g., 1-24 hours), the bottles are re-weighed to determine the consumption of each liquid. Sucrose preference is calculated as: (sucrose intake / (sucrose intake + water intake)) * 100.

Conclusion and Future Directions

The preclinical data available to date suggests that Mebufotenin benzoate and SSRIs represent two distinct therapeutic strategies for depression. SSRIs, with their well-established, albeit delayed, efficacy in animal models and clinical practice, work through the gradual modulation of the serotonin system. In contrast, Mebufotenin benzoate shows promise as a rapid-acting agent that may exert its effects by promoting structural and functional neuroplasticity.

A significant gap in the current understanding is the lack of direct, head-to-head comparative studies in standardized animal models. Future research should aim to:

• Conduct dose-response studies of Mebufotenin benzoate in the FST and CUMS models to provide quantitative data on its behavioral effects.

• Directly compare the efficacy and time course of Mebufotenin benzoate with a standard SSRI in the same study.

• Further elucidate the downstream molecular pathways activated by Mebufotenin benzoate that lead to its observed effects on neuroplasticity.

Such studies will be invaluable for drug development professionals in positioning this novel psychedelic compound within the evolving landscape of antidepressant therapeutics.

References

• 1. Frontiers | Multifaceted Regulations of the Serotonin Transporter: Impact on Antidepressant Response [frontiersin.org]
• 2. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential [escholarship.org]
• 4. 5-HT1A Receptor Function in Major Depressive Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The 5-HT1A Receptor: A Signaling Hub Linked to Emotional Balance - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Mebufotenin Benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Diode-Array Detection (DAD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of Mebufotenin benzoate (B1203000) and related bufadienolides. The information presented is based on published experimental data for compounds structurally similar to Mebufotenin benzoate, offering a framework for analytical method selection and cross-validation.

The accurate quantification of active pharmaceutical ingredients (APIs) like Mebufotenin benzoate, a cardiac glycoside, is critical in drug development. Both HPLC and LC-MS/MS are powerful analytical techniques for this purpose, each with distinct advantages and limitations. This guide will delve into a comparative analysis of these methods, supported by detailed experimental protocols and performance data.

Comparison of Analytical Method Performance

The choice between HPLC and LC-MS/MS for the quantification of Mebufotenin benzoate depends on the specific requirements of the analysis, such as the need for high sensitivity, selectivity, or throughput. Below is a summary of typical performance characteristics for each method based on the analysis of related bufadienolides.

Table 1: Comparison of HPLC-UV/DAD and LC-MS/MS for Bufadienolide Analysis

Parameter	HPLC-UV/DAD	LC-MS/MS
Linearity (R²)	> 0.999	> 0.99
Limit of Detection (LOD)	~1 ng	As low as 0.5 pg on-column
Limit of Quantification (LOQ)	4.0 - 7.4 µg/mL	As low as 3.14 pg on-column
Accuracy (% Recovery)	86% - 111%	Within 15% of nominal concentration
Precision (%RSD)	< 5%	Within 15%
Selectivity	Good, but susceptible to interference from co-eluting compounds with similar UV spectra.	Excellent, based on specific precursor-to-product ion transitions.
Throughput	Moderate	High, especially with modern UHPLC systems.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods. The following protocols are representative of those used for the analysis of bufadienolides.

High-Performance Liquid Chromatography with UV/Diode-Array Detection (HPLC-UV/DAD)

This method is suitable for the routine quantification of Mebufotenin benzoate in bulk drug substance and pharmaceutical formulations where concentration levels are relatively high.

Sample Preparation:

• Accurately weigh and dissolve the Mebufotenin benzoate standard or sample in methanol (B129727) to obtain a stock solution.

• Perform serial dilutions of the stock solution with the mobile phase to prepare calibration standards and quality control (QC) samples.

• For formulated products, an extraction step with a suitable solvent, followed by filtration, may be necessary.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of water (A) and acetonitrile (B52724) (B), both containing 0.1% formic acid. A typical gradient could be: 0-20 min, 30-70% B; 20-25 min, 70-100% B; 25-30 min, 100% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detection: UV detection at 296 nm, which is the characteristic absorbance maximum for the bufadienolide pyrone ring.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers superior sensitivity and selectivity, making it ideal for the quantification of Mebufotenin benzoate in complex biological matrices such as plasma or tissue homogenates, and for low-level impurity profiling.

Sample Preparation (for biological samples):

• To 100 µL of plasma or serum, add an internal standard (e.g., a deuterated analog of Mebufotenin).

• Perform protein precipitation by adding 300 µL of ice-cold acetonitrile.

• Vortex the mixture vigorously and then centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection.

LC-MS/MS Conditions:

• LC System: A high-performance or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column suitable for fast LC (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for Mebufotenin and the internal standard.

Visualizing the Workflow and Mechanism of Action

To further clarify the experimental process and the biological context of Mebufotenin benzoate, the following diagrams are provided.

A typical experimental workflow for the LC-MS/MS analysis of Mebufotenin benzoate.

Mebufotenin benzoate, as a cardiac glycoside, exerts its therapeutic and toxic effects by inhibiting the Na+/K+-ATPase pump in cell membranes. This action leads to a cascade of events within the cell.

Signaling pathway of Mebufotenin benzoate's interaction with the Na+/K+-ATPase.

Conclusion

Both HPLC-UV/DAD and LC-MS/MS are valuable techniques for the analysis of Mebufotenin benzoate. HPLC-UV/DAD is a robust and cost-effective method suitable for routine quality control, while LC-MS/MS provides the high sensitivity and selectivity required for bioanalytical studies and trace-level analysis. The cross-validation of these methods is essential to ensure data integrity and comparability across different analytical platforms and laboratories. The choice of method should be guided by the specific analytical needs, the nature of the sample matrix, and the required limits of detection and quantification. By understanding the principles, protocols, and performance characteristics of each technique, researchers can confidently select and validate the most appropriate analytical method for their studies on Mebufotenin benzoate.

A Comparative Guide to the Pharmacokinetics of Mebufotenin and Its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic profiles of Mebufotenin (5-methoxy-N,N-dimethyltryptamine, 5-MeO-DMT) and its principal metabolites. The information presented herein is supported by experimental data from preclinical studies to aid in the understanding of the absorption, distribution, metabolism, and excretion of these compounds.

Executive Summary

Mebufotenin is a potent psychedelic compound that undergoes rapid and extensive metabolism in the body. Its pharmacokinetic profile is characterized by a swift onset and short duration of action, largely dictated by its metabolic clearance. The primary metabolic pathways involve O-demethylation to the active metabolite Bufotenin (5-hydroxy-N,N-dimethyltryptamine, 5-HO-DMT) and oxidative deamination to 5-methoxy-N,N-dimethyltryptamine (5-MIAA). Bufotenin itself is further metabolized, and both parent drug and metabolites can undergo conjugation reactions. This guide synthesizes the available pharmacokinetic data to facilitate a comparative understanding of Mebufotenin and its key metabolic products.

Data Presentation: Comparative Pharmacokinetic Parameters

Table 1: Pharmacokinetic Parameters of Mebufotenin (5-MeO-DMT) in Mice

Parameter	Value	Species/Route	Reference
Tmax (Time to Peak Concentration)	~5-7 minutes	Mouse / Intraperitoneal	[1]
t1/2 (Elimination Half-life)	~12-19 minutes	Mouse / Intraperitoneal	[1]
AUC (Area Under the Curve)	Exhibits non-linear pharmacokinetics; increases non-proportionally with dose.	Mouse / Intravenous & Intraperitoneal	[2]

Table 2: Comparative Systemic Exposure of Mebufotenin and Bufotenin in Mice

Compound	Relative Systemic Exposure (AUC)	Species/Route	Reference
Mebufotenin (5-MeO-DMT)	~14-fold higher than Bufotenin	Mouse / Intraperitoneal (2 mg/kg)	[3]
Bufotenin	~1/14th of Mebufotenin	Mouse / Intraperitoneal (2 mg/kg)	[3]

Table 3: Major Urinary Metabolites of Mebufotenin in Rats following Intraperitoneal Administration

Metabolite	Percentage of Excreted Radioactivity	Species	Reference
5-methoxyindole-3-acetic acid (5-MIAA)	54%	Rat	[4]
Bufotenin-O-glucuronide	23%	Rat	[4]
5-hydroxyindoleacetic acid (5-HIAA)	14%	Rat	[4]
Bufotenin	9%	Rat	[4]

Note: Specific pharmacokinetic parameters (Cmax, Tmax, t1/2, AUC) for 5-MIAA, 5-HIAA, and Bufotenin-O-glucuronide following Mebufotenin administration are not well-documented in publicly available literature.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are descriptions of key experimental protocols typically employed in the pharmacokinetic analysis of Mebufotenin and its metabolites.

In Vivo Pharmacokinetic Studies in Rodents

Objective: To determine the time course of Mebufotenin and its metabolites' concentrations in biological fluids (e.g., plasma, serum, brain) following administration.

Animal Models: Male mice (e.g., C57BL/6) or rats (e.g., Sprague-Dawley) are commonly used.[1][4] CYP2D6-humanized mice can be utilized to investigate the specific role of this human enzyme in metabolism.[4]

Drug Administration: Mebufotenin is typically administered via intraperitoneal (i.p.) or intravenous (i.v.) injection to bypass first-pass metabolism.[1][2]

Sample Collection: Blood samples are collected at various time points post-administration (e.g., 1, 5, 10, 20, 30, 60, 90 minutes).[3] Serum or plasma is separated by centrifugation and stored at -80°C until analysis.[3] For brain tissue analysis, animals are euthanized, and brains are rapidly excised, homogenized, and stored.[2]

Bioanalytical Method: Quantification of Mebufotenin and its metabolites is predominantly performed using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[3]

In Vitro Metabolism Studies

Objective: To identify the metabolic pathways and the enzymes responsible for the biotransformation of Mebufotenin.

Incubation Systems:

• Human Liver Microsomes (HLMs): To study phase I metabolism (e.g., O-demethylation).

• Hepatocytes: To investigate both phase I and phase II metabolism (e.g., glucuronidation, sulfation).

• Recombinant Human Enzymes: To identify the specific enzymes involved (e.g., CYP2D6, MAO-A).

Typical Protocol:

• Mebufotenin is incubated with the chosen in vitro system (e.g., HLMs) in a temperature-controlled environment (37°C).

• The reaction mixture includes necessary cofactors, such as an NADPH regenerating system for cytochrome P450 enzymes.

• The reaction is initiated by the addition of the substrate (Mebufotenin).

• Aliquots are taken at various time points and the reaction is terminated by adding a quenching solvent like ice-cold acetonitrile (B52724).

• Samples are then processed (e.g., centrifugation to precipitate proteins) and the supernatant is analyzed by LC-MS/MS to identify and quantify the formation of metabolites over time.

LC-MS/MS Method for Simultaneous Quantification

Objective: To accurately and simultaneously measure the concentrations of Mebufotenin and its metabolites in biological matrices.

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an electrospray ionization (ESI) source.[3]

Sample Preparation: A common and rapid method is protein precipitation.[3] For a 20 µL serum sample, 60 µL of acetonitrile containing an internal standard (e.g., 5-Methyl-N,N-dimethyltryptamine) is added.[3] After vortexing and centrifugation, the supernatant is injected into the LC-MS/MS system.[3]

Chromatographic Separation: A C18 reversed-phase column is typically used. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid) is employed to separate the analytes.[3]

Mass Spectrometric Detection: Detection is achieved using multiple reaction monitoring (MRM) in positive ion mode.[3] Specific precursor-to-product ion transitions for each analyte and the internal standard are monitored for selective and sensitive quantification. For example:

• Mebufotenin (5-MeO-DMT): m/z 219.2 → 174.2[3]

• Bufotenin: m/z 205.2 → 160.2[3]

Quantification: A calibration curve is generated using standards of known concentrations to determine the concentrations of the analytes in the unknown samples.[3]

Mandatory Visualization

Metabolic Pathway of Mebufotenin

Caption: Metabolic pathways of Mebufotenin (5-MeO-DMT).

Experimental Workflow for Pharmacokinetic Analysis

Caption: General workflow for in vivo pharmacokinetic studies.

Serotonergic Signaling Pathway

References

• 1. In vivo metabolism of 5-methoxy-N,N-dimethyltryptamine and N,N-dimethyltryptamine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nonlinear Pharmacokinetics of 5-Methoxy-N,N-dimethyltryptamine in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a LC-MS/MS method to analyze 5-methoxy-N,N-dimethyltryptamine and bufotenine, and application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Psychedelic 5-Methoxy-N,N-dimethyltryptamine: Metabolism, Pharmacokinetics, Drug Interactions, and Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative In Vitro Potency Analysis of Mebufotenin Benzoate and Other Tryptamines at Serotonin Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro potency of Mebufotenin benzoate's active moiety, 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), with other notable tryptamines. The primary focus is on their interactions with key serotonin (B10506) receptors, particularly the 5-HT2A and 5-HT1A subtypes, which are critical targets for psychedelic compounds. All quantitative data is presented in a clear tabular format to facilitate direct comparison, and detailed experimental methodologies for the cited assays are provided.

In Vitro Potency at Serotonin Receptors

The in vitro potency of tryptamines is primarily characterized by two key parameters: receptor binding affinity (Ki) and functional activity (EC50). Receptor binding assays determine how strongly a compound binds to a specific receptor, with a lower Ki value indicating a higher affinity. Functional assays, such as calcium flux assays, measure the ability of a compound to activate a receptor and produce a cellular response, with a lower EC50 value indicating greater potency.[1]

Data Summary

The following table summarizes the in vitro potency data for Mebufotenin benzoate (B1203000) (as 5-MeO-DMT) and other selected tryptamines at the 5-HT1A and 5-HT2A receptors. The data presented is a synthesis of values from multiple sources and should be considered representative. Experimental conditions can influence these values.

Compound	5-HT1A Ki (nM)	5-HT2A Ki (nM)	5-HT2A EC50 (nM)
5-MeO-DMT	~1.9 - 29	~100 - 1000+	~1.8 - 3.87
DMT	~100 - 200	~39 - 1985	~38.3 - 540
Psilocin	~100 - 250	~10 - 50	~5 - 20
4-AcO-DMT	-	-	109
5-MeO-MiPT	-	-	263.5
4-HO-DIPT	-	-	1408

Experimental Protocols

The following are detailed methodologies for the key in vitro assays used to determine the potency of tryptamines.

Radioligand Binding Assay

This assay is employed to determine the binding affinity (Ki) of a test compound for a specific receptor.[1]

• Objective: To measure the ability of a test compound to displace a radiolabeled ligand from its receptor.[1]

• Materials:

  • Cell membranes expressing the target receptor (e.g., human recombinant 5-HT1A or 5-HT2A receptors).[1]

  • Radioligand (e.g., [³H]8-OH-DPAT for 5-HT1A, [³H]ketanserin for 5-HT2A).[1]

  • Test compounds (e.g., 5-MeO-DMT and other tryptamines).

  • Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4).

  • Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

  • 96-well filter plates.

  • Scintillation counter.

• Procedure:

  • Incubation: In a 96-well plate, incubate the cell membranes with the radioligand and varying concentrations of the test compound.

  • Equilibrium: Allow the binding to reach equilibrium (e.g., 60 minutes at 25°C).

  • Filtration: Rapidly filter the contents of each well through the filter plate to separate bound from unbound radioligand.

  • Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

  • Scintillation Counting: Add scintillation fluid to each well and measure the radioactivity using a scintillation counter.

  • Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.[1]

Calcium Flux Assay

This assay is used to determine the functional potency (EC50) of an agonist at a G-protein coupled receptor (GPCR) that signals through the release of intracellular calcium, such as the 5-HT2A receptor.[1][5]

• Objective: To measure the increase in intracellular calcium concentration in response to receptor activation by a test compound.[1]

• Materials:

  • Cells stably expressing the target receptor (e.g., CHO-K1 or HEK293 cells expressing human 5-HT2A receptor).[1]

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM).[1]

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).[1]

  • Test compounds (e.g., 5-MeO-DMT and other tryptamines).

• Procedure:

  • Cell Culture: Culture the cells expressing the target receptor to an appropriate density.

  • Dye Loading: Incubate the cells with the calcium-sensitive fluorescent dye.

  • Compound Addition: Add varying concentrations of the test compound to the cells.

  • Signal Detection: Measure the change in fluorescence over time using a fluorometric imaging plate reader or a similar instrument. The increase in fluorescence corresponds to an increase in intracellular calcium.

  • Data Analysis: Plot the fluorescence intensity against the compound concentration to generate a dose-response curve. Determine the EC50 value, which is the concentration of the compound that produces 50% of the maximal response.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the 5-HT2A receptor signaling pathway and a general workflow for determining in vitro potency.

5-HT2A Receptor Gq Signaling Pathway

In Vitro Potency Determination Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. Beckley Psytech announces positive initial data from Phase IIa study of novel 5-MeO-DMT formulation BPL-003 for Treatment Resistant Depression [beckleypsytech.com]
• 4. atai Life Sciences and Beckley Psytech Announce Positive Topline Results from the Phase 2b Study of BPL-003 in Patients with Treatment-Resistant Depression [beckleypsytech.com]
• 5. researchgate.net [researchgate.net]

Navigating the Nomenclature: From Mebufotenin Benzoate to Bufotenin in Neuroplasticity Research

Initial searches for "Mebufotenin benzoate" reveal it to be the benzoate (B1203000) salt form of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), also known as mebufotenin.[1][2][3][4] This compound is currently under investigation in clinical trials, such as the Phase II study of its intranasal formulation (BPL-003), for treatment-resistant depression.[1][5][6][7] While research into the neuroplastic effects of 5-MeO-DMT is emerging, a broader and more established body of literature exists for the closely related parent compound, bufotenin (5-hydroxy-N,N-dimethyltryptamine or 5-HO-DMT).[8][9]

This guide will focus on the known neuroplastic effects of bufotenin and its analogues, providing a comparative framework for researchers. Given the nascent stage of Mebufotenin benzoate-specific research, this approach allows for a more robust discussion of the underlying pharmacology and potential for reproducible neuroplasticity.

Comparative Analysis of Tryptamine (B22526) Analogs on Neuroplasticity

While direct, extensive data on Mebufotenin benzoate-induced neuroplasticity is pending the results of ongoing clinical trials, the broader class of tryptamines, including bufotenin, psilocybin, and 5-MeO-DMT, has been the subject of numerous preclinical and some clinical investigations. These studies provide a basis for understanding the potential mechanisms and reproducibility of their effects on neural plasticity.

Table 1: Comparative Effects of Tryptamine Analogs on Neuroplasticity

Compound	Primary Receptor Targets	Reported Neuroplastic Effects	Key Experimental Models
Bufotenin (5-HO-DMT)	5-HT2A, 5-HT2C, 5-HT1A agonist.[8][10][11][12]	Limited direct evidence on neuroplasticity; potent serotonin (B10506) receptor agonist activity suggests potential.[10][12]	In vitro receptor binding assays, in silico molecular docking.[10][12]
Psilocybin (prodrug to Psilocin, 4-HO-DMT)	5-HT2A agonist.[13][14]	Promotes dendritic spine growth, increases synaptic proteins (p-GluA1, PSD95, synapsin-1), activates BDNF-mTOR signaling, and promotes neurogenesis.[13][15]	Mouse models (in vivo imaging, immunohistochemistry), cultured cortical neurons.[15][16]
5-MeO-DMT (Mebufotenin)	5-HT2A, 5-HT1A agonist.[3][17]	Increases dendritic spine density and formation in the medial frontal cortex.[18][19][20] May stimulate neurogenesis.[21]	Mouse models (in vivo two-photon microscopy).[18][20]

Signaling Pathways in Tryptamine-Induced Neuroplasticity

The neuroplastic effects of tryptamines are believed to be primarily mediated through the activation of serotonin 5-HT2A receptors, which in turn modulates several downstream signaling pathways crucial for synaptic plasticity and neuronal growth.[13][22]

Signaling cascade initiated by tryptamine binding to the 5-HT2A receptor.

Experimental Protocols for Assessing Neuroplasticity

Reproducibility in neuroplasticity research hinges on well-defined and standardized experimental protocols. Below are outlines of key methodologies used in the study of tryptamine analogs.

In Vivo Two-Photon Microscopy for Dendritic Spine Imaging

This technique allows for the longitudinal tracking of individual dendritic spines in the brains of living animals, providing direct evidence of structural plasticity.

Workflow for in vivo dendritic spine imaging.

Protocol Summary:

• Animal Model: Typically mice (e.g., C57BL/6J).

• Surgical Preparation: A cranial window is implanted over the brain region of interest (e.g., medial frontal cortex). A fluorescent reporter (e.g., AAV expressing GFP) is injected to label neurons.

• Imaging: After a recovery period, baseline images of dendritic segments are acquired using a two-photon microscope.

• Compound Administration: The test compound (e.g., 5-MeO-DMT) is administered.

• Follow-up Imaging: The same dendritic segments are re-imaged at various time points post-administration.

• Analysis: Spine density, formation rates, and elimination rates are quantified using specialized software.

Immunohistochemistry for Synaptic Protein Expression

This method allows for the visualization and quantification of key proteins involved in synaptic plasticity within brain tissue.

Protocol Summary:

• Animal Model and Treatment: Animals are administered the test compound or a vehicle control.

• Tissue Preparation: At a predetermined time point, animals are euthanized, and their brains are perfused and fixed. The brains are then sectioned.

• Staining: Brain sections are incubated with primary antibodies specific to synaptic proteins (e.g., PSD95, synapsin-1) and then with fluorescently labeled secondary antibodies.

• Imaging: Sections are imaged using a confocal or fluorescence microscope.

• Quantification: The intensity and distribution of the fluorescent signal are quantified to determine protein expression levels.

Conclusion and Future Directions

The study of tryptamine-induced neuroplasticity is a rapidly evolving field. While direct experimental data on Mebufotenin benzoate is still emerging, the existing literature on related compounds like bufotenin, psilocybin, and 5-MeO-DMT provides a strong foundation for understanding its potential mechanisms of action. The reproducibility of findings will depend on the standardization of experimental protocols, particularly in preclinical models, and the careful design of clinical trials. Future research should focus on directly comparing the neuroplastic effects of Mebufotenin benzoate with other tryptamines and elucidating the precise downstream signaling cascades involved in its action. The ongoing clinical trials of BPL-003 will be pivotal in translating these preclinical findings to therapeutic applications for treatment-resistant depression.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. 5-MeO-DMT - Wikipedia [en.wikipedia.org]
• 4. GSRS [precision.fda.gov]
• 5. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 6. Beckley Psytech to present data on BPL-003 (intranasal mebufotenin benzoate) and anhedonia at ECNP 2025 [beckleypsytech.com]
• 7. Beckley Psytech announces positive initial data from Phase IIa study of novel 5-MeO-DMT formulation BPL-003 for Treatment Resistant Depression [beckleypsytech.com]
• 8. Bufotenin - Wikipedia [en.wikipedia.org]
• 9. Bufotenin (5-HO-DMT, bufotenine) | inhibitor/agonist | CAS 487-93-4 | Buy Bufotenin (5-HO-DMT, bufotenine) from Supplier InvivoChem [invivochem.com]
• 10. researchgate.net [researchgate.net]
• 11. Cardiovascular effects of bufotenin on human 5-HT4 serotonin receptors in cardiac preparations of transgenic mice and in human atrial preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Psilocybin and Neuroplasticity: A Review of Preclinical and Clinical Studies - OPEN Foundation [open-foundation.org]
• 14. Psilocin - Wikipedia [en.wikipedia.org]
• 15. Psilocybin promotes neuroplasticity and induces rapid and sustained antidepressant-like effects in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Psychedelics and Neural Plasticity: Therapeutic Implications | Journal of Neuroscience [jneurosci.org]
• 17. 5-MeO-DMT Promotes Neuroplasticity and Emotional Reset [isha.health]
• 18. biorxiv.org [biorxiv.org]
• 19. 5-MeO-DMT modifies innate behaviors and promotes structural neural plasticity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. psypost.org [psypost.org]
• 21. myneuronews.com [myneuronews.com]
• 22. Harnessing neuroplasticity with psychoplastogens: the essential role of psychotherapy in psychedelic treatment optimization - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Mebufotenin Benzoate (5-MeO-DMT) and DMT for Drug Development Professionals

An objective analysis of the pharmacological and pharmacokinetic profiles of Mebufotenin Benzoate (B1203000) and N,N-Dimethyltryptamine (DMT), presenting key experimental data and methodologies for researchers in drug development.

This guide provides a detailed comparative analysis of Mebufotenin benzoate, a salt form of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), and N,N-Dimethyltryptamine (DMT). Both are potent, short-acting tryptamine (B22526) psychedelics with significant interest for their potential therapeutic applications in neuropsychiatric disorders. The comparison focuses on their distinct pharmacological profiles, receptor interactions, and pharmacokinetic properties, supported by quantitative data and detailed experimental protocols.

Chemical Structure and Overview

The fundamental difference between the two molecules is the presence of a methoxy (B1213986) group (-OCH3) at the 5-position of the indole (B1671886) ring in 5-MeO-DMT, which is absent in DMT.[1] This seemingly minor structural change results in significant differences in their pharmacological activity and subjective effects. Mebufotenin benzoate (also known as BPL-003) is a novel, intranasal benzoate salt formulation of 5-MeO-DMT designed to improve its clinical utility.[2][3]

Pharmacodynamics: Receptor Binding and Functional Activity

Both compounds are non-selective serotonin (B10506) receptor agonists, but they exhibit markedly different binding affinities and functional potencies, particularly at the 5-HT1A and 5-HT2A receptor subtypes. The psychedelic effects of classical tryptamines like DMT are primarily mediated by 5-HT2A receptor agonism.[4] In contrast, 5-MeO-DMT is considered an "atypical" psychedelic due to its exceptionally high affinity and selectivity for the 5-HT1A receptor.[4][5]

Data Summary: Receptor Binding Affinities (Ki, nM)

Compound	5-HT1A	5-HT2A	5-HT2C	SERT	Reference(s)
5-MeO-DMT	1.9 - 29	~100 - >1000	115 - 473	2184	[5][6][7]
DMT	~100 - 200	~39 - 1985	100 - 140	1100 - 4000	[4][6]
Lower Kᵢ values indicate higher binding affinity.

Data Summary: Receptor Functional Potency (EC₅₀, nM)

Compound	5-HT2A (Calcium Flux)	5-HT1A (G-protein activation)	Reference(s)
5-MeO-DMT	1.80 - 3.87	3.92 - 1,060	[4]
DMT	38.3	>10,000	[4]
Lower EC₅₀ values indicate higher potency.

Notably, while 5-MeO-DMT binds more avidly to the 5-HT1A receptor, it is a significantly more potent agonist at the 5-HT2A receptor than DMT (approximately 10-fold more potent).[4] Both DMT and 5-MeO-DMT act as biased agonists at the 5-HT2A receptor, activating the Gq signaling pathway with minimal recruitment of β-arrestin2, which may explain the observed lack of tolerance to their psychedelic effects.

Signaling and Behavioral Effects

The activation of the 5-HT2A receptor by both tryptamines initiates a Gq/11-protein-coupled signaling cascade, leading to downstream cellular responses that are believed to underpin their psychoactive effects.

Caption: 5-HT2A Receptor Gq Signaling Pathway.

In rodent models, activation of the 5-HT2A receptor by psychedelics reliably induces the head-twitch response (HTR), which is used as a behavioral proxy for hallucinogenic potential.[2][8] Both compounds elicit this response, consistent with their 5-HT2A agonist activity.

Pharmacokinetics

The pharmacokinetic profiles of DMT and Mebufotenin benzoate are characterized by rapid onset and short duration of action. The route of administration significantly impacts absorption and bioavailability. Both are metabolized by monoamine oxidase A (MAO-A), rendering them orally inactive unless co-administered with an MAO inhibitor.[9] 5-MeO-DMT is also O-demethylated by the CYP2D6 enzyme to its active metabolite, bufotenine.[9]

Data Summary: Pharmacokinetic Parameters

Compound (Route)	Dose Range	Tmax (median)	t½ (mean)	Reference(s)
DMT (Intravenous)	9 - 21.5 mg	~10 min	9 - 19 min	[10][11][12]
Mebufotenin benzoate (Intranasal)	1 - 12 mg	8 - 10 min	< 27 min	[13][14]
Tmax: Time to maximum plasma concentration. t½: Elimination half-life.

The intranasal formulation of Mebufotenin benzoate (BPL-003) allows for rapid absorption and elimination, with consciousness-altering effects resolving in under two hours, which may offer advantages in a clinical setting.[3]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below for replication and validation purposes.

Radioligand Binding Assay (Competition)

This protocol is used to determine the binding affinity (Ki) of a test compound for a specific receptor by measuring its ability to displace a known radioligand.

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the test compound and calculate its inhibition constant (Ki).

• Materials:

  • Cell Membranes: From HEK293 or CHO cells stably expressing the human receptor of interest (e.g., 5-HT1A, 5-HT2A).

  • Radioligand: e.g., [³H]8-OH-DPAT for 5-HT1A, [³H]ketanserin for 5-HT2A.[6][15]

  • Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[16]

  • Test Compounds: DMT, 5-MeO-DMT.

  • Non-specific Binding (NSB) Ligand: e.g., Serotonin (10 µM) or Mianserin (20 µM).[15]

  • 96-well microplates, glass fiber filters, scintillation fluid, and a scintillation counter.

• Workflow Diagram:

  Caption: General workflow for a Radioligand Binding Assay.

• Procedure:

  • Plate Setup: In a 96-well plate, add assay buffer, cell membranes (e.g., 5-20 µg protein/well), a fixed concentration of radioligand, and varying concentrations of the test compound.[15][16]

  • Incubation: Incubate the plate for 60-120 minutes at room temperature or 37°C to allow binding to reach equilibrium.[15]

  • Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester to separate bound from unbound radioligand. Wash filters with ice-cold wash buffer.[16]

  • Counting: Dry the filters, add scintillation cocktail, and measure radioactivity using a microplate scintillation counter.[16]

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to generate a dose-response curve. Determine the IC₅₀ value and calculate the Ki using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)), where [L] is the radioligand concentration and Kd is its dissociation constant.[16]

Calcium Flux Assay

This protocol is used to determine the functional potency (EC₅₀) of an agonist at a Gq-coupled receptor, such as 5-HT2A, by measuring changes in intracellular calcium concentration.

• Objective: To measure the dose-dependent increase in intracellular calcium triggered by receptor activation and determine the EC₅₀ and Emax values.

• Materials:

  • Cells: HEK293 or CHO cells stably expressing the human 5-HT2A receptor.[17]

  • Assay Plates: Black-walled, clear-bottom 96- or 384-well microplates.[17]

  • Calcium-sensitive dye: e.g., Fluo-4 AM or Calcium-6 kit.[17]

  • Assay Buffer: e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.[17]

  • Test Compounds: DMT, 5-MeO-DMT.

  • Instrumentation: Fluorescence microplate reader with kinetic reading capability and automated liquid handling (e.g., FLIPR, FlexStation).[18]

• Workflow Diagram:

  Caption: General workflow for a Calcium Flux Assay (Agonist Mode).

• Procedure:

  • Cell Plating: Seed cells into microplates 18-24 hours prior to the assay.

  • Dye Loading: Remove culture medium and add the calcium-sensitive dye loading solution to each well. Incubate for 45-60 minutes at 37°C.[17]

  • Compound Addition: Prepare serial dilutions of the test compounds (agonists) in assay buffer.

  • Measurement: Place the cell plate in the fluorescence reader. Establish a stable baseline fluorescence reading for 10-20 seconds. Use the instrument's liquid handler to add the test compound dilutions to the wells and immediately begin kinetic measurement of fluorescence intensity (Ex/Em ≈ 490/525 nm) for 1-3 minutes.[18]

  • Data Analysis: Calculate the peak fluorescence response for each concentration. Plot the response against the log concentration of the agonist and fit the data to a four-parameter logistic equation to determine the EC₅₀ and Emax values.[17]

Head-Twitch Response (HTR) Assay in Mice

This in vivo behavioral assay serves as a reliable proxy for 5-HT2A receptor-mediated psychedelic activity in humans.

• Objective: To quantify the frequency of head-twitch events in mice following administration of a test compound.

• Materials:

  • Animals: Male C57BL/6J mice are commonly used.[19][20]

  • Test Compounds: DMT, 5-MeO-DMT, or vehicle control.

  • Observation Chamber: A clear cylindrical chamber.

  • Scoring Method: Manual scoring by a trained observer or an automated system using video analysis or a head-mounted magnet and magnetometer.[3][19][20]

• Procedure:

  • Habituation: Place mice individually into the observation chambers for a 30-60 minute habituation period before drug administration.[19]

  • Drug Administration: Administer the test compound or vehicle via a specified route (e.g., intraperitoneal, subcutaneous).[19]

  • Observation and Scoring: Immediately after administration, begin recording the number of head twitches (rapid, side-to-side rotational head movements) over a set period (e.g., 10-30 minutes).[2][7]

  • Data Analysis: Compare the mean number of head twitches between the different treatment groups. Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine dose-dependent effects.

References

• 1. psychedelicalpha.com [psychedelicalpha.com]
• 2. Head-twitch response in rodents induced by the hallucinogen 2,5-dimethoxy-4-iodoamphetamine: a comprehensive history, a re-evaluation of mechanisms, and its utility as a model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Automated quantification of head-twitch response in mice via ear tag reporter coupled with biphasic detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-MeO-DMT - Wikipedia [en.wikipedia.org]
• 5. A narrative synthesis of research with 5-MeO-DMT - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Head-twitch response - Wikipedia [en.wikipedia.org]
• 9. Psychedelic 5-Methoxy-N,N-dimethyltryptamine: Metabolism, Pharmacokinetics, Drug Interactions, and Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Clinical Pharmacokinetics of N,N-Dimethyltryptamine (DMT): A Systematic Review and Post-hoc Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Clinical Pharmacokinetics of N,N-Dimethyltryptamine (DMT): A Systematic Review and Post-hoc Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics of N,N-dimethyltryptamine in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Phase 1, placebo-controlled, single ascending dose trial to evaluate the safety, pharmacokinetics and effect on altered states of consciousness of intranasal BPL-003 (5-methoxy- N,N-dimethyltryptamine benzoate) in healthy participants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Item - Summary of radioligand receptor binding assay components and reactions according to each receptor. - figshare - Figshare [figshare.com]
• 16. giffordbioscience.com [giffordbioscience.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. pubs.acs.org [pubs.acs.org]

Validating Mebufotenin Benzoate as a Tool for Serotonin Research: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Mebufotenin benzoate (B1203000), a benzoate salt formulation of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), with other key tools used in serotonin (B10506) research.[1] By presenting side-by-side experimental data, detailed protocols, and visual representations of signaling pathways, this document aims to assist researchers in evaluating the utility of Mebufotenin benzoate for their specific research applications. The active component, 5-MeO-DMT, is a potent, short-acting psychedelic that is currently under investigation for the treatment of treatment-resistant depression.[1]

Comparative Analysis of Serotonergic Agonists

The utility of a serotonergic tool is defined by its binding affinity, functional potency, and selectivity for the various serotonin (5-HT) receptor subtypes. This section provides a quantitative comparison of 5-MeO-DMT, the active moiety of Mebufotenin benzoate, with the endogenous ligand serotonin and other well-characterized serotonergic compounds such as psilocin (the active metabolite of psilocybin), lysergic acid diethylamide (LSD), and the selective 5-HT1A agonist 8-OH-DPAT.

Receptor Binding Affinities (Ki, nM)

Binding affinity, represented by the inhibition constant (Ki), indicates the concentration of a ligand required to occupy 50% of the receptors in a radioligand binding assay. A lower Ki value signifies a higher binding affinity. The data presented in the table below is compiled from various in vitro studies using human cloned receptors where available.

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT2C	5-HT7
5-MeO-DMT	1.9 - 16 nM[2]	110 - 907 nM[3]	140 nM	23 nM[4]	35 - 52 nM
Serotonin (5-HT)	~3 nM	460 nM[4]	12 nM[4]	5 nM	0.6 - 1.5 nM
Psilocin	~100 nM[5]	~6 - 173 nM[5][6]	High Affinity	~14 - 311 nM[5][6]	Moderate Affinity[5]
LSD	1.1 nM[4]	2.9 nM[4]	4.9 nM[4]	23 nM[4]	High Affinity
8-OH-DPAT	1.6 nM	>10,000 nM	>10,000 nM	>10,000 nM	35 - 52 nM[7]

Note: Data is aggregated from multiple sources and experimental conditions may vary.

Functional Activity (EC50, nM) and Efficacy (Emax, %)

Functional activity is determined through cell-based assays that measure the downstream signaling effects of receptor activation. The half-maximal effective concentration (EC50) represents the concentration of an agonist that produces 50% of the maximal response. The maximum efficacy (Emax) is the maximal response produced by the agonist, often expressed as a percentage relative to the endogenous agonist, serotonin.

Compound	Receptor	Assay Type	EC50 (nM)	Emax (%)
5-MeO-DMT	5-HT1A	G-protein activation	~100 nM	~115%
5-HT2A	Calcium Mobilization	1.8 - 15 nM[8]	100%
Serotonin (5-HT)	5-HT2A	Calcium Mobilization	1,230 nM	100%
5-HT2B	Phosphoinositide Hydrolysis	20 nM	100%
5-HT3A	Ion Channel Opening	2,700 nM	100%
Psilocin	5-HT2A	Not Specified	10 nM	Not Specified
LSD	5-HT2A	Not Specified	Not Specified	Not Specified
8-OH-DPAT	5-HT1A	G-protein activation	Not Specified	90% (R-isomer)
5-HT4-like	cAMP Accumulation	6.4 nM	Not Specified
5-HT7	cAMP Accumulation	Not Specified	Not Specified

Note: Functional assay data is highly dependent on the specific cell line and assay conditions used.

Experimental Protocols

Radioligand Binding Assay

This protocol outlines a general procedure for determining the binding affinity (Ki) of a test compound for a specific serotonin receptor subtype through competitive binding.

Objective: To determine the Ki of a test compound for a serotonin receptor.

Materials:

• Cell membranes expressing the target human serotonin receptor subtype.

• A specific radioligand for the target receptor (e.g., [3H]Ketanserin for 5-HT2A).

• Test compound at various concentrations.

• Incubation buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• In a 96-well plate, combine the cell membranes, radioligand at a fixed concentration (typically at or below its Kd), and varying concentrations of the test compound.

• Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound from the free radioligand.

• Wash the filters rapidly with ice-cold wash buffer to remove non-specifically bound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Non-specific binding is determined in the presence of a high concentration of a known, non-labeled ligand.

• Specific binding is calculated by subtracting non-specific binding from total binding.

• The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis.

• The Ki value is calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Flux Assay

This protocol describes a method for measuring the functional activity of a compound at Gq-coupled serotonin receptors, such as the 5-HT2A receptor, by detecting changes in intracellular calcium levels.

Objective: To determine the EC50 and Emax of a test compound for a Gq-coupled serotonin receptor.

Materials:

• A cell line stably expressing the target human serotonin receptor (e.g., HEK293 or CHO cells).

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Test compound at various concentrations.

• A known agonist for the receptor (e.g., serotonin) to determine the maximal response.

• A fluorescence microplate reader with kinetic reading capability.

Procedure:

• Plate the cells in a black-walled, clear-bottom 96-well microplate and allow them to adhere overnight.

• Load the cells with the calcium-sensitive fluorescent dye according to the manufacturer's instructions. This typically involves incubating the cells with the dye for 30-60 minutes at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Add varying concentrations of the test compound to the wells.

• Place the plate in the fluorescence microplate reader and measure the baseline fluorescence.

• Inject a solution of the known agonist (at a concentration that elicits a maximal response) into the wells and immediately begin recording the fluorescence intensity over time.

• The change in fluorescence intensity reflects the increase in intracellular calcium concentration.

• The peak fluorescence response is determined for each concentration of the test compound.

• The EC50 and Emax values are determined by plotting the peak response against the log concentration of the test compound and fitting the data to a sigmoidal dose-response curve.

Visualizations

Serotonin Receptor Signaling Pathways

The following diagrams illustrate the primary signaling cascades initiated by the activation of different families of serotonin receptors.

Caption: G-protein coupled serotonin receptor signaling pathways.

Experimental Workflow: Radioligand Binding Assay

The following diagram outlines the key steps in a competitive radioligand binding assay.

Caption: Workflow for a competitive radioligand binding assay.

Experimental Workflow: Calcium Flux Assay

This diagram illustrates the general workflow for a cell-based calcium flux assay.

Caption: Workflow for a cell-based calcium flux assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Serotonin 5-HT7 receptor agents: structure-activity relationships and potential therapeutic applications in central nervous system disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.lsu.edu [repository.lsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. [3H]-8-OH-DPAT binding in the rat brain raphe area: involvement of 5-HT1A and non-5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacological evidence for a functional serotonin-2B receptor in a human uterine smooth muscle cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Differential Effects of Serotonin and Dopamine on Human 5-HT3A Receptor Kinetics: Interpretation within an Allosteric Kinetic Model - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Mebufotenin Benzoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and regulatory compliance. Mebufotenin benzoate (B1203000), an investigational tryptamine (B22526) compound, requires careful handling throughout its lifecycle, including its ultimate disposal.[1] Due to its psychoactive properties and potential environmental hazards, a structured and informed approach to disposal is essential. This guide provides essential safety and logistical information to ensure the safe and compliant disposal of Mebufotenin benzoate.

Core Principles of Chemical Waste Disposal

The disposal of Mebufotenin benzoate must adhere to local, state, and federal regulations governing hazardous and potentially controlled substances.[2][3] Key principles include:

• Waste Characterization: Properly identify and classify the waste. Mebufotenin benzoate waste may be considered hazardous due to its chemical properties and potential biological effects.

• Segregation: Do not mix Mebufotenin benzoate waste with other waste streams unless explicitly instructed to do so by a qualified professional.

• Containment: Use appropriate, sealed, and clearly labeled containers for waste collection.

• Professional Disposal: Engage a licensed hazardous waste disposal company for final treatment and disposal.

Step-by-Step Disposal Protocol

Given the lack of specific disposal guidelines for Mebufotenin benzoate, the following protocol is based on best practices for the disposal of hazardous and psychoactive chemical waste.

• Consult Safety Data Sheets (SDS): Although a specific SDS for Mebufotenin benzoate is not publicly available, reviewing the SDS for similar compounds, such as 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), can provide valuable insights into potential hazards. For instance, related compounds may be harmful if inhaled or swallowed and may pose risks to aquatic life.

• Personal Protective Equipment (PPE): Before handling Mebufotenin benzoate waste, ensure appropriate PPE is worn, including safety goggles, gloves, and a lab coat. In case of potential aerosolization, respiratory protection may be necessary.

• Waste Collection:

  • Solid Waste: Collect any solid Mebufotenin benzoate waste, including contaminated consumables (e.g., weigh boats, gloves, bench paper), in a designated, leak-proof, and clearly labeled hazardous waste container.

  • Liquid Waste: Collect solutions containing Mebufotenin benzoate in a separate, sealed, and appropriately labeled hazardous waste container. Do not dispose of liquid waste down the drain.[3][4]

  • Empty Containers: Triple-rinse empty containers that held Mebufotenin benzoate. The first rinse should be collected as hazardous waste.[4] Subsequent rinses may be permissible for regular disposal depending on institutional policies, but it is best practice to collect all rinsates as hazardous waste.

• Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name "Mebufotenin benzoate," and any other information required by your institution and local regulations.

• Storage: Store the sealed hazardous waste containers in a designated, secure, and well-ventilated area, away from incompatible materials, until collection by a licensed disposal company.

• Documentation: Maintain a detailed log of the waste generated, including the quantity and date of disposal.[2]

• Professional Disposal: Arrange for the pickup and disposal of the Mebufotenin benzoate waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste management company. These companies are equipped to handle and dispose of chemical waste in a compliant and environmentally responsible manner.[5]

Decision-Making Flow for Mebufotenin Benzoate Disposal

The following diagram illustrates the logical steps for determining the proper disposal path for Mebufotenin benzoate.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. danielshealth.com [danielshealth.com]
• 3. Controlled Substance Disposal Do's and Don'ts | Stericycle [stericycle.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

Personal protective equipment for handling Mebufotenin benzoate

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Mebufotenin benzoate (B1203000) (also known as BPL-003). Given that a specific Safety Data Sheet (SDS) for Mebufotenin benzoate is not publicly available, this information synthesizes data from the SDS for the closely related compound 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), general guidelines for handling hazardous drugs, and information from clinical trials.

Chemical Identifier:

• Name: Mebufotenin benzoate

• Synonyms: BPL-003, 5-methoxy-N,N-dimethyltryptamine benzoate, 5-MeO-DMT benzoate[1][2]

• Molecular Formula: C₁₃H₁₈N₂O.C₇H₆O₂[2]

• Molecular Weight: 340.42 g/mol [2]

Hazard Identification and Precautionary Measures

Based on the available data for 5-methoxy DMT, Mebufotenin benzoate should be handled as a hazardous substance. The primary routes of exposure are inhalation and skin contact.[3]

Hazard Statements:

• Harmful if inhaled.

• May be harmful in contact with skin.

• Suspected of damaging fertility or the unborn child.[4]

Precautionary Statements:

• Obtain special instructions before use.[4]

• Do not handle until all safety precautions have been read and understood.[4]

• Avoid breathing dust/fume/gas/mist/vapors/spray.

• Use only outdoors or in a well-ventilated area.

• Wear protective gloves, protective clothing, eye protection, and face protection.[4]

• Wash skin thoroughly after handling.[4][5]

• Do not eat, drink, or smoke when using this product.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure risk when handling Mebufotenin benzoate. The following table summarizes the required PPE.

PPE Category	Specification	Purpose
Hand Protection	Two pairs of chemotherapy-rated nitrile gloves.	To prevent skin contact. The outer glove should be changed immediately upon contamination.
Body Protection	A disposable, solid-front, back-closure gown made of a low-permeability fabric.	To protect the body from spills and contamination.
Respiratory Protection	A NIOSH-certified N95 or higher respirator.	To prevent inhalation of airborne particles, especially when handling the powder form.[6]
Eye Protection	Chemical safety goggles or a full-face shield.	To protect the eyes from splashes and airborne particles.
Foot Protection	Closed-toe shoes and disposable shoe covers.	To prevent contamination of personal footwear.

Operational Plan for Handling Mebufotenin Benzoate

The following workflow outlines the key steps for safely handling Mebufotenin benzoate in a laboratory setting.

Caption: Workflow for Safe Handling of Mebufotenin Benzoate.

Experimental Protocols:

Weighing and Aliquoting:

• Perform all manipulations of solid Mebufotenin benzoate within a certified chemical fume hood or a powder containment hood to minimize inhalation risk.

• Use a dedicated set of weighing tools (spatula, weighing paper).

• Clean the tools thoroughly after use or dispose of them as hazardous waste.

Dissolving in Solvent:

• Add the solvent to the weighed Mebufotenin benzoate slowly to avoid splashing.

• Keep the container closed as much as possible during dissolution.

• If sonication is required, ensure the container is properly sealed.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation	Immediate Action
Inhalation	Move the affected person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin with plenty of water. Seek medical attention if irritation develops.[4]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[4]
Ingestion	Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[4][5]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the spill with an absorbent material. Collect the absorbed material into a sealed container for disposal. Ventilate the area and decontaminate the spill surface.

Disposal Plan

All waste materials contaminated with Mebufotenin benzoate must be treated as hazardous waste.

Waste Segregation and Disposal:

• Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weighing paper, and other solid materials should be placed in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a labeled, sealed hazardous waste container. Do not pour down the drain.[5]

• Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a designated sharps container.

All hazardous waste must be disposed of through a licensed environmental waste management company, following all local, state, and federal regulations.

Caption: Disposal Workflow for Mebufotenin Benzoate Waste.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. GSRS [precision.fda.gov]
• 3. gerpac.eu [gerpac.eu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chemos.de [chemos.de]
• 6. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]